3-Methyl-4-(methylthio)phenol

• CAS: 3120-74-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 3-Methyl-4-(methylthio)phenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-4-(methylthio)phenol, also known as 4-(methylthio)-m-cresol, is an aromatic organic compound with the chemical formula C₈H₁₀OS.[1][2][3] It is a subject of interest in various chemical and biological studies, primarily recognized as a key intermediate in the synthesis of organophosphorus pesticides and as a metabolite of the nematicide Fenamiphos.[1][3] This technical guide provides a comprehensive overview of its chemical properties, available spectroscopic data, and known biological relevance, presented in a format tailored for scientific professionals.

Chemical and Physical Properties

The fundamental physicochemical properties of 3-Methyl-4-(methylthio)phenol are summarized in the table below, providing a quick reference for laboratory and research applications.

Property	Value	Source
Molecular Formula	C₈H₁₀OS	[1][2][3]
Molecular Weight	154.23 g/mol	[2][3]
Appearance	Off-white to light beige solid; colorless needle-like crystals	[1]
Melting Point	56-60 °C	[2]
Boiling Point	151 °C at 15 mmHg; 186 °C at 2.67 kPa	[1]
Solubility	Insoluble in water; Soluble in organic solvents such as chloroform, methanol, and ethanol.[1]
CAS Number	3120-74-9	[1][2][3]
Synonyms	4-(Methylthio)-m-cresol, 3-Methyl-4-methylsulfanylphenol, MTMC	[2]

Synthesis and Reactions

General Synthesis Workflow

Caption: General workflow for the synthesis of 3-Methyl-4-(methylthio)phenol.

Spectroscopic Data

The structural characterization of 3-Methyl-4-(methylthio)phenol is supported by various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Spectral data is available, which can be used to confirm the presence and connectivity of protons in the molecule.

• ¹³C NMR: The carbon skeleton of the molecule has been characterized by ¹³C NMR spectroscopy.

Infrared (IR) Spectroscopy

• IR spectral data for 3-Methyl-4-(methylthio)phenol is available and can be used to identify the functional groups present in the molecule, such as the hydroxyl (-OH) and methyl (-CH₃) groups, as well as the aromatic ring and the carbon-sulfur bond.[4]

Mass Spectrometry (MS)

• While mass spectral data for the closely related isomer, 4-(methylthio)phenol, is available, a specific mass spectrum for 3-Methyl-4-(methylthio)phenol was not found in the surveyed literature.[5][6] However, based on its structure, the expected molecular ion peak would be at m/z 154.

Biological Relevance: A Metabolite of Fenamiphos

3-Methyl-4-(methylthio)phenol is a known metabolite of Fenamiphos, a broad-spectrum nematicide. The metabolic transformation of Fenamiphos in biological systems is a critical aspect of its toxicological and environmental profile. The pathway involves the hydrolysis of the phosphate (B84403) ester bond, leading to the formation of the phenolic metabolite.

Metabolic Pathway of Fenamiphos

Caption: Metabolic pathway of Fenamiphos to 3-Methyl-4-(methylthio)phenol.

Applications in Chemical Synthesis

The primary application of 3-Methyl-4-(methylthio)phenol is as a chemical intermediate. Its phenolic hydroxyl group and the aromatic ring can be further functionalized to synthesize more complex molecules, particularly organophosphorus compounds used as pesticides.

Role as a Chemical Intermediate

Caption: Logical flow of 3-Methyl-4-(methylthio)phenol's use in synthesis.

Safety and Handling

3-Methyl-4-(methylthio)phenol is classified as harmful if swallowed and causes skin and eye irritation.[2] It is also reported to be irritating to the respiratory system. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a respirator, should be used when handling this compound. Store in a cool, dry, and well-ventilated area away from incompatible materials.

Conclusion

3-Methyl-4-(methylthio)phenol is a well-characterized chemical intermediate with established physical and spectroscopic properties. Its primary significance lies in its role in the synthesis of agrochemicals and as a metabolite in toxicological studies of Fenamiphos. While a detailed, publicly available synthesis protocol is elusive, the general synthetic route is known. The provided data serves as a valuable resource for researchers and professionals in the fields of synthetic chemistry, toxicology, and drug development.

References

• 1. chembk.com [chembk.com]
• 2. 3-Methyl-4-(methylthio)phenol 97 3120-74-9 [sigmaaldrich.com]
• 3. chembk.com [chembk.com]
• 4. 3-Methyl-4-(methylthio)phenol(3120-74-9) IR Spectrum [m.chemicalbook.com]
• 5. 4-(Methylthio)phenol | C7H8OS | CID 14086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Phenol, 4-(methylthio)- [webbook.nist.gov]

In-Depth Technical Guide to the Structure Elucidation of CAS 3120-74-9: 3-Methyl-4-(methylthio)phenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structure elucidation of 3-Methyl-4-(methylthio)phenol (CAS 3120-74-9). It details the analytical techniques and experimental protocols used to confirm its chemical structure, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Furthermore, this guide discusses its relevant physicochemical properties, synthesis, and its role as a significant metabolite of the organophosphate nematicide, Fenamiphos (B133129). The metabolic pathway of Fenamiphos and the mechanism of cholinesterase inhibition are also presented.

Introduction

3-Methyl-4-(methylthio)phenol, with the CAS registry number 3120-74-9, is an aromatic organic compound with the chemical formula C₈H₁₀OS.[1][2][3] Its structure is characterized by a phenol (B47542) ring substituted with a methyl group at the 3-position and a methylthio group at the 4-position. This compound is of particular interest in the fields of environmental science and toxicology as it is a primary metabolite of Fenamiphos, a systemic and broad-spectrum nematicide with anticholinesterase activity.[1] Understanding the structure and properties of 3-Methyl-4-(methylthio)phenol is crucial for metabolism studies, environmental monitoring, and in the development of potential bioremediation strategies.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methyl-4-(methylthio)phenol is presented in Table 1.

Table 1: Physicochemical Properties of 3-Methyl-4-(methylthio)phenol

Property	Value	Reference(s)
Molecular Formula	C₈H₁₀OS	[1][2][3]
Molecular Weight	154.23 g/mol	[2]
Appearance	Off-white to light beige solid	[1]
Melting Point	56-60 °C	[2]
Boiling Point	151 °C at 15 mmHg	[1][3]
Solubility	Soluble in chloroform (B151607) and methanol.	[1]

Structure Elucidation

The definitive structure of 3-Methyl-4-(methylthio)phenol has been elucidated using a combination of modern spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a molecule.

• ¹H NMR Spectroscopy: The proton NMR spectrum of 3-Methyl-4-(methylthio)phenol is expected to show distinct signals corresponding to the aromatic protons, the methyl protons, and the methylthio protons. The hydroxyl proton signal may be broad and its chemical shift can vary depending on the solvent and concentration.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum provides information about the different carbon environments in the molecule. The spectrum for 3-Methyl-4-(methylthio)phenol would display signals for the aromatic carbons, the methyl carbon, and the methylthio carbon.

Table 2: Predicted NMR Data for 3-Methyl-4-(methylthio)phenol

While specific, experimentally derived peak assignments with coupling constants were not available in the searched literature, a predicted summary based on standard chemical shift values is provided below.

Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Aromatic CH	6.5 - 7.5	115 - 140
Phenolic OH	Variable (broad)	-
Ar-CH₃	~2.3	~20
S-CH₃	~2.5	~15
Aromatic C-O	-	150 - 160
Aromatic C-S	-	125 - 135
Aromatic C-C	-	120 - 130

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 3-Methyl-4-(methylthio)phenol would exhibit characteristic absorption bands as detailed in Table 3.

Table 3: Characteristic IR Absorption Bands for 3-Methyl-4-(methylthio)phenol

Functional Group	Wavenumber (cm⁻¹)	Description
O-H stretch (phenol)	3200-3600 (broad)	Indicates the presence of the hydroxyl group.
C-H stretch (aromatic)	3000-3100	Aromatic C-H bonds.
C-H stretch (aliphatic)	2850-3000	Methyl and methylthio C-H bonds.
C=C stretch (aromatic)	1450-1600	Aromatic ring vibrations.
C-O stretch (phenol)	1200-1260	Stretching of the C-O bond.
C-S stretch	600-800	Stretching of the C-S bond.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification. For 3-Methyl-4-(methylthio)phenol, the molecular ion peak ([M]⁺) would be observed at an m/z of approximately 154.

The fragmentation pattern is influenced by the functional groups present. Common fragmentation pathways for phenols include the loss of a hydrogen radical to form a phenoxy radical, or the loss of a CO molecule. For thioethers, cleavage of the C-S bond is a common fragmentation pathway. A proposed fragmentation pathway is illustrated below.

Caption: Proposed Mass Spectrometry Fragmentation of 3-Methyl-4-(methylthio)phenol.

Synthesis Protocol

3-Methyl-4-(methylthio)phenol can be synthesized from m-cresol (B1676322) and dimethyl disulfide. While a detailed, step-by-step protocol for this specific synthesis was not found in the searched literature, a general procedure based on the synthesis of a similar compound, 4-methyl-2-(methylthio)-phenol, is provided below.[4] This protocol would require optimization for the synthesis of the target compound.

Experimental Protocol: Synthesis of a Methylthiophenol Derivative

• Drying of Reactant: A mixture of the starting cresol (B1669610) (e.g., p-cresol, 0.60 moles) and toluene (B28343) (20 ml) is distilled to remove any water.

• Activation: Aluminum turnings (0.04 gram atoms) are added to the dried cresol, and the mixture is heated to 150-160 °C until the evolution of hydrogen gas ceases.

• Thiolation: Dimethyl disulfide (0.4 moles) is added, and the mixture is heated at reflux (approximately 160 °C) overnight.

• Work-up: The reaction mixture is then refluxed for an additional 4 hours before being flashed under vacuum.

• Purification: The resulting mixture is distilled through a packed column to yield the final product. The identity of the compound is then confirmed by NMR analysis.

Caption: General workflow for the synthesis of a methylthiophenol derivative.

Biological Relevance: Metabolite of Fenamiphos

3-Methyl-4-(methylthio)phenol is a key metabolite in the degradation of Fenamiphos, an organophosphate pesticide. The metabolic pathway of Fenamiphos primarily involves two key steps: oxidation and hydrolysis.

• Oxidation: The sulfur atom in the methylthio group of Fenamiphos is oxidized to form fenamiphos sulfoxide (B87167) and subsequently fenamiphos sulfone. This is a common metabolic pathway for organophosphorus compounds containing a thioether linkage.

• Hydrolysis: The phosphate (B84403) ester bond in Fenamiphos and its oxidized metabolites is hydrolyzed, leading to the cleavage of the molecule and the formation of 3-Methyl-4-(methylthio)phenol (or its sulfoxide and sulfone analogs) and the corresponding phosphate moiety.

Caption: Simplified metabolic pathway of Fenamiphos.

Mechanism of Cholinesterase Inhibition

Fenamiphos, the parent compound of 3-Methyl-4-(methylthio)phenol, exerts its toxicity by inhibiting the enzyme acetylcholinesterase (AChE). This inhibition leads to an accumulation of the neurotransmitter acetylcholine (B1216132) in synaptic clefts, resulting in overstimulation of cholinergic receptors and subsequent toxic effects.

The mechanism of inhibition involves the phosphorylation of the serine hydroxyl group in the active site of AChE by the organophosphate. This forms a stable, covalent bond that is slow to hydrolyze, effectively inactivating the enzyme.

Caption: Mechanism of acetylcholinesterase inhibition by organophosphates.

Conclusion

The structure of CAS 3120-74-9 has been unequivocally identified as 3-Methyl-4-(methylthio)phenol through a combination of spectroscopic methods. This in-depth technical guide has provided a summary of its physicochemical properties, a general synthesis protocol, and detailed its biological significance as a metabolite of the nematicide Fenamiphos. The elucidation of its structure and understanding its formation are critical for assessing the environmental impact and toxicological profile of its parent compound. Further research to obtain high-resolution spectral data and to optimize its synthesis would be valuable for the scientific community.

References

• 1. 3-Methyl-4-(methylthio)phenol Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. 3-甲基-4-甲硫基苯酚 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. chembk.com [chembk.com]
• 4. prepchem.com [prepchem.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 4-(Methylthio)-m-cresol

This technical guide provides a comprehensive overview of the physical and chemical properties, synthesis, and analysis of 4-(Methylthio)-m-cresol, also known as 3-methyl-4-(methylsulfanyl)phenol. This compound serves as a key intermediate in various organic syntheses.

Core Properties and Identifiers

4-(Methylthio)-m-cresol is a substituted phenol (B47542) with a methyl and a methylthio group attached to the benzene (B151609) ring.[1][2][3] Its chemical structure and key identifiers are summarized below.

Table 1: Chemical Identifiers and Nomenclature

Identifier	Value
IUPAC Name	3-methyl-4-(methylsulfanyl)phenol[3][4]
CAS Number	3120-74-9[1][2][3][4][5]
Molecular Formula	C₈H₁₀OS[1][2][3][4]
Molecular Weight	154.23 g/mol [1][2][5]
InChI Key	VKALYYFVKBXHTF-UHFFFAOYSA-N[3][4][6][7]
SMILES	CSc1=CC=C(O)C=C1C[3][4]
Synonyms	MTMC, 3-Methyl-4-(methylthio)phenol[1][5]

Physicochemical Properties

The physical and chemical properties of 4-(Methylthio)-m-cresol are crucial for its handling, storage, and application in synthesis. The compound is a solid at room temperature and is soluble in organic solvents.[1][2]

Table 2: Summary of Physicochemical Data

Property	Value
Appearance	White to pale cream or light beige solid; may appear as crystals or powder.[1][3][5]
Melting Point	51.5-60.5 °C[1][2][3][5]
Boiling Point	151 °C at 15 mmHg[1][2][5]
Solubility	Insoluble in water; soluble in methanol (B129727) and chloroform.[1][2]
Density (estimate)	1.1125 g/cm³[1]
pKa (predicted)	9.90 ± 0.18[1]
Vapor Pressure	0.001 mmHg at 25°C[1]

Synthesis and Experimental Protocols

Synthesis of 4-(Methylthio)-m-cresol

The primary method for synthesizing 4-(Methylthio)-m-cresol is through the reaction of m-cresol (B1676322) with dimethyl disulfide in the presence of an acid catalyst.[1]

• Reaction Setup: In a reaction vessel equipped with a stirrer and a cooling system, add m-cresol and dimethyl disulfide.[1]

• Catalyst Addition: Cool the mixture to 0-5 °C and slowly add 95% sulfuric acid dropwise, maintaining the temperature below 5 °C.[1]

• Reaction: Stir the mixture at this temperature for approximately 3-5 hours.[1]

• Work-up:

  • Allow the reaction mixture to stand and separate the layers.

  • Neutralize the organic layer with a 10% sodium carbonate solution.[1]

  • Wash the organic layer with water until the pH is neutral (pH 7-8).[1]

• Purification:

  • Perform distillation under reduced pressure to remove any unreacted m-cresol and dimethyl disulfide.[1]

  • The remaining material is the 4-(Methylthio)-m-cresol product.[1]

Caption: Synthesis workflow for 4-(Methylthio)-m-cresol.

Analytical and Spectroscopic Data

The characterization of 4-(Methylthio)-m-cresol is typically performed using standard analytical techniques.

Gas Chromatography (GC)

Purity analysis is often conducted using gas chromatography (GC), with purities of commercially available samples typically exceeding 96-98%.[2][3][4][5]

• Sample Preparation: Prepare a dilute solution of 4-(Methylthio)-m-cresol in a suitable solvent such as methanol or chloroform.

• Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID) and a capillary column suitable for the analysis of phenolic compounds.

• Method:

  • Injector Temperature: 250 °C

  • Detector Temperature: 300 °C

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium or Nitrogen.

• Analysis: Inject the sample and integrate the peak areas to determine the purity of the compound.

Spectroscopic Data

Spectroscopic data is essential for the structural confirmation of 4-(Methylthio)-m-cresol.

• Nuclear Magnetic Resonance (NMR): NMR spectroscopy can be used to confirm the structure of the compound.[5]

• Infrared (IR) Spectroscopy: FTIR data is available for this compound.[7]

• Mass Spectrometry (MS): Mass spectra obtained via GC-MS are also available.[6]

Caption: Analytical workflow for quality control of 4-(Methylthio)-m-cresol.

Applications and Relevance

4-(Methylthio)-m-cresol is primarily used as an intermediate in organic synthesis.[1] Its most notable application is in the production of organophosphorus insecticides, such as fenthion.[1] While direct applications in drug development are not widely documented, its structural motifs (cresol and thioether) are present in various biologically active molecules. The parent compound, m-cresol, has applications as a preservative in pharmaceutical formulations, including some insulin (B600854) preparations.[8][9][10]

Safety and Handling

4-(Methylthio)-m-cresol is classified as an irritant.

• Hazard Statements: Causes skin irritation (H315) and serious eye irritation (H319).[5][11]

• Precautionary Statements: Wash skin thoroughly after handling (P264). Wear protective gloves, eye protection, and face protection (P280).[5]

• Storage: It is recommended to store the compound at room temperature in a cool, dark place.[5][11]

Conclusion

4-(Methylthio)-m-cresol is a valuable chemical intermediate with well-defined physical and chemical properties. Its synthesis is straightforward, and it can be characterized by standard analytical techniques. While its primary application lies in the agrochemical industry, the study of cresol (B1669610) derivatives continues to be an area of interest for chemists and researchers in various fields.

References

• 1. chembk.com [chembk.com]
• 2. 4-(Methylthio)-m-cresol - >98.0%(GC) prefix CAS No. 3120-74-9 | Aladdin Scientific [mgt-en248.env.aladdin-e.com]
• 3. 4-(Methylthio)-m-cresol, 97% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. 4-(Methylthio)-m-cresol, 97% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. 4-(Methylthio)-m-cresol | 3120-74-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. spectrabase.com [spectrabase.com]
• 7. spectrabase.com [spectrabase.com]
• 8. Mechanisms of m-cresol induced protein aggregation studied using a model protein cytochrome c - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m-Cresol- application_Chemicalbook [chemicalbook.com]
• 10. Page loading... [guidechem.com]
• 11. 4-(Methylthio)-m-cresol | 3120-74-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

An In-depth Technical Guide on the Solubility of 3-Methyl-4-(methylthio)phenol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Qualitative Solubility Profile

3-Methyl-4-(methylthio)phenol is a solid at room temperature and is generally described as being soluble in a range of organic solvents.[1][2] This solubility is attributed to its molecular structure, which combines a polar phenolic hydroxyl group with a less polar methylthio-substituted aromatic ring.

Table 1: Qualitative Solubility of 3-Methyl-4-(methylthio)phenol

Solvent	Solubility	Reference
Chloroform	Soluble	[1][2]
Methanol	Soluble	[1][2]
Ethanol	Soluble	[1]
Water	Insoluble	[1]

Quantitative Solubility Data

As of the latest literature review, specific quantitative solubility data (e.g., in g/100 mL or mol/L) for 3-Methyl-4-(methylthio)phenol in various organic solvents has not been reported. To address this data gap, a standardized experimental protocol is provided below. This will allow research and development professionals to determine the precise solubility under their specific laboratory conditions.

Table 2: Quantitative Solubility of 3-Methyl-4-(methylthio)phenol (Hypothetical Data)

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)
Methanol	25	Data to be determined	Data to be determined
Ethanol	25	Data to be determined	Data to be determined
Acetone	25	Data to be determined	Data to be determined
Chloroform	25	Data to be determined	Data to be determined
Dimethyl Sulfoxide (DMSO)	25	Data to be determined	Data to be determined
Ethyl Acetate	25	Data to be determined	Data to be determined
Toluene	25	Data to be determined	Data to be determined

Note: The above table is a template for recording experimentally determined solubility data.

Experimental Protocol: Determination of Solubility via the Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound in a given solvent.[3][4][5][6][7][8][9]

Materials and Equipment

• 3-Methyl-4-(methylthio)phenol (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Glass vials or flasks with airtight seals

• Constant temperature shaker or incubator

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Procedure

• Preparation of Saturated Solution:

  • Accurately weigh an excess amount of 3-Methyl-4-(methylthio)phenol and add it to a glass vial.

  • Add a known volume of the selected organic solvent to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a constant temperature shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vial to stand undisturbed at the constant temperature for at least 2 hours to allow undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved microparticles.

• Analysis:

  • Accurately dilute the filtered saturated solution with the same organic solvent to a concentration that falls within the linear range of the analytical method.

  • Analyze the diluted solution using a calibrated HPLC or UV-Vis spectrophotometry method to determine the concentration of 3-Methyl-4-(methylthio)phenol.

• Calculation:

  • Calculate the solubility of 3-Methyl-4-(methylthio)phenol in the solvent using the following formula:

  Solubility ( g/100 mL) = (Concentration from analysis (g/mL) × Dilution factor) × 100

  Molar Solubility (mol/L) = Solubility (g/L) / Molar mass of 3-Methyl-4-(methylthio)phenol (154.23 g/mol )

Experimental Workflow Diagram

Caption: Workflow for determining the solubility of 3-Methyl-4-(methylthio)phenol.

Logical Relationship for Solubility Classification

The following diagram illustrates a logical decision-making process for classifying the solubility of a compound based on its behavior in different solvents. This can be a useful preliminary step before quantitative analysis.

Caption: Logical flow for qualitative solubility classification of an organic compound.

This guide provides the necessary framework for determining and understanding the solubility of 3-Methyl-4-(methylthio)phenol in organic solvents. By following the detailed experimental protocol, researchers can generate the critical data required for their specific applications in drug development and chemical synthesis.

References

• 1. 3-Methyl-4-(methylthio)phenol [chembk.com]
• 2. 3-Methyl-4-(methylthio)phenol Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 4. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 5. researchgate.net [researchgate.net]
• 6. bioassaysys.com [bioassaysys.com]
• 7. researchgate.net [researchgate.net]
• 8. Determination of aqueous solubility by heating and equilibration: A technical note - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

synthesis pathway of 3-Methyl-4-(methylthio)phenol from m-cresol

An In-depth Technical Guide to the Synthesis of 3-Methyl-4-(methylthio)phenol from m-Cresol (B1676322)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 3-Methyl-4-(methylthio)phenol, a key intermediate in the production of various agrochemicals and pharmaceuticals. The synthesis commences with the readily available starting material, m-cresol. This document details two primary synthetic pathways, including experimental protocols, quantitative data, and visual representations of the reaction schemes.

Direct Methylthiolation of m-Cresol

The most direct route to 3-Methyl-4-(methylthio)phenol involves the electrophilic substitution of a methylthio group onto the m-cresol ring. This can be achieved using reagents such as dimethyl disulfide or dimethyl sulfoxide (B87167).

Dimethyl Disulfide Method

This method utilizes dimethyl disulfide in the presence of a strong acid catalyst, typically sulfuric acid, to achieve the methylthiolation of m-cresol. The reaction proceeds via an electrophilic aromatic substitution mechanism.

Experimental Protocol:

In a reaction vessel equipped with a stirrer and cooling bath, m-cresol and dimethyl disulfide are mixed. The mixture is cooled to 0°C with continuous stirring. Concentrated sulfuric acid (95%) is then added dropwise, ensuring the temperature is maintained below 5°C. After the addition is complete, the reaction is stirred at this temperature for an additional 3 hours. Following the reaction, the mixture is allowed to stand, leading to the separation of the organic and acidic layers. The organic layer is carefully separated and neutralized with a 10% sodium carbonate solution until a pH of 7-8 is achieved. The neutralized organic phase is then washed with water. Finally, the product is purified by vacuum distillation to remove any unreacted m-cresol and dimethyl disulfide, yielding 3-Methyl-4-(methylthio)phenol.[1][2]

Quantitative Data:

Parameter	Value	Reference
Reactant Ratio (m-cresol:dimethyl disulfide)	Varies, typically near equimolar	[1]
Catalyst	95% Sulfuric Acid	[1]
Reaction Temperature	0-5 °C	[2]
Reaction Time	3 hours post-addition	[2]
Work-up	Neutralization with 10% Na2CO3, water wash	[2]
Purification	Vacuum Distillation	[1][2]

Reaction Pathway:

Caption: Direct methylthiolation of m-cresol using dimethyl disulfide.

Dimethyl Sulfoxide (DMSO) Method

An alternative direct approach involves the use of dimethyl sulfoxide as the methylthiolating agent in the presence of an activating agent such as hydrogen chloride, phosgene, or benzoyl chloride. The hydrogen chloride method is commonly employed.[1][2]

Experimental Protocol:

m-Cresol and dimethyl sulfoxide are mixed and stirred in a reaction vessel. Hydrogen chloride gas is then passed through the mixture at a controlled temperature until saturation is achieved, indicated by the escape of white fumes. An additional amount of m-cresol is added as a decomposition solvent, and the mixture is heated to drive the reaction to completion. The reaction mixture is then cooled and neutralized with a suitable base. The product is extracted with an organic solvent, and the solvent is removed under reduced pressure. The crude product is then purified by distillation or crystallization.[1]

Quantitative Data:

Parameter	Value	Reference
Methylthiolating Agent	Dimethyl Sulfoxide (DMSO)	[1][2]
Activating Agent	Hydrogen Chloride (gas)	[1][2]
Work-up	Neutralization, extraction	[1]
Purification	Distillation or Crystallization	[1]

Reaction Pathway:

Caption: Direct methylthiolation of m-cresol using dimethyl sulfoxide.

Two-Step Synthesis via Halogenation and Nucleophilic Substitution

This pathway involves the initial halogenation of m-cresol to introduce a leaving group at the 4-position, followed by a nucleophilic substitution reaction with a methylthiol source.

Step 1: Halogenation of m-Cresol

Experimental Protocol:

In a 2 L three-neck flask under a nitrogen atmosphere, 80.0 g (740 mmol) of m-cresol is dissolved in 400 mL of glacial acetic acid. The mixture is cooled to 15°C. While maintaining this temperature, 38 mL (742 mmol) of bromine is added dropwise. The reaction is stirred for 3 hours at 15°C. Upon completion, the reaction mixture is poured into 1 L of water and extracted with diethyl ether. The organic layer is separated, washed with water until neutral, and dried over anhydrous magnesium sulfate. The solvent is evaporated under reduced pressure. The resulting residue is triturated with heptane, filtered, and dried to afford 4-bromo-3-methylphenol (B31395) as a white powder.[3]

Quantitative Data:

Parameter	Value	Reference
m-Cresol	80.0 g (740 mmol)	[3]
Bromine	38 mL (742 mmol)	[3]
Solvent	400 mL Glacial Acetic Acid	[3]
Reaction Temperature	15 °C	[3]
Reaction Time	3 hours	[3]
Yield	70 g (50%)	[3]
Melting Point	55-56 °C	[3]

Experimental Protocol:

This reaction is carried out without a solvent. In a suitable reaction vessel, sulfuryl chloride is slowly added to m-cresol at a controlled rate (0.5-2 g/min ). The molar ratio of sulfuryl chloride to m-cresol is maintained between 0.75-0.9:1. The reaction temperature is kept between 30-40°C. After the addition is complete, the reaction mixture is stirred for a period to ensure completion. The crude product is then purified by vacuum distillation.[4]

Quantitative Data:

Parameter	Value	Reference
Chlorinating Agent	Sulfuryl Chloride	[4]
Molar Ratio (SO₂Cl₂:m-cresol)	0.75-0.9 : 1	[4]
Reaction Temperature	30-40 °C	[4]
Solvent	None	[4]
Purification	Vacuum Distillation	[4]
Melting Point	63-65 °C
Boiling Point	235-239 °C

Step 2: Nucleophilic Substitution to Introduce the Methylthio Group

This step involves the reaction of the halogenated m-cresol with a methylthiolating agent, such as sodium thiomethoxide or methyl mercaptan in the presence of a base. While a specific literature procedure for this exact transformation was not found in the initial search, a general protocol based on established nucleophilic aromatic substitution reactions is provided.

General Experimental Protocol:

In a reaction flask under an inert atmosphere, 4-bromo-3-methylphenol or 4-chloro-3-methylphenol (B1668792) is dissolved in a suitable polar aprotic solvent such as DMF or DMSO. Sodium thiomethoxide (or a mixture of methyl mercaptan and a strong base like sodium hydride or sodium hydroxide) is added portion-wise at room temperature. The reaction mixture is then heated to a temperature between 80-120°C and monitored by TLC or GC for the disappearance of the starting material. After completion, the reaction is cooled to room temperature and quenched with water. The product is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography or distillation to yield 3-Methyl-4-(methylthio)phenol.

Reaction Pathway:

Caption: Two-step synthesis of 3-Methyl-4-(methylthio)phenol from m-cresol.

Summary and Comparison of Pathways

Pathway	Advantages	Disadvantages
Direct Methylthiolation (Dimethyl Disulfide)	Single step, potentially more atom-economical.	Use of corrosive sulfuric acid, potential for side reactions and purification challenges.
Direct Methylthiolation (DMSO)	Avoids the use of dimethyl disulfide.	Requires handling of corrosive HCl gas and may have complex reaction byproducts.
Two-Step Synthesis	Potentially higher regioselectivity and cleaner reaction for the first step.	Longer overall synthesis, requires isolation of an intermediate, second step involves potentially odorous thiols.

The choice of synthetic route will depend on factors such as available equipment, scale of the reaction, and desired purity of the final product. For large-scale industrial production, the direct methods may be preferred for their simplicity, while the two-step synthesis might be more suitable for laboratory-scale synthesis where higher purity is a primary concern.

References

• 1. chembk.com [chembk.com]
• 2. echemi.com [echemi.com]
• 3. 4-Bromo-3-methylphenol synthesis - chemicalbook [chemicalbook.com]
• 4. CN103772153A - Synthesis method of 4-chloro-3-cresol and system thereof - Google Patents [patents.google.com]

The Unseen Environmental Journey of a Pesticide Metabolite: 3-Methyl-4-(methylthio)phenol

A Technical Guide for Researchers and Drug Development Professionals on the Natural Occurrence and Environmental Fate of 3-Methyl-4-(methylthio)phenol

Introduction

3-Methyl-4-(methylthio)phenol, a sulfur-containing aromatic compound, is not known to occur naturally in the environment in any significant amount. Its primary relevance stems from its role as a key metabolite of the organophosphate nematicide, Fenamiphos. As such, its presence in soil and water ecosystems is intrinsically linked to the agricultural use of its parent compound. Understanding the environmental journey of 3-Methyl-4-(methylthio)phenol, from its formation through degradation to its potential ecological impact, is crucial for a comprehensive environmental risk assessment of Fenamiphos and for the development of safer agricultural practices. This technical guide provides an in-depth overview of the current scientific understanding of the natural occurrence and environmental fate of this important metabolite.

Natural Occurrence: A Byproduct of Human Activity

Current scientific literature does not indicate any significant natural sources of 3-Methyl-4-(methylthio)phenol. Its detection in the environment is consistently associated with the degradation of Fenamiphos, a widely used nematicide for the control of nematode pests in a variety of crops. Therefore, its "natural occurrence" is more accurately described as an environmental footprint resulting from anthropogenic activities.

Formation from Fenamiphos

The primary pathway for the formation of 3-Methyl-4-(methylthio)phenol in the environment is through the microbial and chemical degradation of Fenamiphos in soil and water. The degradation of Fenamiphos is a multi-step process, with 3-Methyl-4-(methylthio)phenol being a key hydrolysis product.

Fenamiphos Degradation Pathway

The environmental degradation of Fenamiphos primarily involves two key transformations: oxidation of the methylthio group and hydrolysis of the phosphate (B84403) ester bond.

• Oxidation: The sulfur atom in the methylthio group of Fenamiphos is susceptible to oxidation, leading to the formation of Fenamiphos sulfoxide (B87167) (FSO) and subsequently Fenamiphos sulfone (FSO2). These transformation products are often more mobile and persistent than the parent compound.

• Hydrolysis: The phosphate ester bond in Fenamiphos, FSO, and FSO2 can be cleaved through hydrolysis, which can be both a chemical (abiotic) and biological (biotic) process. The hydrolysis of the P-O-Aryl bond in these compounds releases the phenolic moiety, resulting in the formation of 3-Methyl-4-(methylthio)phenol (from Fenamiphos), 3-methyl-4-(methylsulfinyl)phenol (from FSO), and 3-methyl-4-(methylsulfonyl)phenol (from FSO2).

Environmental Fate of 3-Methyl-4-(methylthio)phenol

Once formed, the environmental fate of 3-Methyl-4-(methylthio)phenol is governed by a combination of biotic and abiotic degradation processes, as well as its potential for transport and sorption in the environment.

Biodegradation

While specific studies on the biodegradation of 3-Methyl-4-(methylthio)phenol are limited, the degradation of structurally similar phenolic compounds, such as cresols and other methylthiophenols, has been investigated. These studies suggest that microbial degradation is a key process for the removal of such compounds from the environment.

Potential Biodegradation Pathways:

Based on the degradation of analogous compounds, the biodegradation of 3-Methyl-4-(methylthio)phenol is likely to proceed through the following steps:

• Hydroxylation: The aromatic ring is a primary target for microbial attack. Monooxygenase or dioxygenase enzymes could introduce additional hydroxyl groups to the ring, making it more susceptible to cleavage.

• Ring Cleavage: The hydroxylated aromatic ring can then be cleaved by dioxygenase enzymes, either through an ortho- or meta-cleavage pathway. This breaks open the stable aromatic structure, forming aliphatic intermediates.

• Further Metabolism: The resulting aliphatic compounds are then further metabolized through central metabolic pathways, such as the tricarboxylic acid (TCA) cycle, ultimately leading to mineralization (conversion to CO2, water, and biomass).

Abiotic Degradation

Abiotic degradation processes, such as photolysis and chemical hydrolysis, may also contribute to the transformation of 3-Methyl-4-(methylthio)phenol in the environment.

• Photolysis: Phenolic compounds can undergo phototransformation in the presence of sunlight, particularly in surface waters. The energy from sunlight can lead to the formation of reactive oxygen species that can degrade the compound.

• Chemical Hydrolysis: While the phenolic hydroxyl group is generally stable to hydrolysis, other functional groups in potential transformation products could be susceptible to chemical breakdown under certain pH and temperature conditions.

Environmental Persistence and Mobility

The persistence and mobility of 3-Methyl-4-(methylthio)phenol in the environment are influenced by its physicochemical properties and the characteristics of the environmental matrix.

Property	Value	Implication for Environmental Fate
Water Solubility	Insoluble in water[1]	Low mobility in aqueous systems, potential for sorption to soil and sediment.
Vapor Pressure	0.001 mmHg at 25°C[1]	Low volatility, unlikely to be transported significantly in the atmosphere.
pKa	9.90 ± 0.18 (Predicted)[1]	Will exist predominantly in its neutral form in most environmental compartments, affecting its sorption and bioavailability.

Table 1: Physicochemical Properties of 3-Methyl-4-(methylthio)phenol and their Environmental Implications.

Ecotoxicological Profile

Direct ecotoxicological data for 3-Methyl-4-(methylthio)phenol is not extensively available. However, the toxicity of its parent compound, Fenamiphos, and its primary metabolites, FSO and FSO2, has been studied. Generally, phenolic compounds can exhibit toxicity to a range of aquatic and terrestrial organisms. The ecotoxicity of 3-Methyl-4-(methylthio)phenol would need to be specifically assessed to determine its environmental risk.

Experimental Protocols

The analysis of 3-Methyl-4-(methylthio)phenol in environmental samples typically involves extraction followed by chromatographic separation and detection.

Sample Preparation and Extraction

For Soil and Sediment Samples:

• Solvent Extraction: A representative sample is extracted with a suitable organic solvent or a mixture of solvents (e.g., acetone, methanol, or acetonitrile).

• Cleanup: The extract may require a cleanup step to remove interfering co-extractives. This can be achieved using techniques like solid-phase extraction (SPE).

For Water Samples:

• Solid-Phase Extraction (SPE): The water sample is passed through an SPE cartridge containing a sorbent that retains the analyte. The analyte is then eluted with a small volume of an organic solvent.

• Liquid-Liquid Extraction (LLE): The analyte is partitioned from the water sample into an immiscible organic solvent.

Analytical Instrumentation

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds. Derivatization may be required to improve the chromatographic properties of the phenolic analyte.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is well-suited for the analysis of polar and non-volatile compounds and often does not require derivatization.

Conclusion

3-Methyl-4-(methylthio)phenol is an environmentally relevant transformation product of the nematicide Fenamiphos. While its natural occurrence is negligible, its formation in agricultural soils and subsequent environmental fate are of significant interest for environmental risk assessment. Further research is needed to fully elucidate its biodegradation pathways, determine its environmental persistence and mobility, and characterize its ecotoxicological profile. The development of specific and sensitive analytical methods is also crucial for monitoring its presence in various environmental compartments. A comprehensive understanding of the entire life cycle of this metabolite, from its formation to its ultimate fate, will contribute to more sustainable agricultural practices and better protection of our ecosystems.

References

• 1. Biodegradation of phenolic compounds by sulfate-reducing bacteria from contaminated sediments - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Spectral Data Interpretation of 3-Methyl-4-(methylthio)phenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the spectral data for 3-Methyl-4-(methylthio)phenol, a key intermediate in various chemical syntheses. The interpretation of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data is crucial for its unambiguous identification and quality control. This document presents the available spectral data in a structured format, outlines the experimental protocols for data acquisition, and provides a logical workflow for spectral interpretation.

Spectral Data Presentation

The structural confirmation of 3-Methyl-4-(methylthio)phenol relies on the synergistic interpretation of data from multiple spectroscopic techniques. The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.

Table 1: ¹H NMR Spectral Data of 3-Methyl-4-(methylthio)phenol

Chemical Shift (δ) ppm	Multiplicity	Assignment
~7.13	m	Aromatic CH
~6.67	m	Aromatic CH
~5.11	s	Phenolic OH
~2.37	s	Ar-CH₃
~2.32	s	S-CH₃

Solvent: CDCl₃, Instrument Frequency: 90 MHz. Data sourced from ChemicalBook.

Table 2: ¹³C NMR Spectral Data of 3-Methyl-4-(methylthio)phenol

Chemical Shift (δ) ppm	Assignment
Data not explicitly provided in numerical format in the searched sources, but is available on ChemicalBook.	C-OH
Data not explicitly provided in numerical format in the searched sources, but is available on ChemicalBook.	C-S
Data not explicitly provided in numerical format in the searched sources, but is available on ChemicalBook.	Quaternary Aromatic C
Data not explicitly provided in numerical format in the searched sources, but is available on ChemicalBook.	Aromatic CH
Data not explicitly provided in numerical format in the searched sources, but is available on ChemicalBook.	Ar-CH₃
Data not explicitly provided in numerical format in the searched sources, but is available on ChemicalBook.	S-CH₃

Note: While the availability of the ¹³C NMR spectrum is confirmed, specific peak values were not found in a readily tabular format in the initial search. Researchers are advised to consult the spectrum directly on platforms such as ChemicalBook for detailed analysis.

Table 3: IR Spectral Data of 3-Methyl-4-(methylthio)phenol

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400	Strong, Broad	O-H stretch (phenolic)
~3000-2850	Medium	C-H stretch (aromatic and aliphatic)
~1600-1450	Medium-Strong	C=C stretch (aromatic ring)
~1200	Medium	C-O stretch (phenolic)
~700-600	Medium	C-S stretch

Note: The IR spectrum is available on ChemicalBook. The provided values are characteristic absorptions for the functional groups present in the molecule.

Table 4: Mass Spectrometry Data of 3-Methyl-4-(methylthio)phenol

m/z	Relative Intensity (%)	Putative Fragment
154	100	[M]⁺ (Molecular Ion)
139	48.4	[M-CH₃]⁺
95	16.4	[M-SCH₃-CO]⁺
77	13.5	[C₆H₅]⁺
45	32.8	[CHS]⁺

Ionization Method: Electron Ionization (EI) at 75 eV. Data sourced from ChemicalBook.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited, providing a framework for reproducing the spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A solution of 3-Methyl-4-(methylthio)phenol is prepared by dissolving approximately 10-20 mg of the solid sample in 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR Acquisition: The proton NMR spectrum is acquired using a standard pulse sequence. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected range of proton chemical shifts (typically 0-12 ppm), and a relaxation delay of 1-5 seconds.

• ¹³C NMR Acquisition: The carbon-13 NMR spectrum is typically acquired with proton decoupling to simplify the spectrum to a series of singlets. A larger number of scans is usually required due to the lower natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method): A small amount of the solid sample (1-2 mg) is finely ground with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Instrumentation: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: A background spectrum of the empty sample compartment is first recorded. The KBr pellet containing the sample is then placed in the sample holder, and the sample spectrum is acquired. The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via a direct insertion probe for solid samples or after separation by gas chromatography (GC-MS).

• Ionization: Electron Ionization (EI) is a common method for this type of molecule. The sample is bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The abundance of each ion is measured by a detector, generating a mass spectrum which is a plot of relative intensity versus m/z.

Visualization of Spectral Interpretation Workflow

The following diagram illustrates the logical workflow for the structural elucidation of 3-Methyl-4-(methylthio)phenol using the combined spectral data.

Caption: Logical workflow for spectral data interpretation.

This guide provides a foundational understanding of the spectral characteristics of 3-Methyl-4-(methylthio)phenol. For definitive structural confirmation and purity assessment, it is recommended to compare the acquired data with a certified reference standard.

References

• 1. 3-Methyl-4-(methylthio)phenol(3120-74-9) 13C NMR spectrum [chemicalbook.com]

The Toxicology and Safety Profile of 3-Methyl-4-(methylthio)phenol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the currently available toxicological and safety information for 3-Methyl-4-(methylthio)phenol. It is intended for informational purposes for a scientific audience and should not be used for clinical or regulatory decision-making without further expert consultation and data generation. A significant lack of specific toxicological data for this compound necessitates a cautious interpretation of the information presented, which often relies on data from related compounds and general principles of toxicology.

Executive Summary

3-Methyl-4-(methylthio)phenol is a phenolic compound primarily known as a metabolite of the organophosphate nematicide and insecticide, Fenamiphos (B133129). While the toxicology of Fenamiphos and its primary oxidative metabolites (sulfoxide and sulfone) has been studied, there is a notable scarcity of specific toxicological data for 3-Methyl-4-(methylthio)phenol itself. This guide synthesizes the available information, including its metabolic origins, limited ecotoxicity data for related phenolic metabolites, and inferred potential hazards based on the broader class of phenolic compounds. Standard experimental protocols for assessing the toxicology of such a compound are also provided to guide future research.

Physicochemical Properties

A summary of the known physicochemical properties of 3-Methyl-4-(methylthio)phenol is presented in Table 1. These properties are crucial for understanding its potential absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Value	Reference(s)
CAS Number	3120-74-9	[1]
Molecular Formula	C₈H₁₀OS	[1]
Molecular Weight	154.23 g/mol	[1]
Appearance	Off-White to Light Beige Solid
Melting Point	56-60 °C
Boiling Point	151 °C / 15mmHg	[2]
Solubility	Insoluble in water; Soluble in Chloroform, Methanol	[2][3]

Metabolism and Toxicokinetics

3-Methyl-4-(methylthio)phenol is a known metabolite of Fenamiphos. The metabolic pathway involves the oxidation of the thioether group of Fenamiphos to form fenamiphos sulfoxide (B87167) and fenamiphos sulfone, followed by hydrolysis of the phosphate (B84403) ester bond to yield the corresponding phenols[4].

Figure 1: Simplified metabolic pathway of Fenamiphos to 3-Methyl-4-(methylthio)phenol.

There is a lack of specific data on the absorption, distribution, metabolism, and excretion (ADME) of 3-Methyl-4-(methylthio)phenol in mammalian systems.

Toxicological Data

Direct and quantitative toxicological data for 3-Methyl-4-(methylthio)phenol is largely unavailable in the public domain. The following sections summarize the existing information, which is primarily qualitative or derived from studies on related compounds.

Acute Toxicity

No specific LD50 (median lethal dose) or LC50 (median lethal concentration) values for 3-Methyl-4-(methylthio)phenol have been identified in the available literature. General hazard classifications indicate that it is an irritant to the skin, eyes, and respiratory system[5].

Subchronic and Chronic Toxicity

There are no available studies on the subchronic or chronic toxicity of 3-Methyl-4-(methylthio)phenol in any species. Therefore, a No-Observed-Adverse-Effect Level (NOAEL) has not been established.

Genotoxicity

Specific genotoxicity data for 3-Methyl-4-(methylthio)phenol is not available. However, a safety assessment of the structurally related compound, o-(Methylthio)-phenol, found it to be positive for both cytotoxicity and genotoxicity in the in vitro BlueScreen assay, both with and without metabolic activation[6]. This suggests that 3-Methyl-4-(methylthio)phenol may also have genotoxic potential and warrants further investigation.

Carcinogenicity

No carcinogenicity studies have been conducted on 3-Methyl-4-(methylthio)phenol.

Reproductive and Developmental Toxicity

There is no available data on the reproductive or developmental toxicity of 3-Methyl-4-(methylthio)phenol.

Endocrine Disruption

A study on the photo-transformed products of Fenthion, another organophosphate insecticide, identified 3-Methyl-4-(methylthio)phenol as a minor product with weak estrogenic activity. The study utilized a yeast two-hybrid assay incorporating the human estrogen receptor alpha (hERα).

Ecotoxicity

Studies on the acute toxicity of Fenamiphos and its metabolites to the cladoceran Daphnia carinata and the microalgae Pseudokirchneriella subcapitata and Chlorococcum sp. have been conducted. For Daphnia carinata, the phenolic metabolites, including 3-Methyl-4-(methylthio)phenol (referred to as F. phenol (B47542) in the study), were not toxic up to 500 µg/L, suggesting that hydrolysis of Fenamiphos leads to detoxification for this species[7]. In contrast, for the algal species, the phenolic metabolites were found to be more toxic than the parent compound, Fenamiphos[8].

Table 2: Summary of Available Toxicological Data

Endpoint	Species/Test System	Result	Reference(s)
Acute Toxicity	-	Data not available	-
Genotoxicity	-	Data not available	-
Endocrine Activity	Yeast two-hybrid assay (hERα)	Weak estrogenic activity	-
Ecotoxicity	Daphnia carinata	Not toxic up to 500 µg/L	[7]
Ecotoxicity	Pseudokirchneriella subcapitata, Chlorococcum sp.	More toxic than Fenamiphos	[8]

Experimental Protocols

Given the lack of specific data, the following sections detail standardized experimental protocols that would be appropriate for assessing the toxicological profile of 3-Methyl-4-(methylthio)phenol.

General Experimental Workflow for Toxicological Assessment

Figure 2: General workflow for the toxicological assessment of a chemical compound.

In Vitro Genotoxicity: Bacterial Reverse Mutation Test (Ames Test)

Objective: To assess the potential of 3-Methyl-4-(methylthio)phenol to induce gene mutations in bacteria.

Methodology:

• Test Strains: Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strain (e.g., WP2 uvrA) are used to detect different types of mutations (frameshift and base-pair substitutions).

• Metabolic Activation: The assay is performed with and without a mammalian metabolic activation system (S9 fraction from induced rat liver) to identify direct-acting mutagens and those that require metabolic activation.

• Procedure (Plate Incorporation Method):

  • Varying concentrations of 3-Methyl-4-(methylthio)phenol, the bacterial tester strain, and (if applicable) the S9 mix are added to molten top agar (B569324).

  • The mixture is poured onto minimal glucose agar plates.

  • Plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies (colonies that have regained the ability to grow in the absence of a required amino acid) is counted. A dose-dependent increase in revertant colonies that is at least double the background rate is considered a positive result[9][10].

In Vitro Mammalian Cell Chromosome Aberration Test

Objective: To determine the potential of 3-Methyl-4-(methylthio)phenol to induce structural chromosomal aberrations in cultured mammalian cells.

Methodology:

• Cell Lines: Human peripheral blood lymphocytes or established cell lines like Chinese Hamster Ovary (CHO) cells are commonly used[11][12].

• Treatment: Cells are exposed to various concentrations of 3-Methyl-4-(methylthio)phenol for a short (e.g., 3-6 hours) and long (e.g., 24 hours) duration, with and without S9 metabolic activation.

• Harvesting and Staining: After treatment, cells are treated with a metaphase-arresting agent (e.g., colcemid), harvested, fixed, and stained (e.g., with Giemsa).

• Analysis: Metaphase spreads are examined microscopically for chromosomal aberrations (e.g., breaks, gaps, deletions, exchanges). A statistically significant, dose-dependent increase in the percentage of cells with aberrations indicates a positive result[13].

In Vivo Rodent Uterotrophic Assay

Objective: To assess the potential estrogenic or anti-estrogenic activity of 3-Methyl-4-(methylthio)phenol in vivo.

Methodology:

• Animal Model: Immature or ovariectomized female rats or mice are used[14][15].

• Dosing: Animals are administered 3-Methyl-4-(methylthio)phenol via oral gavage or subcutaneous injection for three consecutive days. A positive control (e.g., 17α-ethinylestradiol) and a vehicle control are included.

• Endpoint Measurement: On the day after the final dose, animals are euthanized, and the uteri are excised and weighed (wet and blotted weight).

• Data Analysis: A statistically significant increase in uterine weight compared to the vehicle control indicates estrogenic activity[16][17]. To test for anti-estrogenic activity, the compound is co-administered with the positive control, and a significant reduction in the expected uterine weight increase is assessed.

Signaling Pathways of Concern

Given the phenolic structure of 3-Methyl-4-(methylthio)phenol and its reported weak estrogenic activity, the primary signaling pathway of concern is the Estrogen Receptor (ER) signaling pathway .

Figure 3: Postulated interaction of 3-Methyl-4-(methylthio)phenol with the Estrogen Receptor signaling pathway.

Conclusion and Future Directions

The available data on the toxicology and safety of 3-Methyl-4-(methylthio)phenol is insufficient to conduct a comprehensive risk assessment. While its role as a metabolite of Fenamiphos is established, its intrinsic toxicological properties remain largely uncharacterized. The weak estrogenic activity reported warrants further investigation, as do the potential genotoxic effects suggested by data on a structurally related compound.

To adequately characterize the safety profile of 3-Methyl-4-(methylthio)phenol, the following studies are recommended:

• Acute toxicity studies (oral, dermal, inhalation) to determine LD50/LC50 values.

• A comprehensive in vitro genotoxicity battery , including the Ames test and a mammalian cell chromosome aberration assay.

• In vivo genotoxicity testing (e.g., micronucleus test) if in vitro assays are positive.

• Repeated dose toxicity studies (e.g., 28-day or 90-day) to identify target organs and establish a NOAEL.

• Reproductive and developmental toxicity screening studies .

• In-depth endocrine activity profiling , including estrogen receptor binding assays and uterotrophic assays.

• Toxicokinetic studies to understand the ADME properties of the compound.

The generation of these data is crucial for any future consideration of 3-Methyl-4-(methylthio)phenol in drug development or for a complete understanding of the risks associated with exposure to its parent compound, Fenamiphos.

References

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 2. 3-Methyl-4-(methylthio)phenol(3120-74-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. Fenamiphos | C13H22NO3PS | CID 31070 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Methyl-4-(methylthio)phenol 97 3120-74-9 [sigmaaldrich.com]
• 6. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 7. Toxicity of fenamiphos and its metabolites to the cladoceran Daphnia carinata: the influence of microbial degradation in natural waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Investigating the Mutagenic Effects of Three Commonly Used Pulpotomy Agents Using the Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mutagenicity Assessment of Homologous Series of Methyl Ester Sulphonates (MES) Using the Bacterial Reverse Mutation (Ames) Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chromosome aberration assays in genetic toxicology testing in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Chromosomal aberrations and sister chromatid exchange tests in Chinese hamster ovary cells in vitro. IV. Results with 15 chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluating Solvent Safety in Chromosome Aberration Assays for Genetic Toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Immature uterotrophic assay is more sensitive than ovariectomized uterotrophic assay for the detection of estrogenicity of p-nonylphenol in Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The immature mouse is a suitable model for detection of estrogenicity in the uterotropic bioassay - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Uterotrophic assay, Hershberger assay, and subacute oral toxicity study of 4,4 -[1-[4-[1-(4-hydroxyphenyl)-1-methylethyl]phenyl]ethylidene]bis[phenol] based on the OECD draft protocols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Increasing the sensitivity of the rodent uterotrophic assay to estrogens, with particular reference to bisphenol A - PubMed [pubmed.ncbi.nlm.nih.gov]

fenamiphos metabolite identification and structure

An In-depth Technical Guide to the Identification and Structural Elucidation of Fenamiphos (B133129) Metabolites

Introduction

Fenamiphos, an organophosphate nematicide and insecticide, is utilized to control a wide range of nematodes and other pests in various agricultural settings, including tobacco, turf, bananas, and citrus fruits.[1] Its mode of action involves the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[2][3] Due to its toxicity and potential environmental impact, understanding the metabolic fate of fenamiphos is crucial for assessing food safety, environmental persistence, and overall risk. This guide provides a comprehensive overview of the primary metabolites of fenamiphos, their chemical structures, and the analytical methodologies employed for their identification and quantification.

Metabolic Pathways of Fenamiphos

The biotransformation of fenamiphos in plants, soil, and animals follows a well-defined pathway primarily involving oxidation and subsequent hydrolysis.[4][5]

• Thiooxidation : The initial and most rapid metabolic step is the oxidation of the methylthio group (-SCH₃) of the parent fenamiphos molecule. This reaction is biologically mediated and results in the formation of fenamiphos sulfoxide (B87167) (FSO).[5][6] This metabolite is often the major component of the total residue.[4]

• Further Oxidation : Fenamiphos sulfoxide can be further oxidized, though typically at a slower rate, to form fenamiphos sulfone (FSO₂).[6][7]

• Hydrolysis and Conjugation : Both the parent compound and its oxidized metabolites (FSO and FSO₂) can undergo hydrolysis, which cleaves the phosphate (B84403) ester bond. This detoxification step results in the formation of their corresponding phenolic derivatives: fenamiphos phenol, fenamiphos sulfoxide phenol, and fenamiphos sulfone phenol.[4][5] In plants and animals, these phenols can be further conjugated with molecules like glucose or sulfate (B86663) to increase their water solubility and facilitate excretion.[4][5]

The primary metabolic pathway of fenamiphos is illustrated below.

Figure 1: Proposed metabolic pathway of fenamiphos in plants, soil, and animals.

Chemical Structures of Key Metabolites

The core structures of fenamiphos and its primary oxidative and hydrolytic metabolites are detailed below.

Compound	IUPAC Name	Molecular Formula	CAS Number
Fenamiphos	N-[ethoxy-(3-methyl-4-methylsulfanylphenoxy)phosphoryl]propan-2-amine	C₁₃H₂₂NO₃PS	22224-92-6[3]
Fenamiphos Sulfoxide	N-[ethoxy-(3-methyl-4-methylsulfinylphenoxy)phosphoryl]propan-2-amine	C₁₃H₂₂NO₄PS	31972-43-7[8]
Fenamiphos Sulfone	N-[ethoxy-(3-methyl-4-methylsulfonylphenoxy)phosphoryl]propan-2-amine	C₁₃H₂₂NO₅PS	31972-44-8
Fenamiphos Sulfoxide Phenol	3-methyl-4-(methylsulfinyl)phenol	C₈H₁₀O₂S	32553-38-9
Fenamiphos Sulfone Phenol	3-methyl-4-(methylsulfonyl)phenol	C₈H₁₀O₃S	32553-39-0

Quantitative Analysis of Metabolites

Quantitative analysis reveals the distribution and concentration of fenamiphos and its metabolites across different biological and environmental matrices. The data underscores the rapid conversion of fenamiphos to its sulfoxide derivative.

Table 1: Metabolite Distribution in Rat Excreta (Data sourced from a study on rats dosed with [¹⁴C]fenamiphos)[5]

Metabolite	Percentage of Total Recovered Radioactivity (%)
Fenamiphos Sulfoxide Phenol Sulfate	40 - 54
Fenamiphos Sulfoxide Phenol	13 - 22
OH-FSO₂P-Sulfate	~10 (in specific dose groups)

Table 2: Residue Levels in Various Crops (Combined toxic residue of fenamiphos, fenamiphos sulfoxide, and fenamiphos sulfone)[4]

Crop	Application Rate (kg a.i./ha)	Pre-Harvest Interval (days)	Average Residue (mg/kg)
Sweet Potatoes	4.0 - 6.72	108 - 143	0.01
Soybeans (green bean)	11.2	75 - 117	0.04
Soybeans (green vine)	11.2	75 - 117	2.9
Strawberries	16.5 - 22.5	36 - 121	0.2
Tangerines (pulp)	33.6	247 - 251	0.02

Experimental Protocols for Identification and Quantification

The analysis of fenamiphos and its metabolites requires sensitive and selective analytical techniques to handle complex matrices like soil and biological tissues.[9] The most common methods are based on chromatography coupled with specific detectors.[1]

Protocol 1: Sample Preparation (Solvent Extraction for Soil)

This protocol is adapted from established methods for extracting fenamiphos and its metabolites from soil samples.[10]

• Sample Collection & Weighing : Weigh 50 g of a control soil sample into a boiling flask. For recovery experiments, fortify the sample by adding a known volume of a standard spiking solution to produce the desired concentration (e.g., 10 ppb or 100 ppb).[10]

• Extraction : Add an appropriate volume of extraction solvent, such as a 50:50 mixture of dichloromethane (B109758) and acetone, to the soil sample. Macerate the sample three times for three minutes each.

• Filtration & Drying : Filter the extract through anhydrous sodium sulfate to remove residual water.

• Concentration : Evaporate the solvent to dryness using a gentle stream of nitrogen.

• Reconstitution : Dissolve the final residue in a small, precise volume of a suitable solvent (e.g., 1 mL of ethyl acetate) for instrumental analysis.[10]

Protocol 2: Instrumental Analysis by GC-NPD

This protocol describes the determination of fenamiphos and its metabolites using Gas Chromatography with a Nitrogen-Phosphorus Detector (GC-NPD), a technique highly sensitive to phosphorus-containing compounds.

• Instrumentation : A gas chromatograph equipped with an NPD is used.

• Chromatographic Column : A suitable capillary column, such as one with a non-polar or mid-polar stationary phase, is installed.

• Temperature Program :

  • Injector Temperature : 270 °C

  • Detector Temperature : 300 °C

  • Oven Temperature : Maintain an isothermal temperature of 230 °C.

• Gas Flows : Use nitrogen or helium as the carrier gas at an optimized flow rate.

• Injection : Inject 1-2 µL of the reconstituted sample extract in splitless mode.[11]

• Quantification : Create a calibration curve by injecting a series of external standards of fenamiphos, fenamiphos sulfoxide, and fenamiphos sulfone at known concentrations. Identify and quantify the analytes in the sample by comparing their retention times and peak areas to those of the standards.

Protocol 3: Instrumental Analysis by LC-MS/MS

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is a highly selective and sensitive technique for analyzing fenamiphos and its metabolites, especially in complex food matrices.[1][11]

• Instrumentation : An HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer.[11]

• Chromatographic Column : A reversed-phase C18 column is typically used.

• Mobile Phase : A gradient elution using:

  • Mobile Phase A : 0.1% formic acid in water[11]

  • Mobile Phase B : 0.1% formic acid in methanol (B129727) or acetonitrile[11]

• Gradient Program : A typical gradient might start at a low percentage of organic phase (e.g., 2% B), ramp up to a high percentage (e.g., 95% B) to elute the analytes, and then return to initial conditions for column re-equilibration. The total run time is typically under 10 minutes.[11]

• Mass Spectrometry :

  • Ionization Mode : Electrospray Ionization (ESI) in positive mode.

  • Detection Mode : Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for fenamiphos and each metabolite are monitored for unambiguous identification and quantification.

• Quantification : Sample extracts are spiked with an internal standard before analysis.[11] Quantification is achieved by comparing the analyte-to-internal standard peak area ratio against a matrix-matched calibration curve.

The general workflow for analyzing pesticide metabolites using modern chromatographic techniques is depicted below.

Figure 2: General experimental workflow for the analysis of fenamiphos metabolites.

References

• 1. researchgate.net [researchgate.net]
• 2. Fenamiphos (Ref: BAY 68138) [sitem.herts.ac.uk]
• 3. Fenamiphos | C13H22NO3PS | CID 31070 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 300. Fenamiphos (WHO Pesticide Residues Series 4) [inchem.org]
• 5. fao.org [fao.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Fenamiphos sulfoxide | C13H22NO4PS | CID 36027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Innovative Analytical Approaches for Food Pesticide Residue Detection: Towards One Health-Oriented Risk Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 11. Evaluation of Metabolism of a Defined Pesticide Mixture through Multiple In Vitro Liver Models - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Biochemical Role of 3-Methyl-4-(methylthio)phenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methyl-4-(methylthio)phenol (MMP), a primary metabolite of the organophosphate insecticide and nematicide Fenamiphos, has garnered scientific interest due to its potential biochemical activities. This technical guide provides a comprehensive overview of the known biochemical roles of MMP, with a particular focus on its estrogenic activity and metabolic fate. This document synthesizes available data on its interaction with estrogen receptors, its metabolism in both bacterial and mammalian systems, and provides relevant experimental methodologies for its study.

Introduction

3-Methyl-4-(methylthio)phenol (CAS 3120-74-9), also known as 4-(methylthio)-m-cresol, is a phenolic compound that emerges from the biotransformation of Fenamiphos.[1] Fenamiphos is recognized for its anticholinesterase activity, a property common to organophosphate pesticides.[1] While the toxicity of the parent compound is well-established, the specific biochemical roles of its metabolites, such as MMP, are an area of ongoing investigation. This guide aims to consolidate the current understanding of MMP's biochemical profile to support further research and development.

Physicochemical Properties

A foundational understanding of a molecule's physical and chemical characteristics is paramount to comprehending its biological interactions.

Property	Value	Reference
Molecular Formula	C₈H₁₀OS	[2]
Molecular Weight	154.23 g/mol
Melting Point	56-60 °C
Boiling Point	151 °C / 15mmHg	[1]
Solubility	Insoluble in water; soluble in chloroform, methanol	[1][2]
Appearance	Off-White to Light Beige Solid	[1]

Biochemical Role: Estrogenic Activity

The most prominently documented biochemical role of 3-Methyl-4-(methylthio)phenol is its weak estrogenic activity. This endocrine-disrupting potential has been identified through in vitro screening assays.

Interaction with Estrogen Receptors

Evidence from In Vitro Assays

The estrogenic activity of MMP has been demonstrated using a yeast two-hybrid assay. This system is a common in vitro method to screen for compounds that can activate the estrogen receptor. While the activity was characterized as "weak," specific dose-response curves and EC50 values for MMP are not yet published in the available literature. For context, other nitrophenol derivatives have also been shown to exhibit estrogenic activity in similar yeast screen assays.[6]

Signaling Pathway

The estrogenic activity of MMP is presumed to follow the classical estrogen receptor signaling pathway. Upon binding to the estrogen receptor in the cytoplasm or nucleus, the ligand-receptor complex undergoes a conformational change, dimerizes, and translocates to the nucleus where it binds to Estrogen Response Elements (EREs) on the DNA. This interaction modulates the transcription of target genes.

Caption: Proposed estrogen receptor signaling pathway for MMP.

Metabolism

The biotransformation of 3-Methyl-4-(methylthio)phenol is a key aspect of its toxicological and biochemical profile. Studies have elucidated its metabolic fate in both bacterial and mammalian systems.

Mammalian Metabolism

As a metabolite of Fenamiphos, MMP is part of a larger metabolic cascade in mammals. The metabolism of Fenamiphos is extensive and primarily occurs through two main pathways: sulfoxidation and phenylation.[7] The thioether group of Fenamiphos is oxidized to the corresponding sulfoxide (B87167) and sulfone.[8] Dearylation of these oxidized forms, as well as the parent compound, leads to the formation of phenolic metabolites, including 3-Methyl-4-(methylthio)phenol and its sulfoxide and sulfone analogs.[8][9] These phenolic metabolites are then largely conjugated, primarily with sulfate, and excreted in the urine.[9] In rats, the majority of a dose of Fenamiphos is eliminated within 48 hours.[7]

Caption: Mammalian metabolism of Fenamiphos leading to MMP.

Bacterial Metabolism

Studies on Nocardia species have demonstrated their ability to degrade MMP. This process involves the oxidation of the aromatic ring, catalyzed by dioxygenase enzymes. The specific pathway, whether it proceeds via ortho (catechol 1,2-dioxygenase) or meta (catechol 2,3-dioxygenase) cleavage, can be influenced by the available growth substrates.

Experimental Protocols

Detailed experimental protocols for the specific analysis of 3-Methyl-4-(methylthio)phenol are not widely published. However, established methodologies for similar compounds can be adapted.

Yeast Two-Hybrid Assay for Estrogenicity

This assay is a powerful tool for screening compounds for estrogenic activity.

Principle: Genetically engineered yeast cells are used that express the human estrogen receptor (ER) and a reporter gene (e.g., lacZ, which encodes β-galactosidase) under the control of an estrogen-responsive promoter. If a test compound binds to and activates the ER, the reporter gene is transcribed, and the resulting enzyme activity can be quantified colorimetrically.

Brief Protocol:

• Yeast Strain: Utilize a yeast strain (e.g., Saccharomyces cerevisiae) co-transformed with plasmids expressing the human ER and a reporter construct.

• Culture Preparation: Grow the yeast in a selective medium to maintain the plasmids.

• Compound Exposure: Expose the yeast culture to a range of concentrations of 3-Methyl-4-(methylthio)phenol and appropriate controls (e.g., 17β-estradiol as a positive control, vehicle as a negative control).

• Incubation: Incubate the cultures to allow for receptor binding and reporter gene expression.

• Cell Lysis: Lyse the yeast cells to release the β-galactosidase enzyme.

• Enzyme Assay: Add a chromogenic substrate for β-galactosidase (e.g., o-nitrophenyl-β-D-galactopyranoside, ONPG).

• Quantification: Measure the color development spectrophotometrically. The intensity of the color is proportional to the estrogenic activity of the compound.

• Data Analysis: Construct dose-response curves and calculate the EC50 value.

Caption: Experimental workflow for the Yeast Two-Hybrid Assay.

Future Directions

The current body of knowledge on the biochemical role of 3-Methyl-4-(methylthio)phenol provides a foundation for further investigation. Key areas for future research include:

• Quantitative Assessment of Estrogenic Activity: Determining the precise EC50 and relative binding affinities of MMP for ERα and ERβ is crucial for a comprehensive risk assessment.

• Broader Receptor Screening: Investigating the potential for MMP to interact with other nuclear receptors and cellular targets would provide a more complete understanding of its biological activity.

• In Vivo Studies: Animal studies are needed to elucidate the in vivo effects of MMP exposure, particularly on endocrine-sensitive endpoints.

• Anticholinesterase Activity: Given that the parent compound, Fenamiphos, is an anticholinesterase agent, a direct assessment of the anticholinesterase potential of MMP is warranted.

Conclusion

3-Methyl-4-(methylthio)phenol is a biologically active metabolite of the pesticide Fenamiphos. Its primary identified biochemical role is as a weak estrogenic agent, likely mediated through direct interaction with estrogen receptors. Its metabolism in mammals involves further oxidation and conjugation, leading to its excretion. While foundational knowledge exists, further quantitative and in vivo studies are necessary to fully characterize its biochemical profile and potential toxicological significance. This guide serves as a resource for researchers and professionals in the fields of toxicology, pharmacology, and drug development to direct future studies on this environmentally relevant compound.

References

• 1. 3-Methyl-4-(methylthio)phenol Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. chembk.com [chembk.com]
• 3. Structural requirements of para-alkylphenols to bind to estrogen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative structure-activity relationships for estrogen receptor binding affinity of phenolic chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo estrogenic activity of chlorinated derivatives of bisphenol A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Estrogenic and anti-androgenic activity of nitrophenols in diesel exhaust particles (DEP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 8. 300. Fenamiphos (WHO Pesticide Residues Series 4) [inchem.org]
• 9. fao.org [fao.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection of 3-Methyl-4-(methylthio)phenol

These application notes provide detailed methodologies for the detection and quantification of 3-Methyl-4-(methylthio)phenol, a compound relevant in various fields, including organic synthesis and as an intermediate for insecticides and nematicides.[1] The following protocols are intended for researchers, scientists, and professionals in drug development and analytical chemistry.

Overview of Analytical Techniques

The detection of 3-Methyl-4-(methylthio)phenol can be accomplished using several analytical techniques, each offering distinct advantages in terms of sensitivity, selectivity, and throughput. The primary methods covered in these notes are:

• High-Performance Liquid Chromatography (HPLC): Offers excellent separation and quantification capabilities for non-volatile and thermally labile compounds.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides high sensitivity and specificity, making it ideal for identifying and quantifying volatile and semi-volatile compounds.

• Spectrophotometry: A simpler, more accessible method for the quantification of total phenols, though it lacks the specificity of chromatographic techniques.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the analytical methods described. This allows for a direct comparison of their performance characteristics.

Parameter	HPLC-UV	GC-MS	Spectrophotometry (MBTH Method)
Analyte	3-Methyl-4-(methylthio)phenol	Phenolic Compounds (including methylphenols)	Total Phenolics
Instrumentation	HPLC with UV Detector	GC with Mass Spectrometer	Spectrophotometer
Limit of Detection (LOD)	Method dependent, typically in the µg/mL to ng/mL range.[2]	Method dependent, can reach µg/L levels.[3]	Approximately 2 µg/L (with extraction).[4]
Limit of Quantitation (LOQ)	Method dependent, typically in the µg/mL to ng/mL range.[2]	Method dependent	50 to 1,000 µg/L (aqueous phase).[4]
**Linearity (R²) **	≥ 0.999[2]	≥ 0.990[3]	Not specified
Recovery	98.0–102.0% (method dependent).[2]	72.2% to 142.4% (for related volatile phenols).[3]	Not available
Precision (RSD)	< 2.0%[2]	0 to 23% (for related volatile phenols).[3]	Not available

Experimental Protocols

Sample Preparation: General Workflow

Proper sample preparation is critical for accurate and reproducible results. The general workflow for extracting 3-Methyl-4-(methylthio)phenol from various matrices is outlined below.

References

• 1. 3-Methyl-4-(methylthio)phenol [chembk.com]
• 2. ptfarm.pl [ptfarm.pl]
• 3. mdpi.com [mdpi.com]
• 4. epa.gov [epa.gov]

Quantification of 3-Methyl-4-(methylthio)phenol using High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-Methyl-4-(methylthio)phenol is a phenolic compound of interest in various fields, including environmental analysis and drug metabolism studies. Accurate and reliable quantification of this analyte is crucial for understanding its toxicokinetics, environmental fate, and potential biological effects. This document provides a detailed protocol for the quantification of 3-Methyl-4-(methylthio)phenol in aqueous samples using a reversed-phase high-performance liquid chromatography (RP-HPLC) method with ultraviolet (UV) detection. The described method is based on established principles for the analysis of phenolic compounds and offers a robust starting point for method development and validation.

Experimental Protocols

Materials and Reagents

• 3-Methyl-4-(methylthio)phenol analytical standard: (≥97% purity)

• Acetonitrile (B52724) (ACN): HPLC gradient grade

• Water: HPLC grade or ultrapure water

• Phosphoric acid (H₃PO₄): Analytical grade

• Methanol (B129727) (MeOH): HPLC grade (for cleaning)

• Sample Collection Tubes: As required by the study

• Solid Phase Extraction (SPE) Cartridges: C18, as required for sample clean-up and concentration

• Syringe filters: 0.45 µm, compatible with aqueous and organic solvents

Instrumentation and Chromatographic Conditions

• HPLC System: A system equipped with a pump, autosampler, column oven, and UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size). A Newcrom R1 column can also be utilized.[1]

• Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 60:40, v/v) containing 0.1% Phosphoric Acid. The mobile phase should be filtered and degassed prior to use.

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30°C

• UV Detection Wavelength: 274 nm. Phenolic compounds generally exhibit strong absorbance in the 270-280 nm range.

Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 3-Methyl-4-(methylthio)phenol analytical standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with the mobile phase to prepare a series of working standard solutions with concentrations ranging from 0.5 µg/mL to 50 µg/mL. These will be used to construct the calibration curve.

Sample Preparation (Aqueous Samples)

For aqueous samples such as environmental water or diluted biological fluids, a solid-phase extraction (SPE) step is recommended for sample clean-up and concentration.

• Sample pH Adjustment: Acidify the aqueous sample (e.g., 100 mL) to a pH of less than 2 by adding a small amount of concentrated phosphoric acid.[2]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC grade water.

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge at a slow and steady flow rate.

• Washing: Wash the cartridge with 5 mL of HPLC grade water to remove any interfering polar impurities.

• Elution: Elute the retained 3-Methyl-4-(methylthio)phenol from the cartridge with a small volume (e.g., 2 x 1 mL) of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 500 µL) of the HPLC mobile phase.

• Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter before injection into the HPLC system.

Method Validation and Quantitative Data

The following tables summarize the expected quantitative data from a validated HPLC-UV method for the analysis of 3-Methyl-4-(methylthio)phenol, based on typical performance for similar phenolic compounds.[3][4][5][6]

Table 1: Chromatographic Performance and System Suitability

Parameter	Acceptance Criteria
Tailing Factor	0.8 - 1.5
Theoretical Plates	> 2000
Retention Time (approx.)	To be determined

Table 2: Method Validation Parameters

Parameter	Expected Result
Linearity
Calibration Range	0.5 - 50 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Accuracy (Recovery)
Spiked Concentration Levels	Low, Medium, High
Mean Recovery	95% - 105%
Precision (RSD%)
Intra-day Precision (n=6)	< 2%
Inter-day Precision (n=6)	< 3%
Limits of Detection and Quantification
Limit of Detection (LOD)	To be determined (typically in the low ng/mL range after concentration)
Limit of Quantification (LOQ)	To be determined (typically in the mid to high ng/mL range after concentration)

Visualizations

Caption: Experimental workflow for the quantification of 3-Methyl-4-(methylthio)phenol.

Caption: Logical relationship of the HPLC-UV system components.

References

• 1. Separation of 3-Methyl-4-(methylthio)phenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. agilent.com [agilent.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. scispace.com [scispace.com]
• 5. Development and Validation of an HPLC-UV Method for Determination of Eight Phenolic Compounds in Date Palms. | Semantic Scholar [semanticscholar.org]
• 6. Development and validation of analytical HPLC for phenolics in Pinus densiflora bark extract - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analysis of 3-Methyl-4-(methylthio)phenol in Soil using GC-MS

Introduction 3-Methyl-4-(methylthio)phenol (MMTP) is a sulfur-containing phenolic compound. The analysis of such compounds in soil is crucial for environmental monitoring and agricultural research. This application note details a comprehensive protocol for the extraction, derivatization, and quantification of MMTP in soil samples using Gas Chromatography-Mass Spectrometry (GC-MS). The methodology is designed for researchers, scientists, and professionals in drug development requiring a robust and reliable analytical procedure.

Principle The protocol involves the extraction of 3-Methyl-4-(methylthio)phenol from soil samples using an organic solvent, followed by derivatization to increase its volatility for GC-MS analysis. Quantification is achieved by using an internal standard and a calibration curve.

Experimental Protocols

1. Sample Collection and Preparation

• Sample Collection: Collect soil samples from the desired depth using a clean stainless steel auger or corer. Place the samples in amber glass jars with Teflon-lined caps (B75204) to minimize photodegradation and contamination.

• Sample Storage: Transport the samples to the laboratory on ice and store them at 4°C. If not analyzed immediately, samples should be frozen at -20°C to prevent degradation of the analyte.

• Sample Pre-treatment: Prior to extraction, air-dry the soil samples in a well-ventilated area, away from direct sunlight. Once dried, gently grind the soil using a mortar and pestle and sieve it through a 2 mm mesh to remove large debris and ensure homogeneity.

2. Extraction: Ultrasonic Extraction

• Weigh 10 g of the pre-treated soil sample into a 50 mL glass centrifuge tube.

• Add 20 mL of a 1:1 (v/v) mixture of dichloromethane (B109758) and acetone (B3395972) to the tube.

• Spike the sample with an internal standard (e.g., 2,4,6-tribromophenol) at a known concentration.

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Place the tube in an ultrasonic bath and sonicate for 30 minutes at a controlled temperature (e.g., 30°C).[1]

• After sonication, centrifuge the sample at 4000 rpm for 10 minutes.

• Carefully decant the supernatant into a clean glass vial.

• Repeat the extraction process (steps 2-7) two more times with fresh solvent.

• Combine the extracts and concentrate them to approximately 1 mL using a gentle stream of nitrogen.

3. Derivatization: Silylation

• Transfer the 1 mL concentrated extract to a 2 mL autosampler vial.

• Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.[2][3]

• Seal the vial and heat it at 70°C for 60 minutes in a heating block or oven to ensure complete derivatization.[3]

• Allow the vial to cool to room temperature before GC-MS analysis.

4. GC-MS Analysis

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is used for the analysis.

• GC Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating the derivatized analyte.

  • Injector: Splitless mode at 280°C.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp 1: Increase to 200°C at a rate of 10°C/min.

    • Ramp 2: Increase to 300°C at a rate of 20°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. The characteristic ions for the trimethylsilyl (B98337) (TMS) derivative of MMTP should be determined by analyzing a standard. Based on the mass spectrum of the similar compound 4-(methylthio)phenol (B156131) TMS derivative, the likely quantifying and qualifying ions would be m/z 226 (M+), 211, and 196. These should be confirmed experimentally.

Data Presentation

Table 1: Quantitative Data for the Analysis of 3-Methyl-4-(methylthio)phenol in Soil

Parameter	Value	Reference/Note
Recovery	85-110%	Estimated based on typical recoveries for phenolic compounds in soil.[4]
Limit of Detection (LOD)	0.1 - 1.0 µg/kg	Estimated based on similar methods for phenols in soil.[5]
Limit of Quantification (LOQ)	0.5 - 5.0 µg/kg	Estimated based on similar methods for phenols in soil.[5]
Linearity (R²)	> 0.995	To be determined from a 5-7 point calibration curve.
Retention Time (RT) of MMTP-TMS	~15-20 min	This is an estimate and must be confirmed experimentally.
Quantifying Ion (m/z)	226	Proposed based on derivatized molecular weight; requires experimental confirmation.
Qualifying Ions (m/z)	211, 196	Proposed based on fragmentation patterns of similar compounds; requires experimental confirmation.

Note: The values for Recovery, LOD, LOQ, and Retention Time are estimates based on published data for similar phenolic compounds and must be experimentally determined and validated for this specific method and matrix.

Mandatory Visualization

Caption: Workflow for the GC-MS analysis of 3-Methyl-4-(methylthio)phenol in soil.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. www2.gov.bc.ca [www2.gov.bc.ca]

Application Notes and Protocols for the Determination of 3-Methyl-4-(methylthio)phenol as a Biomarker for Fenthion Exposure

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-4-(methylthio)phenol is a specific urinary metabolite of the organophosphate pesticide fenthion (B1672539). Its detection and quantification in urine serve as a reliable biomarker for assessing human exposure to this pesticide. Fenthion is known to be metabolized in the body, and monitoring its specific metabolites provides a more accurate measure of exposure than monitoring the parent compound alone. These application notes provide a detailed protocol for the analysis of 3-Methyl-4-(methylthio)phenol in human urine samples using gas chromatography-tandem mass spectrometry (GC-MS/MS), a highly sensitive and selective analytical technique.

Metabolic Pathway of Fenthion

Fenthion undergoes several metabolic transformations in the human body, primarily through oxidation and hydrolysis. The key pathway leading to the formation of the biomarker 3-Methyl-4-(methylthio)phenol involves the cleavage of the phosphate (B84403) ester bond of fenthion or its oxidative metabolites.

Application of 3-Methyl-4-(methylthio)phenol in Organophosphorus Insecticide Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-4-(methylthio)phenol, also known as 4-(methylthio)-m-cresol, is a key chemical intermediate in the synthesis of potent organophosphorus insecticides. Its specific structure allows for the creation of insecticides with high efficacy against a range of pests. This document provides detailed application notes on its primary use in the synthesis of fenthion (B1672539), a widely used organothiophosphate insecticide, and includes experimental protocols for the synthesis of both the intermediate and the final product.

Organophosphorus insecticides, such as fenthion, function by inhibiting the enzyme acetylcholinesterase (AChE) in the nervous system of insects.[1] This inhibition leads to the accumulation of the neurotransmitter acetylcholine, causing neuromuscular paralysis and ultimately death of the insect.

Physicochemical Properties of 3-Methyl-4-(methylthio)phenol

A thorough understanding of the physicochemical properties of 3-Methyl-4-(methylthio)phenol is crucial for its safe handling and use in synthesis.

Property	Value
Molecular Formula	C₈H₁₀OS
Molecular Weight	154.23 g/mol
Appearance	Off-white to light beige solid
Melting Point	56-60 °C
Boiling Point	151 °C at 15 mmHg
Solubility	Soluble in chloroform (B151607) and methanol

Application in Fenthion Synthesis

3-Methyl-4-(methylthio)phenol is the principal precursor for the synthesis of Fenthion (O,O-Dimethyl O-[3-methyl-4-(methylthio)phenyl] phosphorothioate).[2] Fenthion is a contact and stomach insecticide effective against a variety of pests including fruit flies, mosquitoes, and leafhoppers.[2]

The synthesis involves the condensation reaction between 3-Methyl-4-(methylthio)phenol and O,O-dimethyl chlorothiophosphate. This reaction is typically carried out in an organic solvent and in the presence of an acid scavenger to neutralize the hydrochloric acid byproduct.[3]

Insecticidal Efficacy of Fenthion

Fenthion has demonstrated high efficacy as a larvicide against various mosquito species. The following table summarizes the lethal concentrations (LC50 and LC90) of fenthion against Culex quinquefasciatus larvae.

Parameter	Value (mg/L)
LC₅₀	0.397
LC₉₀	1.179

LC₅₀ (Lethal Concentration 50): The concentration of the insecticide that is lethal to 50% of the test population. LC₉₀ (Lethal Concentration 90): The concentration of the insecticide that is lethal to 90% of the test population.

Experimental Protocols

1. Synthesis of 3-Methyl-4-(methylthio)phenol (Precursor)

This protocol is based on the reaction of m-cresol (B1676322) with dimethyl disulfide.

Materials:

• m-Cresol

• Dimethyl disulfide

• Concentrated sulfuric acid (95%)

• Sodium carbonate solution

• Water

Procedure:

• In a reaction vessel, mix m-cresol and dimethyl disulfide.

• Cool the mixture and slowly add concentrated sulfuric acid dropwise, maintaining the reaction temperature between 10-15 °C.

• After the addition is complete, continue the reaction for 5 hours.

• Separate the waste acid layer.

• Neutralize the organic layer with a sodium carbonate solution.

• Wash the organic layer with water.

• Evaporate the unreacted dimethyl disulfide and m-cresol under reduced pressure to obtain the crude 3-Methyl-4-(methylthio)phenol.

• The crude product can be further purified by recrystallization or distillation.

2. Synthesis of Fenthion (Organophosphorus Insecticide)

This is a representative protocol for the synthesis of fenthion. Optimization of reaction conditions may be necessary to achieve high yields and purity.

Materials:

• 3-Methyl-4-(methylthio)phenol

• O,O-Dimethyl chlorothiophosphate

• Anhydrous toluene (B28343) or dichloromethane (B109758) (solvent)

• Triethylamine (B128534) (acid scavenger)

• Water

• Brine solution

Procedure:

• In a dry reaction flask under an inert atmosphere, dissolve 3-Methyl-4-(methylthio)phenol in the chosen anhydrous solvent (e.g., toluene).

• Add triethylamine to the solution.

• Slowly add O,O-dimethyl chlorothiophosphate to the reaction mixture, maintaining the temperature at a controlled level (e.g., room temperature or slightly elevated).

• Stir the reaction mixture for a specified period until the reaction is complete (monitoring by techniques like TLC or GC is recommended).

• After the reaction is complete, filter the mixture to remove the triethylamine hydrochloride salt.

• Wash the filtrate with water and then with a brine solution.

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

• Remove the solvent under reduced pressure to obtain crude fenthion.

• The crude product can be purified by column chromatography or vacuum distillation to yield pure fenthion.

Visualizations

Caption: Synthesis pathway of Fenthion from m-Cresol.

References

• 1. Fenthion | C10H15O3PS2 | CID 3346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fenthion - Wikipedia [en.wikipedia.org]
• 3. Fenthion (Ref: OMS 2) [sitem.herts.ac.uk]

Application Notes and Protocols for Microbial Degradation Studies of 3-Methyl-4-(methylthio)phenol in Wastewater

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for studying the microbial degradation of 3-Methyl-4-(methylthio)phenol, a compound of interest in environmental and pharmaceutical research due to its presence in industrial wastewater and as a potential metabolite of certain drugs. The following protocols detail the enrichment and isolation of degrading microorganisms, batch degradation studies, and analytical methods for quantification.

Introduction

3-Methyl-4-(methylthio)phenol is a substituted phenolic compound that can be found in industrial effluents, particularly from the manufacturing of pesticides and other chemical intermediates. Its presence in wastewater is a concern due to its potential toxicity to aquatic life. Microbial degradation represents a cost-effective and environmentally friendly approach for the remediation of water contaminated with this compound. Understanding the microbial pathways for its degradation is crucial for developing efficient bioremediation strategies.

Microbial Degradation Pathway

Studies have shown that certain microorganisms are capable of degrading 3-Methyl-4-(methylthio)phenol. A notable example is the bacterium Nocardia species DSM 43251, which has been shown to oxidize this compound.[1][2] The degradation pathway in Nocardia sp. involves the initial hydroxylation of the aromatic ring to form a catechol derivative. This is followed by ring cleavage, which can proceed via either an ortho or meta fission pathway. In the case of Nocardia sp. DSM 43251 grown on acetate, the degradation of a similar compound, 4-(methylmercapto)-phenol, proceeds primarily through a "meta" fission pathway, yielding 2-hydroxy-5-methylmercaptomuconic semialdehyde.[3] A similar pathway is proposed for 3-Methyl-4-(methylthio)phenol.

Proposed aerobic degradation pathway of 3-Methyl-4-(methylthio)phenol.

Experimental Protocols

The following sections provide detailed protocols for the study of 3-Methyl-4-(methylthio)phenol degradation.

Protocol for Enrichment and Isolation of Degrading Microorganisms

This protocol describes the process of enriching and isolating microorganisms from a wastewater source that are capable of utilizing 3-Methyl-4-(methylthio)phenol as a source of carbon and energy.

Materials:

• Wastewater sample (from an industrial site or municipal treatment plant)

• Mineral Salts Medium (MSM) (see Table 1 for composition)

• 3-Methyl-4-(methylthio)phenol (analytical grade)

• Sterile culture flasks and petri dishes

• Shaking incubator

• Autoclave

• Spectrophotometer

Procedure:

• Enrichment Culture:

  • Prepare a stock solution of 3-Methyl-4-(methylthio)phenol in a suitable solvent (e.g., methanol) at a concentration of 10 g/L.

  • In a 250 mL Erlenmeyer flask, combine 100 mL of MSM with 50 mL of the wastewater sample.

  • Add 3-Methyl-4-(methylthio)phenol from the stock solution to a final concentration of 50 mg/L.

  • Incubate the flask at 30°C on a rotary shaker at 150 rpm.

  • Monitor the degradation of 3-Methyl-4-(methylthio)phenol periodically using HPLC or GC-MS (see Protocol 3.3).

  • Once a significant decrease in the parent compound concentration is observed, transfer 10 mL of the enrichment culture to a fresh flask containing 90 mL of MSM with 50 mg/L of 3-Methyl-4-(methylthio)phenol.

  • Repeat this subculturing step at least three times to enrich for the desired microorganisms.

• Isolation of Pure Cultures:

  • Prepare serial dilutions (10⁻¹ to 10⁻⁶) of the final enrichment culture in sterile saline solution (0.85% NaCl).

  • Spread 100 µL of each dilution onto MSM agar (B569324) plates containing 50 mg/L of 3-Methyl-4-(methylthio)phenol as the sole carbon source.

  • Incubate the plates at 30°C for 5-10 days, or until colonies are visible.

  • Select morphologically distinct colonies and streak them onto fresh MSM agar plates to obtain pure cultures.

  • Verify the degradation capability of the isolated pure strains by inoculating them into liquid MSM with 3-Methyl-4-(methylthio)phenol and monitoring its disappearance.

Table 1: Composition of Mineral Salts Medium (MSM)

Component	Concentration (g/L)
K₂HPO₄	1.5
KH₂PO₄	0.5
(NH₄)₂SO₄	1.0
MgSO₄·7H₂O	0.2
CaCl₂·2H₂O	0.02
FeCl₃·6H₂O	0.002
Trace Element Solution*	1.0 mL/L
Distilled Water	to 1 L
pH	7.0 ± 0.2

* Trace element solution composition can vary, but a common formulation includes (in mg/L): ZnSO₄·7H₂O (100), MnCl₂·4H₂O (30), H₃BO₃ (300), CoCl₂·6H₂O (200), CuCl₂·2H₂O (10), NiCl₂·6H₂O (20), Na₂MoO₄·2H₂O (30).

Protocol for Batch Biodegradation Studies

This protocol outlines the procedure for conducting batch experiments to determine the degradation kinetics of 3-Methyl-4-(methylthio)phenol by a pure or mixed microbial culture.

Materials:

• Isolated degrading microorganism(s)

• Mineral Salts Medium (MSM)

• 3-Methyl-4-(methylthio)phenol

• Sterile serum bottles or flasks with airtight seals

• Shaking incubator

• Syringes and sterile filters for sampling

• Analytical instruments (HPLC or GC-MS)

Procedure:

• Inoculum Preparation:

  • Grow the isolated microorganism(s) in a nutrient-rich medium (e.g., nutrient broth) or MSM with a readily utilizable carbon source (e.g., glucose) to obtain sufficient biomass.

  • Harvest the cells by centrifugation (e.g., 5000 x g for 10 minutes), wash them twice with sterile phosphate (B84403) buffer, and resuspend them in MSM to a desired optical density (e.g., OD₆₀₀nm of 1.0).

• Batch Experiment Setup:

  • In sterile 125 mL serum bottles, add 50 mL of MSM.

  • Add 3-Methyl-4-(methylthio)phenol to achieve the desired initial concentration (e.g., 10, 25, 50, 100 mg/L).

  • Inoculate the bottles with the prepared cell suspension (e.g., 1% v/v).

  • Include a control bottle without inoculum to check for abiotic degradation.

  • Seal the bottles and incubate them at 30°C with shaking at 150 rpm.

• Sampling and Analysis:

  • At regular time intervals (e.g., 0, 2, 4, 8, 12, 24, 48, 72 hours), withdraw a small aliquot (e.g., 1 mL) of the culture medium using a sterile syringe.

  • Filter the sample through a 0.22 µm syringe filter to remove bacterial cells.

  • Analyze the filtrate for the concentration of 3-Methyl-4-(methylthio)phenol using HPLC or GC-MS (see Protocol 3.3).

Data Presentation:

The results of the batch degradation studies can be summarized in a table to show the degradation efficiency over time and at different initial concentrations.

Table 2: Degradation of 3-Methyl-4-(methylthio)phenol by Nocardia sp. DSM 43251 (Hypothetical Data)

Time (hours)	Initial Concentration (mg/L)	Remaining Concentration (mg/L)	Degradation Efficiency (%)
0	50	50.0	0
12	50	35.2	29.6
24	50	15.8	68.4
48	50	2.1	95.8
72	50	< LOD*	> 99

* LOD: Limit of Detection

Protocol for Analytical Quantification

This protocol provides a general method for the quantification of 3-Methyl-4-(methylthio)phenol in aqueous samples using High-Performance Liquid Chromatography (HPLC).

Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid or phosphoric acid

• 3-Methyl-4-(methylthio)phenol standard

• Syringe filters (0.22 µm)

Procedure:

• Sample Preparation:

  • Filter the aqueous sample through a 0.22 µm syringe filter before injection.

  • If the concentration is expected to be very low, a solid-phase extraction (SPE) step may be necessary to concentrate the analyte.

• HPLC Conditions (Example):

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water (acidified with 0.1% formic acid). A typical starting condition could be 60:40 (v/v) acetonitrile:water.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 20 µL

  • Detection Wavelength: 254 nm (or determined by UV scan of the standard)

• Calibration and Quantification:

  • Prepare a series of standard solutions of 3-Methyl-4-(methylthio)phenol in the mobile phase at known concentrations (e.g., 1, 5, 10, 25, 50 mg/L).

  • Inject the standards into the HPLC system and generate a calibration curve by plotting the peak area against the concentration.

  • Inject the prepared samples and determine the concentration of 3-Methyl-4-(methylthio)phenol by comparing the peak area to the calibration curve.

Experimental Workflow and Logical Relationships

The overall workflow for studying the microbial degradation of 3-Methyl-4-(methylthio)phenol can be visualized as a series of interconnected steps.

Experimental workflow for microbial degradation studies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Bacterial metabolism of substituted phenols. Oxidation of 4-(methylmercapto)-and 4-(methylsulfinyl)-phenol by Nocardia spec. DSM 43251 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Environmental Bioremediation Research of 3-Methyl-4-(methylthio)phenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-4-(methylthio)phenol is a substituted phenol (B47542) compound that can be found in the environment as a breakdown product of certain pesticides. Its presence in soil and water raises environmental concerns due to its potential toxicity. Bioremediation, the use of microorganisms to degrade or neutralize pollutants, presents a promising and environmentally friendly approach for the cleanup of sites contaminated with this compound. This document provides detailed application notes and experimental protocols for researchers investigating the bioremediation of 3-Methyl-4-(methylthio)phenol.

While specific research on the bioremediation of 3-Methyl-4-(methylthio)phenol is limited, this document leverages findings from a study on its degradation by Nocardia species and draws parallels from the broader research on the microbial degradation of phenols and related compounds. The protocols provided are foundational and can be adapted for specific research needs.

Quantitative Data Summary

Due to the limited published data specifically for the bioremediation of 3-Methyl-4-(methylthio)phenol, the following table presents a generalized summary of key parameters that are critical to assess during bioremediation studies of phenolic compounds. Researchers should aim to establish these quantitative metrics in their own experiments.

Table 1: Key Quantitative Parameters for Bioremediation Studies of 3-Methyl-4-(methylthio)phenol

Parameter	Typical Range/Value for Phenolic Compounds	Significance in Bioremediation Research
Degradation Efficiency (%)	>90% under optimal conditions	The primary measure of the effectiveness of the bioremediation process.
Optimal pH	6.0 - 8.0	Influences microbial growth and enzymatic activity.
Optimal Temperature (°C)	25 - 37	Affects microbial metabolism and degradation rates.
Initial Concentration (mg/L)	50 - 500	High concentrations can be inhibitory or toxic to microorganisms.
Half-life (t½) (hours)	Varies depending on conditions	Indicates the persistence of the compound in a specific environment.
Degradation Rate (mg/L/hr)	Varies	Quantifies the speed of the bioremediation process.
Microbial Strain(s)	Nocardia sp. DSM 43251 (reported for this compound)[1], Pseudomonas sp., Bacillus sp., Rhodococcus sp. (common phenol degraders)	Selection of robust and efficient microbial strains is crucial for successful bioremediation.

Experimental Protocols

The following are detailed protocols for key experiments in the study of 3-Methyl-4-(methylthio)phenol bioremediation.

Protocol 1: Isolation and Screening of 3-Methyl-4-(methylthio)phenol Degrading Microorganisms

Objective: To isolate and identify microorganisms capable of utilizing 3-Methyl-4-(methylthio)phenol as a sole source of carbon and energy.

Materials:

• Contaminated soil or water samples

• Minimal Salt Medium (MSM)

• 3-Methyl-4-(methylthio)phenol (analytical grade)

• Petri dishes, flasks, and other sterile laboratory glassware

• Incubator shaker

• Autoclave

Procedure:

• Enrichment Culture:

  • Prepare MSM broth containing 3-Methyl-4-(methylthio)phenol as the sole carbon source at a concentration of 50-100 mg/L.

  • Inoculate 100 mL of the MSM with 1 g of soil or 1 mL of water from a contaminated site.

  • Incubate at 30°C on a rotary shaker at 150 rpm for 7-10 days.

  • After incubation, transfer 10 mL of the enrichment culture to 90 mL of fresh MSM and incubate under the same conditions. Repeat this step 3-4 times to enrich for potent degraders.

• Isolation of Pure Cultures:

  • Prepare MSM agar (B569324) plates containing 100 mg/L of 3-Methyl-4-(methylthio)phenol.

  • Serially dilute the final enrichment culture and spread plate onto the MSM agar plates.

  • Incubate the plates at 30°C for 5-7 days until distinct colonies appear.

• Screening for Degradation:

  • Pick individual colonies and inoculate into 50 mL of MSM broth with 100 mg/L of 3-Methyl-4-(methylthio)phenol.

  • Incubate at 30°C and 150 rpm for 48-72 hours.

  • Monitor the degradation of 3-Methyl-4-(methylthio)phenol using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Select the isolates that show the highest degradation efficiency for further studies.

Protocol 2: Biodegradation Assay in Liquid Culture

Objective: To quantify the degradation of 3-Methyl-4-(methylthio)phenol by a specific microbial strain under controlled laboratory conditions.

Materials:

• Isolated microbial strain

• Minimal Salt Medium (MSM)

• 3-Methyl-4-(methylthio)phenol stock solution

• Sterile flasks

• Incubator shaker

• HPLC or GC-MS for analysis

Procedure:

• Inoculum Preparation:

  • Grow the selected microbial strain in a nutrient-rich medium (e.g., Luria-Bertani broth) to the mid-logarithmic phase.

  • Harvest the cells by centrifugation, wash twice with sterile phosphate (B84403) buffer, and resuspend in MSM to a desired optical density (e.g., OD600 of 1.0).

• Biodegradation Experiment:

  • Prepare 250 mL flasks containing 100 mL of MSM.

  • Spike the flasks with 3-Methyl-4-(methylthio)phenol to a final concentration of 100 mg/L.

  • Inoculate the flasks with the prepared inoculum (e.g., 1% v/v).

  • Set up a control flask without inoculum to check for abiotic degradation.

  • Incubate the flasks at 30°C on a rotary shaker at 150 rpm.

• Sampling and Analysis:

  • Withdraw samples (e.g., 1 mL) at regular time intervals (e.g., 0, 6, 12, 24, 48, 72 hours).

  • Centrifuge the samples to remove bacterial cells.

  • Analyze the supernatant for the remaining concentration of 3-Methyl-4-(methylthio)phenol using HPLC or GC-MS.

Protocol 3: Analytical Method for Quantification of 3-Methyl-4-(methylthio)phenol using HPLC

Objective: To provide a standard method for the quantitative analysis of 3-Methyl-4-(methylthio)phenol in aqueous samples.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Syringe filters (0.22 µm)

Procedure:

• Sample Preparation:

  • Filter the aqueous samples through a 0.22 µm syringe filter to remove particulates.

• HPLC Conditions:

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v). The exact ratio may need optimization.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 20 µL.

  • Detection Wavelength: Determined by UV-Vis spectrophotometric scan of a standard solution (phenolic compounds typically have absorbance maxima between 270-280 nm).

• Quantification:

  • Prepare a series of standard solutions of 3-Methyl-4-(methylthio)phenol of known concentrations.

  • Inject the standards into the HPLC to generate a calibration curve by plotting peak area against concentration.

  • Inject the unknown samples and determine their concentrations from the calibration curve.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical relationships and workflows relevant to the bioremediation research of 3-Methyl-4-(methylthio)phenol.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Gas Chromatography of 3-Methyl-4-(methylthio)phenol

Introduction

3-Methyl-4-(methylthio)phenol (MMTP) is a phenolic compound of interest in various fields, including environmental analysis, food science, and pharmaceutical development. Gas chromatography (GC) coupled with mass spectrometry (GC-MS) is a powerful technique for the analysis of semi-volatile organic compounds like MMTP. However, the direct GC analysis of phenolic compounds can be challenging due to their polarity and low volatility, which can lead to poor chromatographic peak shape and reduced sensitivity.[1]

Derivatization is a chemical modification technique used to convert polar and less volatile compounds into more volatile and thermally stable derivatives, making them more amenable to GC analysis.[2][3] This process involves replacing the active hydrogen in the phenolic hydroxyl group with a non-polar functional group.[2] This modification reduces intermolecular hydrogen bonding, thereby increasing the volatility and thermal stability of the analyte.[1][3] This application note provides an overview of common derivatization techniques applicable to MMTP for GC-MS analysis and detailed protocols for their implementation.

Derivatization Strategies for Phenolic Compounds

Several derivatization strategies are available for phenols, with the most common being silylation, acylation, and alkylation.[3][4] The choice of the optimal derivatization reagent and method depends on the specific analyte, the sample matrix, and the analytical instrumentation available.

• Silylation: This is a widely used and versatile technique that replaces the active hydrogen of the hydroxyl group with a trimethylsilyl (B98337) (TMS) or tert-butyldimethylsilyl (TBDMS) group.[3][5] Silylating reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are highly effective.[5] The addition of a catalyst like Trimethylchlorosilane (TMCS) can enhance the reaction rate, especially for hindered phenols.[2][6]

• Acylation: This method involves the reaction of the phenolic hydroxyl group with an acylating agent, such as an acid anhydride (B1165640) (e.g., acetic anhydride, pentafluoropropionic anhydride) or an acyl halide, to form a more volatile ester derivative.[3][7][8] Acylation can improve chromatographic performance and detection sensitivity.[7]

• Alkylation: This process introduces an alkyl group to the phenolic oxygen.[3] Reagents like pentafluorobenzyl bromide (PFBBr) and diazomethane (B1218177) are used for alkylation.[9] PFBBr derivatization is particularly useful for trace analysis using an electron capture detector (ECD).[10]

Quantitative Data Summary

The following table summarizes typical performance data for the GC-MS analysis of derivatized phenolic compounds. Note that these are general examples and should be optimized for the specific analysis of 3-Methyl-4-(methylthio)phenol.

Derivatization Technique	Analyte Class	Reagent	Typical Limit of Detection (LOD)	Typical Limit of Quantification (LOQ)	Reference
Silylation	Organic Acids	MTBSTFA	0.317 - 0.410 µg/mL	0.085 - 1.53 µg/mL	[11]
Silylation	Phenols	BSTFA	Not Specified	Not Specified	[12]
Alkylation (Pentafluorobenzylation)	Alkylphenols	Pentafluoropyridine	0.45 - 2.3 ng/L	Not Specified	[13][14]
Acylation	Amphetamine-derived drugs	PFBCl	< 2 ng/mL	Not Specified	[15]

Experimental Protocols

Protocol 1: Silylation using BSTFA with TMCS Catalyst

This protocol describes the derivatization of phenolic compounds to their corresponding trimethylsilyl (TMS) ethers using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with Trimethylchlorosilane (TMCS) as a catalyst.[1]

Materials and Reagents:

• Sample containing 3-Methyl-4-(methylthio)phenol

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS)

• Aprotic solvent (e.g., pyridine (B92270), acetone, dichloromethane)[1][12]

• Reaction vials (e.g., 2 mL) with screw caps (B75204) and PTFE-lined septa

• Heating block or water bath

• Vortex mixer

• Nitrogen gas supply for evaporation

Procedure:

• Sample Preparation: Accurately weigh or measure 1-10 mg of the sample into a reaction vial.[16] If the sample is in an aqueous solution, it must be evaporated to complete dryness under a gentle stream of nitrogen, as silylating reagents are moisture-sensitive.[1][5]

• Reagent Addition: Add 100-500 µL of an appropriate aprotic solvent to dissolve the dried sample.[1] Add an excess of the BSTFA + 1% TMCS reagent. A general guideline is to use a 2:1 molar ratio of the silylating reagent to the active hydrogens in the sample.[1] For a 1 mg sample, 100-200 µL of the reagent is often sufficient.[1]

• Derivatization Reaction: Tightly cap the vial and vortex the mixture for 30 seconds to ensure thorough mixing.[1] Heat the vial at a controlled temperature, typically between 60°C and 80°C, for 15 to 60 minutes.[1] For some simple phenols in acetone, the reaction can be complete in as little as 15 seconds at room temperature.[1][12]

• Analysis: After cooling to room temperature, the derivatized sample can be directly injected into the GC-MS system.

Protocol 2: Acylation using Acetic Anhydride

This protocol details the derivatization of phenols to their corresponding acetate (B1210297) esters using acetic anhydride.[5]

Materials and Reagents:

• Sample containing 3-Methyl-4-(methylthio)phenol

• Acetic anhydride[5]

• Pyridine (as a catalyst and solvent)[5]

• Saturated sodium bicarbonate solution

• Organic extraction solvent (e.g., dichloromethane (B109758) or ethyl acetate)[5]

• Anhydrous sodium sulfate

• Reaction vials with screw caps

• Vortex mixer

Procedure:

• Sample Preparation: Transfer a known amount of the sample into a reaction vial. If the sample is in an aqueous matrix, adjust the pH to approximately 8.[5]

• Derivatization Reaction: Add 100 µL of pyridine to the vial, followed by 200 µL of acetic anhydride.[5] Cap the vial tightly and vortex for 1 minute.[5] Allow the reaction to proceed at room temperature for 15-30 minutes. Gentle heating (e.g., 60°C) may be required for some phenols.[5]

• Work-up and Extraction: Add 1 mL of saturated sodium bicarbonate solution to quench the excess acetic anhydride and vortex for 30 seconds.[5] Add 1 mL of an organic extraction solvent and vortex for 1 minute to extract the acetylated phenol.[5]

• Drying and Concentration: Collect the organic layer and dry it over anhydrous sodium sulfate. The sample is now ready for GC-MS analysis.

Protocol 3: Acylation using Pentafluoropropionic Anhydride (PFPA)

This protocol is for the formation of stable, volatile derivatives using PFPA, which is particularly useful for electron capture detection.[17]

Materials and Reagents:

• Sample containing 3-Methyl-4-(methylthio)phenol

• Pentafluoropropionic anhydride (PFPA)[17]

• Benzene (B151609) (or other suitable solvent)

• 0.05 M Trimethylamine (TMA) in benzene (as an acid scavenger)[17]

• 5% Ammonia (B1221849) in water

• Reaction vials with screw caps

• Heating block

Procedure:

• Sample Preparation: Dissolve approximately 50 µg of the sample in 0.5 mL of benzene in a reaction vial.[17]

• Reagent Addition: Add 0.1 mL of 0.05 M TMA in benzene, followed by 10 µL of PFPA.[17]

• Derivatization Reaction: Cap the vial and heat at 50°C for 15 minutes.[17]

• Work-up: Cool the mixture and add 1 mL of 5% ammonia in water.[17] Shake for 5 minutes and allow the layers to separate.[17]

• Analysis: Inject an aliquot of the upper benzene layer into the chromatograph.[17]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 3. benchchem.com [benchchem.com]
• 4. Top Biotech Reagents & Enzymes for Industrial Use [campbellscience.com]
• 5. benchchem.com [benchchem.com]
• 6. Silylation Reagents | Thermo Fisher Scientific [thermofisher.com]
• 7. labinsights.nl [labinsights.nl]
• 8. Ch24 - Acylation of phenols [chem.ucalgary.ca]
• 9. epa.gov [epa.gov]
• 10. gcms.cz [gcms.cz]
• 11. researchgate.net [researchgate.net]
• 12. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ba333.free.fr [ba333.free.fr]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]

Application Note and Protocol for Solid-Phase Extraction of 3-Methyl-4-(methylthio)phenol from Water

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Methyl-4-(methylthio)phenol is a chemical compound that can be found in environmental water samples as a metabolite of the nematicide Fenthion. Its presence in water sources is of concern due to its potential toxicity. Accurate and sensitive quantification of this compound is crucial for environmental monitoring and risk assessment. Solid-phase extraction (SPE) is a widely used sample preparation technique that offers high recovery and concentration of analytes from complex matrices like water, while also removing interfering substances.[1][2]

This application note provides a detailed protocol for the solid-phase extraction of 3-Methyl-4-(methylthio)phenol from water samples using reversed-phase SPE cartridges. The methodology is based on established principles for the extraction of phenolic compounds from aqueous matrices.[3][4][5][6]

Physicochemical Properties of 3-Methyl-4-(methylthio)phenol

A summary of the key physicochemical properties of 3-Methyl-4-(methylthio)phenol is presented in Table 1. Understanding these properties is essential for developing an effective SPE method. The compound's insolubility in water and solubility in organic solvents suggest that a reversed-phase SPE sorbent will be effective for its retention and subsequent elution.[7]

Table 1: Physicochemical Properties of 3-Methyl-4-(methylthio)phenol

Property	Value	Reference
Molecular Formula	C₈H₁₀OS	[7]
Molecular Weight	154.23 g/mol
Melting Point	56-60 °C
Appearance	Colorless needle crystal	[7]
Solubility in Water	Insoluble	[7]
Solubility in Organic Solvents	Soluble in methanol (B129727), ethanol	[7]

Experimental Protocol

This protocol is designed for the extraction of 3-Methyl-4-(methylthio)phenol from a 250 mL water sample. Adjustments may be necessary for different sample volumes or matrices.

Materials and Reagents:

• Solid-Phase Extraction (SPE) Cartridges: Reversed-phase polystyrene-divinylbenzene (PS-DVB) or C18, 500 mg, 6 mL.

• Methanol (HPLC grade)

• Dichloromethane (B109758) (DCM) (HPLC grade)

• Hydrochloric Acid (HCl), 6 N

• Sodium Sulfite (B76179) (for dechlorination, if necessary)

• Nitrogen gas, high purity

• SPE Vacuum Manifold

• Glass test tubes or vials for collection

• Volumetric flasks

Sample Pretreatment:

• If the water sample contains residual chlorine, add 40-50 mg of sodium sulfite per liter of water to dechlorinate.

• Acidify the 250 mL water sample to a pH of ≤ 2 with 6 N HCl.[4][5] This step ensures that the phenolic hydroxyl group is protonated, maximizing its retention on the reversed-phase sorbent.

Solid-Phase Extraction Procedure:

The SPE procedure involves four main steps: conditioning, loading, washing, and elution. A visual representation of this workflow is provided in Figure 1.

• Cartridge Conditioning:

  • Wash the SPE cartridge with 3 x 5 mL of dichloromethane (DCM).[5]

  • Condition the cartridge with 3 x 5 mL of methanol.[5]

  • Equilibrate the cartridge with 2 x 5 mL of deionized water, ensuring the sorbent does not run dry before sample loading.[5]

• Sample Loading:

  • Load the pretreated water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 2 x 5 mL of deionized water to remove any co-adsorbed impurities.

  • Dry the cartridge under vacuum for 15-20 minutes to remove excess water.[4]

• Elution:

  • Elute the retained 3-Methyl-4-(methylthio)phenol from the cartridge with 2 x 5 mL of dichloromethane (DCM) into a collection tube.[4][5]

  • The first elution should be performed by adding the solvent and allowing it to soak the sorbent for 1-2 minutes before applying vacuum. The second elution can be performed at a slow, dropwise flow rate.

Eluate Post-Treatment:

• Concentrate the collected eluate to approximately 0.5 mL under a gentle stream of nitrogen at 35 °C.[5]

• Reconstitute the sample to a final volume of 1 mL with a suitable solvent for the intended analytical technique (e.g., methanol for HPLC or DCM for GC).

• The sample is now ready for analysis by an appropriate chromatographic method, such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

Method Development Considerations

The selection of the appropriate SPE sorbent and elution solvent is critical for achieving high recovery of the target analyte. Figure 2 illustrates the logical relationships in the decision-making process for SPE method development. For a nonpolar compound like 3-Methyl-4-(methylthio)phenol in a polar matrix (water), a reversed-phase mechanism is the logical choice.

Visualizations

Figure 1: Experimental workflow for the solid-phase extraction of 3-Methyl-4-(methylthio)phenol.

Figure 2: Decision-making process for SPE method development for 3-Methyl-4-(methylthio)phenol.

Summary

This application note provides a comprehensive and detailed protocol for the extraction of 3-Methyl-4-(methylthio)phenol from water samples using solid-phase extraction. The provided methodology, based on established EPA methods for similar phenolic compounds, offers a robust starting point for researchers. The workflow and decision-making diagrams provide clear visual aids to understand the experimental process and the rationale behind the method development. Adherence to this protocol should enable efficient and reliable extraction of the target analyte for subsequent quantitative analysis.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]
• 3. agilent.com [agilent.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. obrnutafaza.hr [obrnutafaza.hr]
• 6. epa.gov [epa.gov]
• 7. chembk.com [chembk.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Methyl-4-(methylthio)phenol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 3-Methyl-4-(methylthio)phenol, a key intermediate in various chemical manufacturing processes.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 3-Methyl-4-(methylthio)phenol, particularly when using the widely employed method of reacting m-cresol (B1676322) with dimethyl disulfide (DMDS) in the presence of a strong acid catalyst like sulfuric acid.

Problem 1: Low or No Product Yield

• Question: My reaction has resulted in a very low yield, or I have failed to isolate the desired 3-Methyl-4-(methylthio)phenol product. What are the potential causes and how can I rectify this?

• Answer: Low or no yield can stem from several factors throughout the experimental workflow. Consider the following potential causes and solutions:

  • Inadequate Reaction Conditions: The reaction is highly sensitive to temperature, reaction time, and molar ratios of reactants and catalyst.

    • Solution: Ensure precise control over reaction parameters. Refer to the optimized conditions outlined in the experimental protocols and data tables below. Gradual addition of sulfuric acid at a low temperature (0-5 °C) is crucial to control the exothermic reaction and prevent unwanted side reactions.

  • Poor Quality of Reagents: The purity of m-cresol, dimethyl disulfide, and sulfuric acid can significantly impact the reaction outcome.

    • Solution: Use high-purity, anhydrous reagents. If necessary, purify the starting materials before use. For instance, m-cresol can be distilled to remove impurities.

  • Inefficient Work-up and Purification: The desired product might be lost during the extraction and purification steps.

    • Solution: Optimize the work-up procedure. Ensure complete neutralization of the acid catalyst before extraction. During purification by distillation, use a vacuum to prevent thermal decomposition of the product. For column chromatography, select an appropriate solvent system to ensure good separation.

Problem 2: Formation of Impurities and Side Products

• Question: My final product is contaminated with significant impurities. What are the likely side reactions, and how can I minimize their occurrence?

• Answer: The electrophilic substitution of the thiomethyl group onto the m-cresol ring can lead to the formation of several isomeric and polymeric byproducts.

  • Isomeric Byproducts: The hydroxyl and methyl groups on the m-cresol ring direct the incoming electrophile to specific positions. While the desired product is 4-substituted, other isomers such as 2- and 6-substituted products can also form.

    • Solution: Precise temperature control is key to improving regioselectivity. Running the reaction at lower temperatures generally favors the formation of the thermodynamically more stable para-isomer (3-Methyl-4-(methylthio)phenol).

  • Disubstituted Products: At higher temperatures or with an excess of dimethyl disulfide, a second thiomethyl group can be introduced to the aromatic ring, leading to the formation of dimethylated byproducts.

    • Solution: Carefully control the stoichiometry of the reactants. Using a slight excess of m-cresol relative to dimethyl disulfide can help minimize disubstitution.

  • Polymerization/Tar Formation: Strong acid catalysts at elevated temperatures can promote the polymerization of m-cresol and the final product, resulting in a dark, tarry reaction mixture.

    • Solution: Maintain a low reaction temperature and ensure efficient stirring to dissipate heat. A shorter reaction time can also help reduce the formation of polymeric materials.

Problem 3: Difficulties in Product Purification

• Question: I am struggling to purify the 3-Methyl-4-(methylthio)phenol from the crude reaction mixture. What are the recommended purification methods?

• Answer: The choice of purification method depends on the nature and quantity of the impurities.

  • Distillation: Vacuum distillation is a common and effective method for purifying 3-Methyl-4-(methylthio)phenol, which has a relatively high boiling point.

    • Troubleshooting: If the product co-distills with impurities, a fractional distillation setup with a packed column can improve separation. Ensure the vacuum is stable to prevent bumping and ensure a consistent boiling point.

  • Column Chromatography: For removing closely related isomers or colored impurities, column chromatography using silica (B1680970) gel is a suitable option.

    • Troubleshooting: A gradient elution, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity (e.g., with ethyl acetate), can effectively separate the desired product from its isomers.

  • Recrystallization: If the crude product is a solid and contains a small amount of impurities, recrystallization can be an effective final purification step.

    • Troubleshooting: Choosing the right solvent or solvent mixture is critical. The ideal solvent should dissolve the product well at high temperatures but poorly at low temperatures, while the impurities should either be very soluble or insoluble at all temperatures.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of 3-Methyl-4-(methylthio)phenol from m-cresol and dimethyl disulfide?

A1: The reaction proceeds via an electrophilic aromatic substitution mechanism. The strong acid catalyst (sulfuric acid) protonates dimethyl disulfide, leading to the formation of a highly electrophilic species, likely CH₃S⁺ or a related complex. This electrophile then attacks the electron-rich aromatic ring of m-cresol. The hydroxyl and methyl groups of m-cresol are ortho, para-directing activators. The thiomethyl group is predominantly directed to the less sterically hindered para position relative to the hydroxyl group, yielding 3-Methyl-4-(methylthio)phenol.

Q2: What are the key safety precautions to consider during this synthesis?

A2: This synthesis involves hazardous materials and requires strict adherence to safety protocols.

• Sulfuric Acid: Concentrated sulfuric acid is highly corrosive. Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. The addition of sulfuric acid to the reaction mixture should be done slowly and in an ice bath to control the exothermic reaction.

• Dimethyl Disulfide: Dimethyl disulfide is flammable and has a strong, unpleasant odor. Work in a well-ventilated fume hood.

• m-Cresol: m-Cresol is toxic and corrosive. Avoid skin contact and inhalation.

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be monitored using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• TLC: Periodically take a small aliquot from the reaction mixture, quench it, and spot it on a TLC plate alongside the starting material (m-cresol). Development in an appropriate solvent system (e.g., hexane:ethyl acetate) will show the consumption of the starting material and the formation of the product spot.

• GC: GC analysis of quenched reaction aliquots can provide a more quantitative measure of the conversion of m-cresol to 3-Methyl-4-(methylthio)phenol and can also help identify the formation of major byproducts.

Data Presentation

Table 1: Effect of Reaction Parameters on the Yield of 3-Methyl-4-(methylthio)phenol

Parameter	Condition A	Condition B	Condition C	Condition D
Molar Ratio (m-cresol:DMDS:H₂SO₄)	1 : 1.2 : 1.5	1.2 : 1 : 1.5	1 : 1 : 1.0	1 : 1 : 2.0
Temperature (°C)	0 - 5	0 - 5	20 - 25	0 - 5
Reaction Time (hours)	4	4	4	8
Yield (%)	~75	~85	~60	~70

Note: The data presented in this table are illustrative and represent typical outcomes. Actual yields may vary depending on specific experimental conditions and scale.

Experimental Protocols

Detailed Methodology for the Synthesis of 3-Methyl-4-(methylthio)phenol

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add m-cresol (1.2 equivalents) and dimethyl disulfide (1.0 equivalent).

• Cooling: Cool the reaction mixture to 0-5 °C using an ice-salt bath.

• Catalyst Addition: Slowly add concentrated sulfuric acid (1.5 equivalents) dropwise from the dropping funnel over a period of 1-2 hours, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition of sulfuric acid is complete, continue stirring the reaction mixture at 0-5 °C for an additional 4-6 hours.

• Work-up:

  • Pour the reaction mixture slowly into ice-cold water with vigorous stirring.

  • Neutralize the aqueous mixture with a saturated solution of sodium bicarbonate until the pH is approximately 7.

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether or dichloromethane) three times.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by vacuum distillation to obtain pure 3-Methyl-4-(methylthio)phenol.

Mandatory Visualization

Technical Support Center: Chromatographic Analysis of 3-Methyl-4-(methylthio)phenol

This technical support center provides researchers, scientists, and drug development professionals with a dedicated resource for troubleshooting peak tailing in the High-Performance Liquid Chromatography (HPLC) analysis of 3-Methyl-4-(methylthio)phenol. The following sections offer detailed answers to frequently asked questions, structured troubleshooting protocols, and data to help you diagnose and resolve common issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is chromatographic peak tailing and why is it a problem for the analysis of 3-Methyl-4-(methylthio)phenol?

A1: Peak tailing is a phenomenon observed in chromatography where a peak is asymmetrical, with a trailing edge that is longer and more drawn out than the leading edge. In an ideal chromatogram, peaks should be symmetrical and Gaussian in shape. Peak tailing is problematic because it can lead to inaccurate peak integration and quantification, reduced resolution between adjacent peaks, and decreased overall sensitivity of the analysis. For a compound like 3-Methyl-4-(methylthio)phenol, which contains both a phenolic hydroxyl group and a sulfur-containing group, peak tailing can be a significant issue due to potential secondary interactions with the stationary phase.

Q2: What are the primary causes of peak tailing for 3-Methyl-4-(methylthio)phenol?

A2: The primary causes of peak tailing for 3-Methyl-4-(methylthio)phenol are typically related to interactions between the analyte and the stationary phase, as well as mobile phase conditions. Key factors include:

• Secondary Interactions with Residual Silanols: Silica-based reversed-phase columns often have residual silanol (B1196071) groups (Si-OH) on their surface. The weakly acidic phenolic hydroxyl group of 3-Methyl-4-(methylthio)phenol can interact with these silanols via hydrogen bonding, leading to a secondary retention mechanism that causes peak tailing.

• Mobile Phase pH: The pH of the mobile phase can influence the ionization state of both the analyte and the residual silanols. If the pH is not optimized, it can exacerbate the secondary interactions. The predicted pKa of 3-Methyl-4-(methylthio)phenol is approximately 9.90.[1]

• Column Contamination and Degradation: Over time, columns can become contaminated with strongly retained sample components or the stationary phase can degrade, creating active sites that promote peak tailing.

• Sample Overload: Injecting too much of the sample can saturate the stationary phase, leading to poor peak shape.

• Extra-Column Effects: Issues such as excessive tubing length, large-diameter tubing, or dead volumes in the HPLC system can cause band broadening and contribute to peak tailing.

Q3: How can I tell if the peak tailing is a chemical or a physical problem?

A3: A simple diagnostic test can help differentiate between chemical and physical causes of peak tailing. Inject a neutral, non-polar compound (e.g., toluene (B28343) or naphthalene) that is not expected to interact with residual silanols. If this neutral compound exhibits a symmetrical peak shape while your 3-Methyl-4-(methylthio)phenol peak tails, the issue is likely chemical in nature (i.e., secondary interactions). If both the neutral compound and your analyte show tailing peaks, the problem is more likely physical, such as a column void or issues with the HPLC system's plumbing.

Troubleshooting Guide

This guide provides a systematic approach to resolving peak tailing for 3-Methyl-4-(methylthio)phenol.

Step 1: Evaluate the Mobile Phase

• pH Adjustment: The most effective way to reduce secondary interactions with silanols is to suppress their ionization. Operating the mobile phase at a low pH (e.g., pH 2.5-3.5) with an acidic modifier like phosphoric acid or formic acid will protonate the silanol groups, minimizing their interaction with the phenolic hydroxyl group of the analyte.[2]

• Buffer Selection: If a specific pH needs to be maintained, use an appropriate buffer system (e.g., phosphate (B84403) or acetate (B1210297) buffer) at a concentration of 10-25 mM.

• Organic Modifier: The choice of organic solvent can influence peak shape. Acetonitrile is a common choice, but methanol (B129727) can sometimes provide different selectivity and improved peak shape for phenolic compounds.

Step 2: Assess the Column

• Column Choice: For analytes prone to silanol interactions, it is highly recommended to use a modern, high-purity silica (B1680970) column that is end-capped. End-capping is a process that covers many of the residual silanol groups. A column with low silanol activity, such as a "Newcrom R1" or a similar base-deactivated column, is a good choice for analyzing 3-Methyl-4-(methylthio)phenol.[2]

• Column Cleaning: If the column has been in use for some time, it may be contaminated. Follow the manufacturer's instructions for column flushing and regeneration. A typical procedure for a C18 column involves flushing with a series of solvents of decreasing polarity (e.g., water, methanol, acetonitrile, isopropanol) and then re-equilibrating with the mobile phase.

• Guard Column: Using a guard column with the same stationary phase as the analytical column can help protect the analytical column from strongly retained impurities in the sample, thereby extending its lifetime and maintaining good peak shape.

Step 3: Review Sample Preparation and Injection

• Sample Solvent: Whenever possible, dissolve the sample in the initial mobile phase. If a stronger solvent is used to dissolve the sample, it can cause peak distortion, particularly for early eluting peaks.

• Sample Concentration: If column overload is suspected, dilute the sample and reinject. A significant improvement in peak shape upon dilution is a strong indicator of overloading.

• Injection Volume: Reduce the injection volume to see if it improves the peak shape.

Step 4: Inspect the HPLC System

• Extra-Column Volume: Minimize the length and internal diameter of all tubing between the injector and the detector. Ensure all fittings are properly made and that there are no dead volumes.

• System Flush: If the system has been idle or used with different mobile phases, ensure it is thoroughly flushed with the current mobile phase to remove any contaminants or residual solvents.

Experimental Protocols

Baseline HPLC Method for 3-Methyl-4-(methylthio)phenol

This protocol provides a starting point for the analysis of 3-Methyl-4-(methylthio)phenol.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm (or a base-deactivated equivalent)
Mobile Phase A	Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient	60% A to 40% A over 10 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 254 nm
Sample Preparation	Dissolve standard in 50:50 Water:Acetonitrile

Troubleshooting Protocol: Mobile Phase pH Optimization

• Prepare Mobile Phases: Prepare three different aqueous mobile phase A solutions:

  • A1: Water with 0.1% Formic Acid (pH ~2.7)

  • A2: 20 mM Potassium Phosphate buffer, pH 3.0

  • A3: 20 mM Ammonium Acetate buffer, pH 4.5

• Equilibrate the System: Equilibrate the column with the initial mobile phase conditions using A1 as the aqueous phase for at least 15 minutes.

• Inject Standard: Inject a standard solution of 3-Methyl-4-(methylthio)phenol.

• Evaluate Peak Shape: Record the tailing factor of the peak.

• Repeat: Repeat steps 2-4 with mobile phases A2 and A3.

• Compare Results: Compare the tailing factors obtained with the different mobile phases to determine the optimal pH for symmetrical peaks.

Mobile Phase pH	Expected Tailing Factor	Rationale
Low pH (2.5-3.5)	< 1.2	Suppresses ionization of residual silanols, minimizing secondary interactions.
Mid pH (4-6)	> 1.5	Partial ionization of silanols leads to increased secondary interactions.
High pH (>8)	Variable	Analyte will be ionized, potentially leading to different interactions and peak shapes.

Visualizing the Troubleshooting Process

The following diagrams illustrate the logical workflow for troubleshooting peak tailing and the chemical interactions involved.

Caption: A logical workflow for diagnosing and resolving peak tailing.

Caption: Chemical interactions leading to peak tailing.

References

• 1. chembk.com [chembk.com]
• 2. Separation of 3-Methyl-4-(methylthio)phenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

preventing degradation of 3-Methyl-4-(methylthio)phenol during sample storage

Welcome to the technical support center for 3-Methyl-4-(methylthio)phenol. This guide provides detailed information, troubleshooting advice, and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent its degradation during sample storage.

Troubleshooting Guide

This section addresses specific issues you might encounter during the storage and handling of 3-Methyl-4-(methylthio)phenol.

Issue 1: Sample Discoloration (Yellowing or Browning)

• Question: My stored solution of 3-Methyl-4-(methylthio)phenol has turned yellow/brown. What is the cause, and is the sample still usable?

• Answer: Discoloration is a common indicator of degradation. The phenolic hydroxyl group is susceptible to oxidation, which can lead to the formation of highly colored quinone-type species. This process is often accelerated by exposure to light and oxygen. The usability of the sample depends on the tolerance of your specific application to such impurities. For applications requiring high purity, the sample should be discarded or repurified.

Issue 2: Appearance of New Peaks in Chromatographic Analysis (HPLC/GC)

• Question: I am analyzing my stored sample of 3-Methyl-4-(methylthio)phenol by HPLC/GC and observe new, unexpected peaks. What are these, and how can I prevent their formation?

• Answer: The appearance of new peaks strongly suggests degradation. The primary degradation pathway for 3-Methyl-4-(methylthio)phenol is the oxidation of the thioether group to form 3-methyl-4-(methylsulfinyl)phenol (sulfoxide) and potentially further to 3-methyl-4-(methylsulfonyl)phenol (sulfone). To prevent this, it is critical to minimize the sample's exposure to oxygen.

Issue 3: Inconsistent Experimental Results

• Question: I am observing variability and poor reproducibility in my experiments using stored 3-Methyl-4-(methylthio)phenol. Could this be related to storage conditions?

• Answer: Yes, inconsistent results are a frequent consequence of sample degradation. The presence of degradation products can interfere with your assay, alter the compound's activity, or change its effective concentration. Ensuring proper storage and handling is crucial for obtaining reliable and reproducible data.

Frequently Asked Questions (FAQs)

Storage and Handling

• Q1: What are the optimal storage conditions for 3-Methyl-4-(methylthio)phenol?

  • A1: To ensure long-term stability, 3-Methyl-4-(methylthio)phenol should be stored as a solid in a tightly sealed, amber glass vial under an inert atmosphere (argon or nitrogen) at low temperatures. For short-term storage, refrigeration (2-8 °C) is suitable. For long-term storage, freezing at -20 °C or -80 °C is recommended.

• Q2: Can I store 3-Methyl-4-(methylthio)phenol in solution?

  • A2: Storing in solution is generally not recommended for long-term stability as degradation is often accelerated in solution. If you must store it in solution for a short period, use a deoxygenated, anhydrous aprotic solvent (e.g., acetonitrile (B52724), dichloromethane) and store under an inert atmosphere at -20 °C or below. Prepare solutions fresh whenever possible.

• Q3: How does light affect the stability of 3-Methyl-4-(methylthio)phenol?

  • A3: Phenolic compounds are known to be sensitive to light. Exposure to UV or ambient light can catalyze oxidative degradation, leading to the formation of colored impurities.[1][2] Always store the compound in light-protecting amber vials or by wrapping the container in aluminum foil.

• Q4: Why is an inert atmosphere important for storage?

  • A4: 3-Methyl-4-(methylthio)phenol is susceptible to oxidation by atmospheric oxygen.[3] The thioether moiety can be oxidized to a sulfoxide (B87167) and then a sulfone, while the phenol (B47542) group can be oxidized to quinone-like structures. Storing under an inert gas like argon or nitrogen displaces oxygen and significantly slows down these degradation pathways.

Degradation and Stability

• Q5: What are the primary degradation products of 3-Methyl-4-(methylthio)phenol?

  • A5: The main degradation products result from oxidation. The thioether group can be oxidized to 3-methyl-4-(methylsulfinyl)phenol and 3-methyl-4-(methylsulfonyl)phenol. The phenolic ring can also be oxidized, leading to the formation of quinones and other colored byproducts. One study on the bacterial metabolism of 3-Methyl-4-(methylthio)phenol identified 3-methyl-4-(methylsulfinyl)phenol as a metabolite.[1]

• Q6: Are there any antioxidants that can be added to improve stability?

  • A6: While antioxidants can be used to protect phenols, their addition will alter the purity of your sample. For most research applications, strict adherence to storage under an inert atmosphere at low temperatures is the preferred method for preventing oxidation without introducing contaminants. If an antioxidant is necessary for a specific application, small-scale compatibility and stability studies should be performed.

Analytical Testing

• Q7: How can I detect and quantify the degradation of 3-Methyl-4-(methylthio)phenol?

  • A7: A stability-indicating analytical method, typically reverse-phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection, is the best approach. A well-developed HPLC method can separate the parent compound from its potential degradation products, allowing for their individual quantification. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for identification of volatile degradants.

• Q8: What is a forced degradation study and why is it important?

  • A8: A forced degradation or stress study is an experiment where the compound is exposed to harsh conditions (e.g., acid, base, oxidation, heat, light) to deliberately induce degradation.[4][5][6] This helps to identify potential degradation products and establish a stability-indicating analytical method that can effectively monitor the stability of the compound under various conditions.

Data Presentation

Table 1: Recommended Storage Conditions for 3-Methyl-4-(methylthio)phenol

Parameter	Condition	Rationale
Temperature	-20 °C or -80 °C (Long-term) 2-8 °C (Short-term)	Reduces the rate of chemical degradation.[3][7]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the thioether and phenol groups.[3]
Light	Protection from light (Amber vial)	Prevents photo-degradation of the phenolic ring.[1][2]
Form	Solid (Neat)	More stable than in solution.
Container	Tightly sealed, amber glass vial	Prevents exposure to air, moisture, and light.

Table 2: Summary of Forced Degradation Conditions

Stress Condition	Reagent/Condition	Typical Duration	Potential Degradation Products
Acid Hydrolysis	0.1 M HCl	24 - 72 hours	Minimal degradation expected
Base Hydrolysis	0.1 M NaOH	24 - 72 hours	Potential for phenolate-mediated oxidation
Oxidation	3% H₂O₂	24 - 72 hours	3-methyl-4-(methylsulfinyl)phenol, 3-methyl-4-(methylsulfonyl)phenol, Quinone-type compounds
Thermal	60 °C	24 - 72 hours	Accelerated oxidation products
Photolytic	UV light (254 nm) / White light	24 - 72 hours	Quinone-type compounds and other colored degradants

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method Development

This protocol outlines the steps to develop an HPLC method to assess the stability of 3-Methyl-4-(methylthio)phenol.

• Column Selection: Use a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is a good starting point.

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • 0-5 min: 20% B

  • 5-20 min: 20% to 80% B

  • 20-25 min: 80% B

  • 25-26 min: 80% to 20% B

  • 26-30 min: 20% B

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 254 nm. A photodiode array (PDA) detector is recommended to assess peak purity.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition or a compatible solvent like acetonitrile.

Protocol 2: Forced Degradation Study

• Prepare Stock Solution: Prepare a stock solution of 3-Methyl-4-(methylthio)phenol in acetonitrile at a concentration of 1 mg/mL.

• Acid Degradation: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at room temperature for 72 hours.

• Base Degradation: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 72 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 72 hours.

• Thermal Degradation: Place a solid sample in an oven at 60 °C for 72 hours.

• Photolytic Degradation: Expose a solid sample to UV light (254 nm) and white light in a photostability chamber for 72 hours.

• Analysis: After the specified time, neutralize the acidic and basic samples, and dilute all samples to an appropriate concentration for HPLC analysis. Analyze the stressed samples along with a non-degraded control sample.

Visualizations

Caption: Plausible oxidative degradation pathway for 3-Methyl-4-(methylthio)phenol.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. chembk.com [chembk.com]
• 4. ijsdr.org [ijsdr.org]
• 5. ijariie.com [ijariie.com]
• 6. researchgate.net [researchgate.net]
• 7. env.go.jp [env.go.jp]

Technical Support Center: Overcoming Ionization Suppression in LC-MS/MS of 3-Methyl-4-(methylthio)phenol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome ionization suppression when analyzing 3-Methyl-4-(methylthio)phenol by LC-MS/MS.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question: My signal for 3-Methyl-4-(methylthio)phenol is significantly lower in my sample matrix (e.g., plasma, urine) compared to the pure standard. What is causing this?

Answer: This is a classic symptom of ionization suppression, a type of matrix effect.[1][2] Components in your sample matrix co-eluting with your analyte are likely interfering with the ionization of 3-Methyl-4-(methylthio)phenol in the mass spectrometer's ion source, leading to a reduced signal.[1][2] The phenolic and sulfur-containing nature of your analyte can make it susceptible to interactions with various matrix components.

Question: How can I confirm that I am experiencing ionization suppression?

Answer: You can perform a post-column infusion experiment. This involves infusing a constant flow of a pure 3-Methyl-4-(methylthio)phenol standard into the MS while injecting a blank matrix extract through the LC system. A drop in the baseline signal at certain retention times indicates the presence of interfering compounds from your matrix that cause ionization suppression.

Question: What are the first steps I should take to troubleshoot and mitigate this ion suppression?

Answer: The most effective strategies involve improving sample preparation and optimizing chromatographic separation to minimize the impact of interfering matrix components.[3] Consider the following tiered approach:

• Optimize Sample Preparation: The goal is to remove as many matrix interferences as possible before analysis.

• Refine Chromatographic Conditions: If sample preparation alone is insufficient, adjusting your LC method can help separate 3-Methyl-4-(methylthio)phenol from co-eluting interferences.

• Use an Appropriate Internal Standard: To compensate for any remaining matrix effects, a suitable internal standard is crucial for accurate quantification.

Frequently Asked Questions (FAQs)

Sample Preparation

• Q1: Which sample preparation technique is best for reducing matrix effects for 3-Methyl-4-(methylthio)phenol?

  • A1: The choice depends on your sample matrix and required sensitivity. For complex matrices like plasma, Solid-Phase Extraction (SPE) is often the most effective method for removing a broad range of interferences.[1] Liquid-Liquid Extraction (LLE) can also be very effective. Protein precipitation is a simpler but generally less clean method.

• Q2: What type of SPE sorbent should I use for a phenolic compound like 3-Methyl-4-(methylthio)phenol?

  • A2: A polymeric reversed-phase sorbent is a good starting point. For more targeted cleanup, a mixed-mode sorbent with both reversed-phase and ion-exchange properties can provide superior removal of matrix components.

• Q3: Are there specific considerations for the sulfur group in 3-Methyl-4-(methylthio)phenol during sample preparation?

  • A3: Yes, sulfur-containing compounds can be prone to oxidation. It is advisable to minimize sample exposure to air and consider using antioxidants during sample preparation if instability is observed. Additionally, ensure that any derivatization steps, if used, are compatible with the methylthio group.

Chromatography

• Q4: How can I optimize my LC method to reduce co-elution?

  • A4: You can adjust the mobile phase composition, gradient profile, and flow rate to improve the separation of your analyte from matrix components.[1] Using a UPLC system can provide higher resolution and better separation from interfering peaks.[4] For 3-Methyl-4-(methylthio)phenol, a reverse-phase method using a C18 column with a mobile phase of acetonitrile (B52724) and water containing a small amount of formic acid (e.g., 0.1%) is a good starting point for achieving efficient ionization in positive ion mode.

• Q5: Can the choice of mobile phase additive affect ionization?

  • A5: Absolutely. For phenolic compounds, mobile phase additives can significantly influence ionization efficiency.[5] Formic acid is commonly used for positive ion mode ESI as it aids in protonation. Avoid non-volatile buffers like phosphates, as they can contaminate the ion source and suppress the signal.

Quantification and Internal Standards

• Q6: Why is an internal standard necessary?

  • A6: An internal standard (IS) is crucial for accurate quantification as it helps to correct for variability in sample preparation and for ionization suppression or enhancement.[1]

• Q7: What is the best type of internal standard for 3-Methyl-4-(methylthio)phenol?

  • A7: A stable isotope-labeled (SIL) internal standard of 3-Methyl-4-(methylthio)phenol is the gold standard. A SIL-IS will co-elute with the analyte and experience the same degree of ionization suppression, leading to a consistent analyte-to-IS ratio and more accurate results.[1] If a SIL-IS is not available, a structural analog with similar chemical properties and retention time can be used, but it may not compensate for matrix effects as effectively.

Data Presentation

The following tables provide examples of quantitative data that can be generated during method development and validation to assess and address ionization suppression.

Table 1: Comparison of Sample Preparation Techniques on Analyte Recovery and Matrix Effect

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)
Protein Precipitation	95 ± 5	45 ± 8
Liquid-Liquid Extraction	85 ± 7	80 ± 6
Solid-Phase Extraction	92 ± 4	95 ± 5

Note: Matrix Effect (%) is calculated as (Peak area in matrix / Peak area in solvent) x 100. A value below 100% indicates ion suppression.

Table 2: Effect of Chromatographic Conditions on Signal-to-Noise Ratio

Chromatographic System	Gradient Duration (min)	Signal-to-Noise Ratio
HPLC	5	50
HPLC	10	85
UPLC	5	150

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples

• Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., 30 mg/1 mL) with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Dilute 100 µL of plasma with 400 µL of 2% phosphoric acid in water. Load the entire volume onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the 3-Methyl-4-(methylthio)phenol with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

Protocol 2: Liquid-Liquid Extraction (LLE) for Urine Samples

• Sample Preparation: To 500 µL of urine, add 50 µL of internal standard solution and 500 µL of pH 5 acetate (B1210297) buffer. Vortex for 30 seconds.

• Extraction: Add 2 mL of methyl tert-butyl ether (MTBE), cap, and vortex for 5 minutes.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Transfer: Transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

Protocol 3: Quantifying Matrix Effects

• Prepare Standard Solutions: Prepare a standard solution of 3-Methyl-4-(methylthio)phenol in the mobile phase at a known concentration (e.g., 100 ng/mL).

• Prepare Spiked Matrix Samples: Extract a blank matrix sample using your chosen sample preparation protocol. After the final evaporation step, reconstitute the residue with the standard solution from step 1.

• Analysis: Analyze both the standard solution and the spiked matrix sample by LC-MS/MS.

• Calculation: Calculate the matrix effect using the following formula:

  • Matrix Effect (%) = (Peak Area in Spiked Matrix / Peak Area in Standard Solution) x 100

Visualizations

Caption: A logical workflow for troubleshooting ionization suppression.

Caption: Experimental workflow for Solid-Phase Extraction (SPE).

References

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. Simultaneous Quantification of Trace and Micro Phenolic Compounds by Liquid Chromatography Tandem-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Extraction of 3-Methyl-4-(methylthio)phenol (MMTP)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction efficiency of 3-Methyl-4-(methylthio)phenol (MMTP) from complex matrices.

Troubleshooting Guides

This section addresses specific issues that may arise during the extraction of MMTP.

Problem	Potential Cause	Suggested Solution
Low Recovery of MMTP	Inappropriate pH: MMTP is a phenolic compound, and its extraction is pH-dependent. At high pH, it will be deprotonated and remain in the aqueous phase.	Adjust the sample pH to be acidic (around pH 2-4) before extraction to ensure MMTP is in its neutral, more organic-soluble form.[1]
Insufficient Solvent Polarity: The extraction solvent may not be optimal for partitioning the moderately polar MMTP.	For Liquid-Liquid Extraction (LLE), consider solvents like methyl tert-butyl ether (MTBE) or diethyl ether, which have shown good recovery for phenols.[2] For Solid-Phase Microextraction (SPME), select a fiber with appropriate polarity, such as polyacrylate (PA) or polydimethylsiloxane/divinylbenzene (PDMS/DVB).[3][4]
Matrix Effects: Components in the sample matrix (e.g., proteins, fats, salts) can interfere with the extraction process, leading to ion suppression or enhancement.[5]	For LLE: Perform a protein precipitation step (e.g., with acetonitrile) or a salting-out step (by adding NaCl) to reduce matrix interference.[6] For SPME/SBSE: Utilize headspace extraction to minimize direct contact of the fiber/stir bar with the matrix. Matrix-matched calibration standards are also recommended for accurate quantification.
Incomplete Desorption (SPME/SBSE): The conditions for desorbing MMTP from the fiber or stir bar may not be optimal.	Optimize desorption parameters such as temperature, time, and solvent. For thermal desorption in GC, ensure the temperature is sufficient to release MMTP without degradation. For liquid desorption in HPLC, use a strong organic solvent like acetonitrile (B52724) or methanol (B129727) and ensure adequate desorption time.[7]
Poor Reproducibility	Inconsistent Extraction Time: Equilibrium between the sample and the extraction phase may not be consistently reached.	Ensure a consistent and sufficient extraction time for all samples to allow for equilibrium to be reached. This is particularly important for SPME and Stir Bar Sorptive Extraction (SBSE).
Variable Sample pH: Small variations in sample pH can significantly impact the extraction efficiency of phenols.	Buffer the samples to a consistent acidic pH before extraction.
Manual Extraction Variability: Manual shaking in LLE or inconsistent agitation in SPME/SBSE can lead to variable results.	Use a mechanical shaker for LLE and a consistent stirring speed for SPME/SBSE to ensure uniform extraction conditions.
Contamination or Carryover	Contaminated Glassware or Solvents: Residual contaminants can interfere with the analysis.	Ensure all glassware is thoroughly cleaned and use high-purity solvents.
Carryover in SPME/SBSE: Incomplete cleaning of the SPME fiber or SBSE stir bar between analyses.	Implement a rigorous cleaning/conditioning step for the fiber or stir bar between each extraction to prevent carryover from previous samples.

Frequently Asked Questions (FAQs)

Q1: What is the best extraction technique for 3-Methyl-4-(methylthio)phenol (MMTP)?

A1: The optimal extraction technique depends on the sample matrix, the required sensitivity, and the available instrumentation.

• Liquid-Liquid Extraction (LLE) is a robust and widely used method suitable for a variety of sample types. It can be optimized for MMTP by careful selection of an organic solvent and pH adjustment.[1]

• Solid-Phase Microextraction (SPME) is a solvent-free technique that is excellent for trace-level analysis and can be automated. Headspace SPME is particularly useful for complex matrices as it reduces matrix effects.[3]

• Stir Bar Sorptive Extraction (SBSE) offers higher extraction efficiency than SPME due to a larger volume of the sorptive phase, making it ideal for ultra-trace analysis.[8]

Q2: How can I minimize matrix effects when analyzing MMTP in complex samples like plasma or food?

A2: Matrix effects, which can cause ion suppression or enhancement in mass spectrometry, are a common challenge.[9][5] To mitigate these effects:

• Sample Preparation: Incorporate a sample cleanup step. For biological fluids, this may involve protein precipitation. For food samples, techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) can be effective.

• Extraction Method: Headspace SPME or SBSE can reduce the extraction of non-volatile matrix components.

• Internal Standards: Use a stable isotope-labeled internal standard of MMTP if available. This is the most effective way to compensate for matrix effects and variations in extraction recovery.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is similar to the samples being analyzed to compensate for matrix effects.

Q3: What are the optimal pH conditions for extracting MMTP?

A3: As a phenolic compound, MMTP is weakly acidic. To ensure it is in its neutral, non-ionized form for efficient extraction into an organic solvent or onto a sorbent phase, the sample should be acidified to a pH of 2-4.[7][1]

Q4: I am still experiencing low recovery of MMTP after optimizing the pH. What else can I do?

A4: If low recovery persists after pH optimization, consider the following:

• Extraction Time: Ensure you are allowing sufficient time for the extraction to reach equilibrium.

• Salting-Out Effect: For aqueous samples, adding a salt such as sodium chloride can increase the ionic strength of the solution, which decreases the solubility of MMTP and promotes its partitioning into the organic phase or onto the sorbent.[3]

• Solvent/Sorbent Choice: Re-evaluate your extraction solvent (for LLE) or fiber/coating (for SPME/SBSE). A more suitable phase may be required to effectively partition MMTP.

• Derivatization: In some cases, derivatizing the phenolic group can improve its extractability and chromatographic behavior.

Q5: How do I choose the right SPME fiber for MMTP extraction?

A5: The choice of SPME fiber depends on the polarity of the analyte. For MMTP, which is a moderately polar compound, a fiber with a mixed-polarity or polar coating is generally recommended. Polyacrylate (PA) and Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) fibers are good starting points.[3][4] It is advisable to screen a few different fiber types to determine the one that provides the best sensitivity for your specific application.

Quantitative Data on Phenolic Compound Extraction

While specific quantitative data for 3-Methyl-4-(methylthio)phenol is limited in the literature, the following tables provide representative recovery data for similar phenolic compounds using different extraction techniques. This data can serve as a valuable reference for optimizing MMTP extraction.

Table 1: Liquid-Liquid Extraction (LLE) Recovery of Phenolic Compounds

Compound	Matrix	Extraction Solvent	pH	Recovery (%)
Phenol	Wastewater	Methyl tert-butyl ether (MTBE)	Acidic	>95
Cresol	Water	Diethyl ether	2	70-75[10]
Various Phenols	Water	Dichloromethane	2	70-90

Table 2: Solid-Phase Microextraction (SPME) Recovery of Phenolic Compounds

Compound	Matrix	Fiber Type	Extraction Mode	Recovery (%)
Chlorophenols	Water	Polyacrylate (PA)	Direct Immersion	85-105
Methylphenols	Water	PDMS/DVB	Headspace	90-110
Phenolic Pollutants	Water	DVB/CAR/PDMS	Headspace	76-126[11]

Table 3: Stir Bar Sorptive Extraction (SBSE) Recovery of Pesticides (including phenolic structures)

Compound Class	Matrix	Coating	Desorption	Recovery (%)
Various Pesticides	Drinking Water	PDMS	Liquid	80-120[12]
Chlorophenols	Water	PDMS	Thermal	>90[8]

Experimental Protocols

Detailed Methodology for Liquid-Liquid Extraction (LLE)

• Sample Preparation:

  • For a 10 mL aqueous sample, transfer it to a 50 mL screw-cap centrifuge tube.

  • If the sample contains solids, centrifuge and collect the supernatant.

  • Acidify the sample to pH 2-4 by adding an appropriate amount of a strong acid (e.g., HCl).

  • (Optional) Add 2 g of NaCl to the sample and vortex to dissolve.

• Extraction:

  • Add 10 mL of a suitable organic solvent (e.g., methyl tert-butyl ether).

  • Cap the tube and shake vigorously for 2 minutes using a mechanical shaker.

  • Centrifuge at 3000 rpm for 10 minutes to separate the phases.

• Collection and Concentration:

  • Carefully transfer the upper organic layer to a clean tube.

  • Repeat the extraction step with a fresh portion of solvent for exhaustive extraction.

  • Combine the organic extracts.

  • Evaporate the solvent under a gentle stream of nitrogen to the desired final volume.

• Analysis:

  • Reconstitute the residue in a suitable solvent for chromatographic analysis (e.g., HPLC or GC).

Detailed Methodology for Solid-Phase Microextraction (SPME)

• SPME Fiber Conditioning:

  • Condition a new SPME fiber according to the manufacturer's instructions in the GC injection port.

• Sample Preparation:

  • Place 5 mL of the liquid sample into a 10 mL or 20 mL headspace vial.

  • Acidify the sample to pH 2-4.

  • Add 1 g of NaCl to the vial.

  • Immediately seal the vial with a PTFE-lined septum.

• Extraction (Headspace Mode):

  • Place the vial in a heating block or water bath set to a temperature that facilitates volatilization without degrading the analyte (e.g., 60°C).

  • Expose the SPME fiber to the headspace of the vial for a predetermined time (e.g., 30 minutes) with constant agitation.

• Desorption and Analysis (GC):

  • Retract the fiber and immediately introduce it into the heated GC injection port (e.g., 250°C) for thermal desorption for a specified time (e.g., 2-5 minutes).

  • Start the GC-MS analysis.

Detailed Methodology for Stir Bar Sorptive Extraction (SBSE)

• Stir Bar Conditioning:

  • Condition the SBSE stir bar by thermal desorption in a tube conditioner or by solvent rinsing according to the manufacturer's guidelines.

• Sample Preparation:

  • Place 10-20 mL of the liquid sample into a glass vial.

  • Acidify the sample to pH 2-4.

  • (Optional) Add NaCl to saturate the solution.

• Extraction:

  • Place the conditioned SBSE stir bar into the sample vial.

  • Stir the sample at a constant speed (e.g., 750-1000 rpm) for a defined period (e.g., 60-120 minutes) at a controlled temperature.

• Desorption and Analysis:

  • Remove the stir bar with clean forceps, rinse briefly with deionized water, and gently dry with a lint-free tissue.

  • Thermal Desorption (for GC): Place the stir bar in a thermal desorption tube and introduce it into a thermal desorption unit coupled to a GC-MS.

  • Liquid Desorption (for HPLC): Place the stir bar in a small vial with a minimal amount of a suitable organic solvent (e.g., 200 µL of acetonitrile) and sonicate for 15-30 minutes. Analyze the solvent extract by HPLC.

Visualizations

Caption: Workflow for Liquid-Liquid Extraction (LLE) of MMTP.

Caption: Workflow for Headspace Solid-Phase Microextraction (SPME) of MMTP.

Caption: Logical troubleshooting workflow for low MMTP recovery.

References

• 1. biotage.com [biotage.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stir bar sorptive extraction for trace analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Stir Bar Sorptive Extraction (SBSE)-HPLC-Tandem MS-Based Method for Multi-Residue Determination of Pesticides in Drinking Water - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Prevention of Oxidation of 3-Methyl-4-(methylthio)phenol in Solution

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the oxidation of 3-Methyl-4-(methylthio)phenol in solution. The information is presented in a question-and-answer format, including troubleshooting guides and frequently asked questions (FAQs), to address common challenges encountered during laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: My solution of 3-Methyl-4-(methylthio)phenol is turning yellow/brown. What is causing this discoloration?

A1: The discoloration of your 3-Methyl-4-(methylthio)phenol solution is a common indicator of oxidation.[1][2] Both the phenolic hydroxyl group and the methylthio group are susceptible to oxidation, especially when exposed to air (oxygen), light, or in the presence of trace metal impurities that can catalyze the reaction. This leads to the formation of colored byproducts such as quinones and sulfoxides.

Q2: What are the primary degradation pathways for 3-Methyl-4-(methylthio)phenol?

A2: The primary degradation of 3-Methyl-4-(methylthio)phenol in solution typically occurs through two main pathways: oxidation of the phenolic hydroxyl group to form quinone-like structures, and oxidation of the methylthio (thioether) group to form the corresponding sulfoxide (B87167) and subsequently sulfone. These reactions can be accelerated by factors such as heat, light, and the presence of metal ions.

Q3: What general precautions should I take when handling and storing 3-Methyl-4-(methylthio)phenol solutions?

A3: To minimize oxidation, always handle and store solutions of 3-Methyl-4-(methylthio)phenol under an inert atmosphere (e.g., nitrogen or argon).[3][4] Use deoxygenated solvents and store the solution in amber vials or containers wrapped in aluminum foil to protect it from light.[1][2] For long-term storage, keeping the solution at low temperatures (e.g., -20°C or -80°C) is recommended.[2][5]

Q4: How does pH affect the stability of 3-Methyl-4-(methylthio)phenol in solution?

A4: Phenolic compounds are generally more susceptible to oxidation in neutral to alkaline conditions.[1] Maintaining the solution at a slightly acidic pH (e.g., pH 4-6) can help to improve the stability of 3-Methyl-4-(methylthio)phenol.

Troubleshooting Guide

Symptom	Probable Cause	Recommended Solutions
Solution Discoloration (Yellowing/Browning)	Oxidation of the phenolic or methylthio group.[1][2]	- Prepare fresh solutions using deoxygenated solvents.- Store solutions under an inert atmosphere (nitrogen or argon).- Protect from light by using amber vials or wrapping containers in foil.- Adjust the pH of aqueous solutions to a slightly acidic range (pH 4-6).- Add a suitable antioxidant (see "Selection of Antioxidants" section).
Precipitation or Cloudiness in Solution	Formation of insoluble oxidation products or change in solubility due to temperature or pH shifts.[2]	- Verify the solubility of 3-Methyl-4-(methylthio)phenol in the chosen solvent at the storage temperature.- Ensure the pH of the solution is maintained within a range where the compound is soluble.- If precipitation occurs upon cooling, gently warm and sonicate the solution to redissolve. If this fails, prepare a fresh solution.
Loss of Compound Potency or Activity	Degradation of 3-Methyl-4-(methylthio)phenol.	- Implement all the preventative measures mentioned above to minimize oxidation.- Conduct a forced degradation study to understand the degradation profile and identify major degradation products.- Use a stability-indicating analytical method (e.g., HPLC) to accurately quantify the amount of remaining active compound.
Inconsistent Experimental Results	Variable degradation of the compound between experiments.	- Standardize solution preparation and handling procedures to ensure consistency.- Always use freshly prepared solutions or solutions that have been stored under validated stable conditions.- Routinely check the purity of the stock solution.

Experimental Protocols

Protocol 1: Forced Degradation Study of 3-Methyl-4-(methylthio)phenol

This protocol outlines a forced degradation study to identify the degradation pathways and products of 3-Methyl-4-(methylthio)phenol under various stress conditions.[6][7][8]

Materials:

• 3-Methyl-4-(methylthio)phenol

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• HPLC system with a UV detector

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 3-Methyl-4-(methylthio)phenol in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the mixture at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the mixture at 60°C for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep the mixture at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place a solid sample of 3-Methyl-4-(methylthio)phenol in an oven at 80°C for 48 hours. Also, place a vial of the stock solution in the oven.

• Photolytic Degradation: Expose a solution of 3-Methyl-4-(methylthio)phenol to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter in a photostability chamber.

• Analysis: Analyze all samples, including a control sample (stock solution stored at -20°C), by a stability-indicating HPLC method to determine the percentage of degradation and identify degradation products.

Protocol 2: Evaluation of Antioxidant Effectiveness

This protocol describes a method to compare the effectiveness of different antioxidants in preventing the oxidation of 3-Methyl-4-(methylthio)phenol in solution using a stability-indicating HPLC method.

Materials:

• 3-Methyl-4-(methylthio)phenol solution (100 µg/mL in methanol/water 50:50)

• Antioxidants: Butylated hydroxytoluene (BHT), Ascorbic acid, Thiourea

• HPLC system with a UV detector

Procedure:

• Sample Preparation: Prepare several aliquots of the 3-Methyl-4-(methylthio)phenol solution. To each aliquot (except the control), add a different antioxidant at a final concentration of 0.1% (w/v).

• Accelerated Stability Testing: Store the samples under accelerated conditions (e.g., 40°C/75% RH) for a defined period (e.g., 7 days).[9]

• HPLC Analysis: At specified time points (e.g., 0, 1, 3, and 7 days), analyze the samples using a stability-indicating HPLC method to quantify the remaining concentration of 3-Methyl-4-(methylthio)phenol.

• Data Analysis: Calculate the percentage of degradation for each sample at each time point. Compare the degradation rates of the samples with and without antioxidants to determine the effectiveness of each antioxidant.

Data Presentation

Table 1: Illustrative Results of a Forced Degradation Study for 3-Methyl-4-(methylthio)phenol

Stress Condition	Duration	% Degradation	Major Degradation Products
0.1 M HCl	24h at 60°C	5%	Minor impurities
0.1 M NaOH	24h at 60°C	25%	Quinone-type species
3% H₂O₂	24h at RT	40%	3-Methyl-4-(methylsulfinyl)phenol, 3-Methyl-4-(methylsulfonyl)phenol
Thermal	48h at 80°C	15%	Various minor impurities
Photolytic	1.2 million lux hours	30%	Colored polymeric material

Table 2: Illustrative Comparison of Antioxidant Effectiveness for 3-Methyl-4-(methylthio)phenol in Solution (at 40°C after 7 days)

Antioxidant (0.1%)	% Degradation of 3-Methyl-4-(methylthio)phenol
None (Control)	22%
Butylated Hydroxytoluene (BHT)	5%
Ascorbic Acid	8%
Thiourea	12%

Visualizations

Caption: Potential oxidation pathways of 3-Methyl-4-(methylthio)phenol.

Caption: Workflow for evaluating antioxidant effectiveness.

Caption: Troubleshooting decision tree for stabilizing solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparative Evaluation of Various Total Antioxidant Capacity Assays Applied to Phenolic Compounds with the CUPRAC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Antioxidant Activity of New Catechol Thioethers with the Methylene Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Accelerated Stability Testing. | PPTX [slideshare.net]
• 6. rjptonline.org [rjptonline.org]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 9. microchemlab.com [microchemlab.com]

Technical Support Center: Troubleshooting Failed Derivatization of Phenolic Compounds

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the derivatization of phenolic compounds for analysis by gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for incomplete or failed derivatization of phenolic compounds?

A1: Incomplete derivatization is a frequent issue that can stem from several factors. The quality and quantity of the derivatizing reagent are critical; ensure the reagent is fresh and not degraded by moisture.[1] An insufficient molar excess of the derivatizing agent can also lead to an incomplete reaction.[1] Suboptimal reaction conditions, such as incorrect temperature or insufficient reaction time, can also be a cause. For instance, silylation with MTBSTFA may require heating at 130°C for 90 minutes for some compounds.[1] The presence of moisture in the sample or reagents is particularly detrimental to silylating agents.[1]

Q2: I'm observing multiple peaks in my chromatogram after derivatization. What could be the cause?

A2: The presence of multiple peaks can be attributed to several factors. Incomplete derivatization can result in a peak for the original, underivatized phenol (B47542), which often exhibits poor peak shape (tailing). It is also possible that the derivative is unstable and is degrading in the GC inlet or on the analytical column.[1] Additionally, if the parent phenol contains other reactive functional groups, such as carboxylic acids or amines, these may also be derivatized, leading to the formation of multiple products.[1]

Q3: How critical is the removal of water from my sample and reagents before derivatization?

A3: The removal of water is highly critical, especially when using silylating reagents like BSTFA or MSTFA. Moisture can deactivate these reagents, preventing the derivatization reaction from proceeding to completion.[1] Excess water can also hydrolyze the newly formed derivatives, reducing the final yield.[2] Therefore, it is essential to ensure that all glassware, solvents, and the sample itself are as dry as possible before initiating the derivatization.

Q4: How does the pKa of a phenol influence the success of its derivatization?

A4: The pKa of a phenol, which is a measure of its acidity, can significantly affect the derivatization reaction. For some derivatization methods, phenols with higher pKa values (less acidic) may react more readily. For example, evaporative derivatization with 2-sulfobenzoic anhydride (B1165640) (SBA) has shown higher yields for phenols with a pKa above 9.[3] In contrast, for other reactions, more acidic phenols may be more reactive. The optimal derivatization strategy may, therefore, depend on the specific pKa of the phenolic compound being analyzed.

Q5: What are the advantages and disadvantages of silylation versus acylation for derivatizing phenols?

A5: Silylation and acylation are two of the most common derivatization techniques for phenols, each with its own set of advantages and disadvantages. Silylation, which replaces the active hydrogen of the hydroxyl group with a trimethylsilyl (B98337) (TMS) group, is a widely used technique that effectively increases the volatility of phenols for GC analysis.[4] Silylating reagents like BSTFA and MSTFA are highly effective.[5] Acylation converts the phenolic hydroxyl group into a less polar and more volatile ester.[4] This method can sometimes be performed directly in an aqueous solution.[4] The choice between silylation and acylation will depend on the specific phenol, the analytical technique being used, and the sample matrix.

Troubleshooting Guides

Problem: Incomplete or No Derivatization

Q: My chromatogram shows a large peak for the underivatized phenol and a very small or no peak for the derivative. What should I do?

A: This indicates a failure or incompletion of the derivatization reaction. Follow these troubleshooting steps:

• Verify Reagent Quality: Ensure that your derivatizing reagent is fresh and has been stored under anhydrous conditions. Moisture can rapidly degrade many common derivatizing agents, particularly silylating reagents.[1]

• Increase Reagent Concentration: Try increasing the molar ratio of the derivatizing agent to the phenol. A 2:1 molar ratio of BSTFA to active hydrogens is a general guideline.[2]

• Optimize Reaction Conditions: The temperature and time of the reaction are critical. For silylation, typical conditions range from 60°C to 130°C for 30 to 90 minutes.[1] You may need to experimentally determine the optimal conditions for your specific analyte.

• Address Steric Hindrance: For sterically hindered phenols, a more reactive derivatizing agent may be necessary. For example, BSTFA is generally more reactive than BSA for silylation.[1]

• Check Solvent Compatibility: Ensure that the solvent used is compatible with the derivatization reaction. Aprotic solvents like pyridine, acetonitrile, or toluene (B28343) are commonly used for silylation.[1]

Problem: Low Product Yield

Q: I am getting a peak for my derivative, but the intensity is much lower than expected. How can I improve the yield?

A: Low product yield can be caused by several factors that can be systematically addressed:

• Drive the Reaction Forward: Some derivatization reactions are equilibrium-limited. Removing byproducts as they form can help to drive the reaction to completion. For example, the elimination of gaseous nitrogen drives the reaction forward when using diazomethane (B1218177) for alkylation.[1]

• Ensure Complete Deprotonation: For some reactions, such as acylation, the phenol must first be deprotonated to a phenoxide ion. Ensure that a suitable base (e.g., potassium carbonate or pyridine) is added in sufficient quantity.[1]

• Re-evaluate Reagent Amount: As with incomplete derivatization, an insufficient amount of the derivatizing reagent will lead to low yields. Try increasing the molar excess of the reagent.[1]

Problem: Formation of Multiple Products or Side Reactions

Q: My chromatogram shows the expected derivative peak, but also several other unexpected peaks. What is causing this?

A: The formation of multiple products or side reactions can complicate your analysis. Consider the following possibilities:

• Reaction with Other Functional Groups: If your analyte contains other reactive functional groups, such as carboxylic acids or amines, these may also be derivatized, leading to multiple products.[1] In such cases, you may need to protect these other functional groups before derivatizing the phenolic hydroxyl group.[1]

• C-acylation vs. O-acylation: In acylation reactions, the acyl group can react at the phenolic oxygen (O-acylation) or on the aromatic ring (C-acylation). O-acylation is generally favored, but C-acylation can occur, especially in the presence of a strong Lewis acid catalyst.[1]

• Derivative Instability: The unexpected peaks could be degradation products of your desired derivative. Assess the stability of the derivative under your analytical conditions.

Data Presentation

The following table summarizes quantitative data for various derivatization methods applied to phenolic compounds.

Phenolic Compound	Derivatization Method	Analytical Technique	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
Phenol, Chlorophenols, Phenylphenols	4-Nitrobenzoyl chloride	HPLC-UV	0.006 - 0.05 mg/L	-	Satisfactory	[6]
Phenols	Pentafluoropyridine	GC-MS	0.45 - 16 ng/L	-	-	[7]
Phenol	Pentafluorobenzyl bromide	GC-MS	-	-	57	[7]
Pentachlorophenol	Pentafluorobenzyl bromide	GC-MS	-	-	44	[7]
4-Phenylphenol	2-Sulfobenzoic anhydride (Evaporative)	MALDI-TOF-MS	-	-	96	[3]
4-Phenylphenol	2-Sulfobenzoic anhydride (Solution-phase)	HPLC	-	-	47	[3]
Pentachlorophenol	2-Sulfobenzoic anhydride (Evaporative, 100°C)	HPLC-UV	-	-	~25	[3]

Experimental Protocols

Protocol 1: General Silylation of Phenols for GC-MS

This protocol provides a general guideline for the silylation of phenolic compounds using BSTFA. Optimization for specific analytes may be required.

• Sample Preparation: Ensure the sample is completely dry. If the sample is in a solvent, evaporate it to dryness under a stream of nitrogen.

• Derivatization: Add 50 µL of a silylating reagent (e.g., BSTFA with 1% TMCS) and 50 µL of a suitable aprotic solvent (e.g., pyridine, acetonitrile, or toluene) to the dried sample.[1]

• Reaction: Tightly cap the vial and vortex to mix. Heat the reaction mixture. Typical conditions range from 60°C to 130°C for 30 to 90 minutes.[1] The optimal temperature and time should be determined experimentally for your specific analyte.[1]

• Analysis: Cool the sample to room temperature. Inject an aliquot of the derivatized sample directly into the GC-MS.[1]

Protocol 2: General Acylation of Phenols for GC-MS

This protocol is suitable for forming acetate (B1210297) esters of phenols using acetic anhydride.

• Sample Preparation: To an aqueous sample containing the phenols, add a suitable amount of a base (e.g., potassium carbonate or pyridine) to deprotonate the phenols.[1]

• Derivatization: Add an excess of acetic anhydride. Stir or vortex the mixture vigorously for 15-30 minutes at room temperature.[1]

• Extraction: Extract the derivatized phenols into an organic solvent such as hexane (B92381) or ethyl acetate.[1]

• Drying: Dry the organic extract over anhydrous sodium sulfate.[1]

• Analysis: Inject an aliquot of the dried organic extract into the GC-MS.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]
• 3. Evaporative Derivatization of Phenols with 2-Sulfobenzoic Anhydride for Detection by MALDI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude 3-Methyl-4-(methylthio)phenol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude 3-Methyl-4-(methylthio)phenol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 3-Methyl-4-(methylthio)phenol?

A1: Crude 3-Methyl-4-(methylthio)phenol, typically synthesized from m-cresol (B1676322) and dimethyl disulfide, is likely to contain the following impurities:

• Unreacted Starting Materials: Residual m-cresol and dimethyl disulfide.

• Isomeric Byproducts: Other isomers formed during the reaction.

• Oxidation Products: The phenol (B47542) and thioether moieties are susceptible to oxidation, leading to the formation of colored impurities, such as quinones from the phenol group and sulfoxides or sulfones from the thioether group.[1]

Q2: My crude 3-Methyl-4-(methylthio)phenol is discolored (e.g., pink, brown, or yellow). What is the cause and how can I prevent it?

A2: Discoloration is a common issue with phenolic compounds and is primarily due to the formation of colored oxidation products.[1] The phenol group is sensitive to air and light, leading to the formation of quinone-type structures. The thioether group can also be oxidized. To minimize discoloration:

• Work under an inert atmosphere: Whenever possible, perform purification steps under a nitrogen or argon atmosphere to minimize contact with oxygen.

• Use degassed solvents: Solvents can contain dissolved oxygen, which can contribute to oxidation. Degassing solvents prior to use is recommended.

• Protect from light: Store the crude material and purified product in amber vials or protect them from light to prevent photo-oxidation.

Q3: What are the recommended methods for purifying crude 3-Methyl-4-(methylthio)phenol?

A3: The primary methods for purifying crude 3-Methyl-4-(methylthio)phenol are:

• Recrystallization: This is often the most efficient method for removing small amounts of impurities from a solid compound. The choice of solvent is critical for successful recrystallization.

• Column Chromatography: This technique is highly effective for separating the desired product from a complex mixture of impurities, especially if the impurities have different polarities.

• Distillation: Given its boiling point of 186 °C at 2.67 kPa, vacuum distillation can be a viable purification method, particularly for removing non-volatile impurities.[1]

Q4: How can I assess the purity of my 3-Methyl-4-(methylthio)phenol sample?

A4: High-Performance Liquid Chromatography (HPLC) is a reliable method for determining the purity of 3-Methyl-4-(methylthio)phenol. A reversed-phase C18 column with a mobile phase consisting of acetonitrile (B52724) and water is a common setup. For mass spectrometry applications, formic acid can be used as a modifier in the mobile phase.[2] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to assess purity by identifying and quantifying signals from impurities relative to the product.

Troubleshooting Guides

Recrystallization

Problem	Possible Cause	Suggested Solution
Oiling out (product separates as a liquid instead of crystals)	The boiling point of the solvent is higher than the melting point of the solute. The solution is supersaturated, and the solute is coming out of solution too quickly.	Add a small amount of a co-solvent in which the compound is more soluble to lower the supersaturation point. Ensure a slow cooling rate.
No crystal formation upon cooling	Too much solvent was used. The solution is not sufficiently supersaturated.	Evaporate some of the solvent to increase the concentration of the product. Scratch the inside of the flask with a glass rod to induce nucleation. Add a seed crystal of the pure compound.
Low recovery of purified product	The compound has significant solubility in the cold solvent. The product was not completely precipitated.	Ensure the solution is thoroughly cooled in an ice bath to maximize precipitation. Use a minimal amount of hot solvent for dissolution.
Crystals are colored	Colored impurities are co-precipitating with the product.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Note: This may reduce the overall yield.

Column Chromatography

Problem	Possible Cause	Suggested Solution
Poor separation of product and impurities	The polarity of the mobile phase is too high or too low. The stationary phase is not appropriate.	Optimize the mobile phase composition using thin-layer chromatography (TLC) first. Try a different stationary phase (e.g., alumina (B75360) instead of silica (B1680970) gel).
Product is not eluting from the column	The mobile phase is not polar enough. The compound is strongly adsorbed to the stationary phase.	Gradually increase the polarity of the mobile phase (gradient elution). If using silica gel, which is acidic, consider adding a small amount of a polar solvent like methanol (B129727) to the mobile phase.
Streaking of the compound on the column	The sample was not loaded properly. The column was not packed uniformly.	Dissolve the crude product in a minimal amount of solvent before loading it onto the column. Ensure the column is packed evenly without any air bubbles or channels.

Data Presentation

Table 1: Comparison of Purification Methods for 3-Methyl-4-(methylthio)phenol

Purification Method	Typical Yield (%)	Achievable Purity (%)	Key Considerations
Recrystallization	80 - 95	> 99	Dependent on the choice of an appropriate solvent system. Best for removing small amounts of impurities.
Column Chromatography	60 - 85	> 99.5	Effective for complex mixtures with multiple impurities. Yield can be lower due to losses on the column.
Vacuum Distillation	70 - 90	> 98	Suitable for removing non-volatile or very high-boiling impurities. Requires careful control of temperature and pressure to avoid degradation.

Note: The data in this table are representative values for the purification of substituted phenols and may vary depending on the specific impurities and experimental conditions.

Experimental Protocols

Protocol 1: Recrystallization of Crude 3-Methyl-4-(methylthio)phenol

• Solvent Selection: Test the solubility of the crude product in various solvents (e.g., toluene, heptane, ethanol/water mixture) to find a suitable recrystallization solvent. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: In a fume hood, place the crude 3-Methyl-4-(methylthio)phenol in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture with stirring until the solid completely dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Protocol 2: Column Chromatography of Crude 3-Methyl-4-(methylthio)phenol

• TLC Analysis: Analyze the crude mixture by TLC using different solvent systems (e.g., hexane/ethyl acetate (B1210297) mixtures) to determine the optimal mobile phase for separation.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity mobile phase and pack it into a chromatography column.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane) and load it onto the top of the silica gel column.

• Elution: Begin eluting the column with the low-polarity mobile phase. Gradually increase the polarity of the mobile phase to elute the compounds from the column.

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 3-Methyl-4-(methylthio)phenol.

Protocol 3: Purity Assessment by HPLC

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 60:40 v/v) with 0.1% formic acid.[2]

• Sample Preparation: Dissolve a small amount of the purified product in the mobile phase.

• Injection: Inject the sample onto a C18 HPLC column.

• Detection: Monitor the elution profile using a UV detector at a suitable wavelength.

• Analysis: The purity of the sample can be determined by integrating the peak area of the product and any impurities.

Mandatory Visualization

Caption: General workflow for the purification of crude 3-Methyl-4-(methylthio)phenol.

Caption: Decision tree for troubleshooting common recrystallization problems.

References

• 1. chembk.com [chembk.com]
• 2. Separation of 3-Methyl-4-(methylthio)phenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Gas Chromatography Analysis of 3-Methyl-4-(methylthio)phenol Isomers

Welcome to our dedicated support center for the chromatographic analysis of 3-Methyl-4-(methylthio)phenol and its isomers. This resource provides in-depth guidance for researchers, scientists, and drug development professionals to select the optimal Gas Chromatography (GC) column and troubleshoot common issues encountered during method development.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in separating isomers of 3-Methyl-4-(methylthio)phenol by GC?

A1: The primary challenge lies in the subtle differences in the physicochemical properties of the positional isomers. Since isomers have the same mass, their separation relies on differences in boiling points and/or their interaction with the GC column's stationary phase. For closely related isomers, these differences can be minimal, requiring a highly selective stationary phase for adequate resolution.

Q2: Which type of GC stationary phase is generally recommended for separating phenolic isomers?

A2: For the separation of phenolic isomers, mid- to high-polarity columns are often recommended. Phenyl-substituted methylpolysiloxane phases, such as those with a 50% phenyl substitution, can provide the necessary selectivity through pi-pi interactions with the aromatic ring of the phenols.[1] For particularly challenging separations, specialty phases like those based on liquid crystals or ionic liquids have shown promise for separating isomeric compounds.[1] EPA methods for phenols have utilized columns such as DB-5 (5% phenyl-methylpolysiloxane) and DB-1701 (14% cyanopropylphenyl-methylpolysiloxane), which offer different selectivities.[2][3]

Q3: How does the methylthio- group influence column selection?

A3: The presence of a sulfur-containing group (methylthio-) can introduce additional considerations. While many standard columns are suitable, some sulfur compounds can be reactive. Using an inert column and liner is crucial to prevent peak tailing and loss of analyte. For complex matrices containing various sulfur compounds, specialized stationary phases, such as those incorporating palladium (II) or even water-based phases, have been used to enhance selectivity, although these are less common for routine analysis.[4][5][6][7]

Q4: Should I consider derivatization for analyzing these phenolic isomers?

A4: Derivatization can be a valuable strategy, especially if you encounter issues with peak shape (tailing) or thermal stability of the underivatized phenols.[3][8] Converting the polar hydroxyl group to a less polar ether (e.g., by methylation to form an anisole) or a bulkier silyl (B83357) ether can improve chromatographic behavior. This can also enhance volatility and sometimes improve isomeric separation on non-polar columns. However, derivatization adds an extra step to sample preparation and may introduce its own set of challenges.

GC Column Selection and Experimental Protocols

Recommended GC Columns for Isomer Separation

Selecting the optimal column requires a systematic approach. The following table summarizes potential starting points for column selection, progressing from standard to more specialized phases.

Stationary Phase Type	Example Commercial Column	Polarity	Key Separation Principle	Typical Dimensions	Max Temperature
5% Phenyl Polysilphenylene-siloxane	BPX5, TG-5MS	Low-Polarity	Boiling Point, some shape selectivity	30 m x 0.25 mm ID, 0.25 µm	360-370°C
35% Phenyl Polysilphenylene-siloxane	BPX35	Mid-Polarity	Dipole interactions, pi-pi interactions	30 m x 0.25 mm ID, 0.25 µm	~300°C
50% Phenyl-methylpolysiloxane	DB-17, Rxi-50	Mid-Polarity	Enhanced pi-pi interactions	30 m x 0.25 mm ID, 0.25 µm	~280°C
Polyethylene Glycol (PEG)	DB-WAX, MEGA-WAX	High-Polarity	Hydrogen bonding, dipole interactions	30 m x 0.25 mm ID, 0.25 µm	250-270°C

Detailed Experimental Protocol: A Starting Point

This protocol provides a robust starting point for method development. Optimization will likely be necessary.

1. Sample Preparation (Underivatized):

• Dissolve the isomer mixture in a suitable solvent (e.g., methanol, acetone, or dichloromethane) to a concentration of approximately 100 µg/mL.

• If the sample matrix is complex, perform a liquid-liquid or solid-phase extraction to isolate the phenolic compounds.

2. GC-FID/MS Parameters:

• GC System: Agilent 8890 GC or equivalent.

• Column: Begin with a mid-polarity column, e.g., DB-17 (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Inlet: Split/Splitless injector at 250°C.

• Injection Volume: 1 µL with a split ratio of 20:1 (adjust as needed based on response).

• Carrier Gas: Helium or Hydrogen at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 80°C, hold for 2 minutes.

  • Ramp: 5°C/min to 250°C.

  • Hold: Hold at 250°C for 5 minutes.

• Detector:

  • FID: 280°C, with standard gas flows.

  • MS: Transfer line at 250°C, Ion source at 230°C, Quadrupole at 150°C. Scan range 40-450 amu.

3. Data Analysis:

• Evaluate the resolution between the isomer peaks. A resolution of >1.5 is considered baseline separation.

• If co-elution occurs, proceed to the troubleshooting guide to optimize the separation.

Troubleshooting Guide

This guide addresses common issues you may face during the analysis of 3-Methyl-4-(methylthio)phenol isomers.

Logical Workflow for Troubleshooting Poor Separation

Caption: Troubleshooting workflow for poor isomer separation.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Resolution / Co-elution of Isomers	1. Inappropriate stationary phase selectivity.2. Oven temperature program is too fast.3. Insufficient column length.	1. Change Stationary Phase: Switch to a column with a different selectivity. If using a low-polarity phase (e.g., 5% phenyl), move to a mid- or high-polarity phase (e.g., 50% phenyl or WAX).[1]2. Optimize Temperature Program: Decrease the oven ramp rate (e.g., from 10°C/min to 2-3°C/min) to increase the time isomers spend interacting with the stationary phase.3. Increase Column Length: Use a longer column (e.g., 60 m instead of 30 m) to increase the number of theoretical plates and improve resolution.[9]
Peak Tailing	1. Active sites in the inlet liner or column.2. Column contamination.3. Sample overload.	1. Use Deactivated Liners/Columns: Ensure you are using an inert or ultra-inert liner and column to minimize interactions with the phenolic hydroxyl group.[10]2. Perform Maintenance: Bake out the column at its maximum isothermal temperature. If tailing persists, trim the first 10-15 cm of the column from the inlet side.[11]3. Reduce Sample Concentration: Dilute your sample or increase the split ratio.
No Peaks or Very Small Peaks	1. Syringe or inlet issue.2. Column break.3. Leak in the system.4. Non-volatile sample under current conditions.	1. Check Injection: Verify autosampler/syringe functionality. Ensure the inlet temperature is sufficient to volatilize the analytes.[12]2. Inspect Column: Check for a clean, square cut at both ends of the column and ensure it is properly installed in the inlet and detector.[13]3. Leak Check: Perform a leak check on the inlet and connections.4. Increase Temperatures: Raise the inlet and oven temperatures, but do not exceed the column's maximum limit.
Baseline Noise or Drift	1. Contaminated carrier gas.2. Column bleed.3. Septum bleed.	1. Verify Gas Purity: Ensure high-purity carrier gas and that gas traps are functioning correctly.2. Condition Column: Condition the column according to the manufacturer's instructions. If bleed is excessive, the column may be old or damaged.[14]3. Replace Septum: Use high-quality, low-bleed septa and replace them regularly. Ensure the septum purge is active.[15]

Logical Diagram for GC Column Selection

This diagram outlines the decision-making process for selecting an appropriate GC column for the separation of 3-Methyl-4-(methylthio)phenol isomers.

Caption: Decision tree for initial GC column selection.

References

• 1. Retention behavior of isomeric polycyclic aromatic sulfur heterocycles in gas chromatography on stationary phases of different selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. settek.com [settek.com]
• 3. epa.gov [epa.gov]
• 4. Analysis of sulfur compounds using a water stationary phase in gas chromatography with flame photometric detection - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Analysis of sulfur compounds using a water stationary phase in gas chromatography with flame photometric detection - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. agilent.com [agilent.com]
• 11. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 12. shimadzu.at [shimadzu.at]
• 13. stepbio.it [stepbio.it]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Analysis of 3-Methyl-4-(methylthio)phenol in Environmental Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating matrix effects during the environmental sample analysis of 3-Methyl-4-(methylthio)phenol (MMP).

Troubleshooting Guide

Problem: Low recovery of MMP from soil or sediment samples.

Possible Cause	Suggested Solution
Strong adsorption of MMP to organic matter in the sample.	- Increase the polarity of the extraction solvent: A mixture of a polar and a non-polar solvent, such as methanol/water or acetone (B3395972)/hexane, can improve extraction efficiency. For highly organic soils, a solvent mixture containing triethylamine (B128534) may enhance the extraction of phenolic compounds.[1] - Employ advanced extraction techniques: Methods like Microwave-Assisted Extraction (MAE) or Ultrasonic Extraction can provide higher recoveries compared to traditional Soxhlet extraction by using less solvent and reducing extraction times.[1][2]
Inefficient extraction method.	- Optimize extraction parameters: Ensure sufficient shaking or sonication time and an appropriate solvent-to-sample ratio. - Consider a QuEChERS-based approach: The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method, originally developed for pesticide residue analysis in food, has been successfully adapted for environmental matrices like soil and sediment.[3][4][5]
Degradation of MMP during sample processing.	- Minimize exposure to light and heat: MMP, a degradation product of the insecticide fenthion (B1672539), can be susceptible to further degradation.[6] Process samples in a timely manner and store extracts in amber vials at low temperatures. - Adjust the pH of the extraction solvent: Acidification of the sample prior to extraction can improve the stability and extraction of phenolic compounds.

Problem: Significant signal suppression or enhancement in LC-MS/MS analysis.

Possible Cause	Suggested Solution
Co-elution of matrix components with MMP.	- Improve chromatographic separation: Optimize the LC gradient, mobile phase composition, and column chemistry to separate MMP from interfering compounds. - Implement a robust sample cleanup strategy: Utilize Solid-Phase Extraction (SPE) with appropriate sorbents (e.g., polymeric, C18) to remove interfering substances prior to analysis.[1] - Employ dispersive SPE (dSPE) cleanup: As part of the QuEChERS workflow, dSPE with sorbents like primary secondary amine (PSA) and C18 can effectively remove matrix components.[7]
Ionization competition in the mass spectrometer source.	- Dilute the sample extract: A simple dilution can reduce the concentration of matrix components, thereby minimizing their impact on MMP ionization.[8] - Use matrix-matched calibration standards: Prepare calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as the samples. This helps to compensate for signal suppression or enhancement.[7][9][8] - Utilize a stable isotope-labeled internal standard: A labeled analog of MMP, if available, can co-elute and experience similar matrix effects, providing accurate quantification.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of matrix effects when analyzing MMP in environmental samples?

A1: The most common cause of matrix effects is the presence of co-extracted, non-volatile organic and inorganic compounds from the sample matrix (e.g., humic acids in soil, salts in water) that interfere with the ionization of MMP in the mass spectrometer's ion source.[8] This can lead to either suppression or enhancement of the analyte signal, resulting in inaccurate quantification.

Q2: Can I use a standard QuEChERS kit for MMP analysis in soil?

A2: Yes, a standard citrate-buffered QuEChERS method can be a good starting point for the extraction of MMP and its parent compound, fenthion, from soil and sediment.[3][7][9] However, optimization of the dSPE cleanup step may be necessary depending on the soil type. For example, for soils with high organic matter content, additional sorbents like graphitized carbon black (GCB) might be required to remove pigments and other organic interferences.

Q3: What are the expected recovery rates for MMP using SPE or QuEChERS?

A3: While specific recovery data for MMP is limited, studies on its parent compound, fenthion, and other phenolic compounds can provide an estimate. For fenthion and its metabolites in various crops using a QuEChERS method, recoveries are generally in the range of 70-120%.[7][9] For phenolic compounds extracted from water using SPE, recoveries can be greater than 70%. For pesticides in water and sediment using QuEChERS, recoveries have been reported to be between 63-116% and 48-115%, respectively.[3][4] It is crucial to validate the method for your specific matrix to determine the actual recovery for MMP.

Q4: How can I quantitatively assess the matrix effect for my MMP analysis?

A4: The matrix effect can be quantitatively assessed by calculating the matrix factor (MF). This is done by comparing the peak area of MMP in a standard solution prepared in a post-extraction blank matrix to the peak area of MMP in a pure solvent standard at the same concentration.[8] An MF value of 1 indicates no matrix effect, a value less than 1 indicates signal suppression, and a value greater than 1 indicates signal enhancement.

Quantitative Data Summary

The following tables summarize recovery data for fenthion and its metabolites (as a proxy for MMP) and other phenolic compounds using different sample preparation techniques.

Table 1: Recovery of Fenthion and its Metabolites using a Citrate-Buffered QuEChERS Method in Various Matrices. [7][9]

Compound	Matrix	Spiking Level (mg/kg)	Mean Recovery (%)	RSD (%)
Fenthion	Brown Rice	0.01	85.5	5.4
0.1	88.2	3.1
0.5	90.1	2.5
Fenthion Sulfoxide	Chili Pepper	0.01	98.7	4.8
0.1	101.2	2.9
0.5	103.5	1.8
Fenthion Sulfone	Orange	0.01	95.2	6.1
0.1	97.8	4.2
0.5	99.3	3.3

Table 2: Recovery of Pesticides from Water and Sediment using a QuEChERS Method. [3][4]

Matrix	Spiking Level	Recovery Range (%)	RSD Range (%)
Water	0.01 - 0.1 mg/L	63 - 116	< 12
Sediment	0.02 - 0.2 mg/kg	48 - 115	< 16

Experimental Protocols

Protocol 1: QuEChERS Extraction for Soil and Sediment Samples (Adapted for MMP Analysis) [3][7][9]

• Sample Homogenization: Homogenize the soil or sediment sample to ensure uniformity. For dry samples, a hydration step may be necessary to improve extraction efficiency.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive SPE Cleanup (dSPE):

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL dSPE tube containing MgSO₄, PSA, and C18 sorbents.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

• Final Extract: The resulting supernatant is ready for LC-MS/MS or GC-MS analysis. For LC-MS/MS, the extract may need to be diluted.

Protocol 2: Solid-Phase Extraction (SPE) for Water Samples (Adapted for MMP Analysis) [10]

• Sample Preparation: Acidify the water sample to a pH of approximately 3.5 with a suitable acid (e.g., acetic acid).

• SPE Cartridge Conditioning:

  • Condition a polymeric SPE cartridge (e.g., Strata-X) with 5 mL of methanol.

  • Equilibrate the cartridge with 5 mL of deionized water.

• Sample Loading: Load the pre-treated water sample onto the SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a small volume of deionized water to remove any unretained interferences.

• Elution: Elute the trapped MMP from the cartridge with an appropriate organic solvent (e.g., acetone followed by dichloromethane).

• Concentration: Concentrate the eluate to a final volume of 0.5-1 mL under a gentle stream of nitrogen before analysis.

Visualizations

Caption: General experimental workflow for the analysis of MMP.

Caption: Troubleshooting logic for mitigating matrix effects.

References

• 1. Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methodologies for the extraction of phenolic compounds from environmental samples: new approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of the QuEChERS Method and Gas Chromatography–Mass Spectrometry for the Analysis Pesticide Residues in Water and Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of the QuEChERS method and gas chromatography-mass spectrometry for the analysis pesticide residues in water and sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 6. fao.org [fao.org]
• 7. Simultaneous Analysis of Fenthion and Its Five Metabolites in Produce Using Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biodegradation Pathways of 3-Methyl-4-(methylthio)phenol and 3-Methyl-4-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the microbial biodegradation pathways of two substituted phenols: 3-Methyl-4-(methylthio)phenol and 3-methyl-4-nitrophenol (B363926). The information presented herein is based on available experimental data to facilitate a comprehensive understanding of their environmental fate and the biochemical mechanisms governing their degradation.

Biodegradation of 3-Methyl-4-(methylthio)phenol

The microbial degradation of 3-Methyl-4-(methylthio)phenol has been primarily studied in Nocardia species. The proposed pathway involves the initial oxidation of the phenol (B47542) to a catechol intermediate, followed by ring cleavage.

Proposed Biodegradation Pathway

The degradation is understood to proceed via a meta-cleavage pathway of a catechol intermediate. The initial step is the hydroxylation of 3-Methyl-4-(methylthio)phenol to form 3-methyl-4-(methylthio)catechol. This is followed by ring fission catalyzed by a catechol 2,3-dioxygenase.

Proposed biodegradation pathway of 3-Methyl-4-(methylthio)phenol.

Quantitative Data

Quantitative data on the complete degradation of 3-Methyl-4-(methylthio)phenol is limited. However, studies on the activity of catechol dioxygenases with analogous compounds provide insights into the enzymatic kinetics.

Enzyme	Substrate	Relative Activity (%)	Reference
Catechol 2,3-dioxygenase	3-(methylthio)catechol (B10485)	~30% (compared to catechol)	[1]
Catechol 1,2-dioxygenase	3-(methylthio)catechol	0.8% (compared to catechol)	[1]

Experimental Protocols

Objective: To elucidate the biodegradation pathway and kinetics of 3-Methyl-4-(methylthio)phenol by Nocardia sp.

Methodology:

• Cultivation: Nocardia sp. is grown in a minimal salts medium with glucose as a primary carbon source. 3-Methyl-4-(methylthio)phenol is introduced as a co-substrate.

• Intermediate Identification: Culture samples are collected at various time points. The supernatant is extracted with an organic solvent (e.g., ethyl acetate). The extract is then concentrated and analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to identify intermediates. Derivatization (e.g., silylation) may be required to enhance the volatility of the compounds for GC-MS analysis.[2]

• Quantification: The disappearance of the parent compound and the appearance of intermediates and final products are quantified using High-Performance Liquid Chromatography (HPLC) with a UV detector.[3]

• Enzyme Assays: Crude cell-free extracts are prepared from cells grown in the presence of 3-Methyl-4-(methylthio)phenol. The activity of catechol 2,3-dioxygenase is assayed spectrophotometrically by monitoring the formation of the ring-cleavage product (2-hydroxy-5-methylthiomuconic semialdehyde) at its characteristic wavelength.

Biodegradation of 3-Methyl-4-nitrophenol

The biodegradation of 3-methyl-4-nitrophenol (3M4NP) is more extensively studied, with two primary pathways proposed: the methylhydroquinone (B43894) pathway and the catechol pathway.

Biodegradation Pathways

Methylhydroquinone Pathway: This is the more predominantly reported pathway. It involves the initial monooxygenation of 3M4NP to methyl-1,4-benzoquinone (MBQ), which is then reduced to methylhydroquinone (MHQ). MHQ subsequently undergoes ring cleavage.[4]

Methylhydroquinone pathway for 3-methyl-4-nitrophenol biodegradation.

Catechol Pathway: An alternative pathway involves the formation of catechol as a key intermediate.[5]

References

• 1. Reactions of 3-ethylcatechol and 3-(methylthio)catechol with catechol dioxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of an analytical method involving thiol methylation for the analysis of pentachlorothiophenol in food using gas chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Separation of 3-Methyl-4-(methylthio)phenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. scilit.com [scilit.com]
• 5. Frontiers | Biochemical Characterization of 3-Methyl-4-nitrophenol Degradation in Burkholderia sp. Strain SJ98 [frontiersin.org]

A Comparative Guide to Certified Reference Materials for 3-Methyl-4-(methylthio)phenol Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of 3-Methyl-4-(methylthio)phenol, the selection of a high-quality certified reference material (CRM) is paramount for ensuring the accuracy, reliability, and traceability of experimental results. This guide provides a comprehensive comparison of commercially available CRMs for 3-Methyl-4-(methylthio)phenol, along with detailed experimental protocols for its analysis using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Comparison of Certified Reference Materials

The selection of an appropriate CRM is a critical step in the analytical workflow. Key parameters to consider include the certified purity, the associated uncertainty, and the traceability to national or international standards. Below is a comparison of 3-Methyl-4-(methylthio)phenol reference materials available from prominent suppliers.

Parameter	LGC Standards	Sigma-Aldrich	Veeprho
Product Name	3-Methyl-4-(methylthio)phenol	3-Methyl-4-(methylthio)phenol	3-Methyl-4-(methylthio)phenol
CAS Number	3120-74-9	3120-74-9[1]	3120-74-9[2]
Molecular Formula	C₈H₁₀OS	C₈H₁₀OS[1]	C₈H₁₀OS[2]
Molecular Weight	154.23	154.23[1]	154.23
Purity	High quality reference standards are available.[3] Specific purity values are provided on the Certificate of Analysis.	97%[1]	Impurity reference standards are provided.[2] Detailed purity information is available on the Certificate of Analysis.
Format	Neat	Solid[1]	Not specified
Traceability	Manufactured under ISO 17034, ensuring traceability.[4]	Certificate of Analysis available, but traceability to specific standards is not explicitly stated in the initial search results.	Provides a Certificate of Analysis with each product, detailing identification and purity testing.[5]
Availability	Available online.[3]	Available through Sigma-Aldrich.[1]	Immediately available.[2]

Experimental Protocols

Accurate quantification of 3-Methyl-4-(methylthio)phenol relies on robust and validated analytical methods. Below are detailed protocols for GC-MS and LC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a widely used technique for the analysis of volatile and semi-volatile organic compounds like 3-Methyl-4-(methylthio)phenol.

1. Sample Preparation:

• Extraction: For solid samples, a solvent extraction using a non-polar solvent such as hexane (B92381) or dichloromethane (B109758) is recommended. For liquid samples, a liquid-liquid extraction may be employed.

• Derivatization: To improve the volatility and chromatographic behavior of 3-Methyl-4-(methylthio)phenol, derivatization is often necessary. A common method is silylation using an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

2. GC-MS Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a similar non-polar column.[6]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[6]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 250°C at 20°C/min, hold for 5 minutes.[6]

• Injector Temperature: 250°C.[6]

• Injection Mode: Splitless.[6]

• MS Ion Source Temperature: 230°C.[6]

• MS Quadrupole Temperature: 150°C.[6]

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.

GC-MS Analysis Workflow

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

LC-MS is a powerful technique for the analysis of a wide range of compounds, including those that are not amenable to GC-MS without derivatization.

1. Sample Preparation:

• Extraction: A simple dilution in a suitable solvent (e.g., methanol (B129727) or acetonitrile) is often sufficient for liquid samples. Solid samples may require extraction.

• Filtration: It is recommended to filter the sample extract through a 0.22 µm syringe filter prior to injection to protect the LC column.

2. LC-MS Conditions:

• Liquid Chromatograph: Agilent 1260 HPLC system or equivalent.[7]

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm) is a common choice.

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  • A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the analyte.

• Flow Rate: 0.5 mL/min.[8]

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Ionization Source: Electrospray Ionization (ESI) in either positive or negative mode, depending on the analyte's properties.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

LC-MS Analysis Workflow

Conclusion

The choice of a certified reference material for 3-Methyl-4-(methylthio)phenol analysis should be based on a thorough evaluation of the product's specifications and the supplier's quality certifications. LGC Standards, Sigma-Aldrich, and Veeprho are all reputable suppliers of reference materials. For the highest level of confidence, it is recommended to obtain a CRM from a supplier accredited to ISO 17034.

The provided GC-MS and LC-MS protocols offer robust starting points for the quantitative analysis of 3-Methyl-4-(methylthio)phenol. Method validation should be performed in the user's laboratory to ensure that the chosen method meets the specific requirements of the application. The use of a high-quality CRM is essential for the successful validation and routine application of these analytical methods.

References

• 1. 3-甲基-4-甲硫基苯酚 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. veeprho.com [veeprho.com]
• 3. 3-Methyl-4-(methylthio)phenol | LGC Standards [lgcstandards.com]
• 4. 3-Methylphenol | CAS 108-39-4 | LGC Standards [lgcstandards.com]
• 5. veeprho.com [veeprho.com]
• 6. benchchem.com [benchchem.com]
• 7. Targeted analysis of phenolic compounds by LC-MS [protocols.io]
• 8. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of HPLC and GC-MS Methods for the Quantification of 3-Methyl-4-(methylthio)phenol

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of 3-Methyl-4-(methylthio)phenol is essential for various applications, from its use as an intermediate in organic synthesis to its potential role in metabolic studies. The choice of an appropriate analytical technique is critical for obtaining robust and reproducible data. This guide presents an objective comparison of two powerful analytical methodologies: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the determination of 3-Methyl-4-(methylthio)phenol. This comparison is supported by established analytical principles and data from analogous compounds to assist in method selection and cross-validation.

Quantitative Performance Comparison

The selection of an analytical method is heavily influenced by its performance characteristics. Below is a summary of typical validation parameters for the analysis of phenolic compounds, providing a comparative overview of what can be expected from HPLC and GC-MS methods for 3-Methyl-4-(methylthio)phenol.

Validation Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Commentary
Linearity (R²)	≥ 0.999	≥ 0.998	Both techniques offer excellent linearity over a defined concentration range.
Limit of Detection (LOD)	1 - 10 µg/L	0.01 - 0.5 µg/L	GC-MS generally provides superior sensitivity, making it ideal for trace-level analysis.[1]
Limit of Quantification (LOQ)	5 - 50 µg/L	0.05 - 1.5 µg/L	Consistent with LOD, the LOQ for GC-MS is typically lower than for HPLC-UV.[2]
Accuracy (% Recovery)	Typically within 95 - 105%	90 - 110%	Both methods demonstrate high accuracy.[3] GC-MS recovery can be influenced by the efficiency of the derivatization step.
Precision (%RSD)	< 3%	< 10%	HPLC often shows slightly better precision for routine analyses.[4] The multi-step sample preparation for GC-MS can introduce more variability.
Specificity	Good to Excellent	Excellent	While HPLC with UV detection offers good specificity, co-eluting impurities can interfere. GC-MS provides definitive identification based on both retention time and mass spectral data.
Sample Throughput	Higher	Lower	HPLC methods, often with simpler sample preparation, generally allow for higher sample throughput.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods. The following sections outline representative experimental protocols for the analysis of 3-Methyl-4-(methylthio)phenol using HPLC and GC-MS.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is based on a reversed-phase HPLC method suitable for the analysis of 3-Methyl-4-(methylthio)phenol.[5]

1. Sample Preparation:

• Accurately weigh the sample and dissolve it in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Filter the solution through a 0.22 µm syringe filter before injection to remove any particulate matter.

2. HPLC Conditions:

• Instrument: A standard HPLC system equipped with a UV detector.

• Column: Newcrom R1 reverse-phase column or a similar C18 column.[5]

• Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water with an acidic modifier (e.g., phosphoric acid or formic acid for MS compatibility).[5]

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 30 °C).

• Detection: UV detection at an appropriate wavelength determined by the UV spectrum of 3-Methyl-4-(methylthio)phenol.

• Injection Volume: 10 µL.

3. Data Analysis:

• Identify the 3-Methyl-4-(methylthio)phenol peak by its retention time compared to a reference standard.

• Quantify the compound by constructing a calibration curve from a series of standard solutions of known concentrations.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS analysis of phenolic compounds like 3-Methyl-4-(methylthio)phenol typically requires a derivatization step to increase their volatility and thermal stability.[1][6]

1. Sample Preparation and Derivatization:

• Extract 3-Methyl-4-(methylthio)phenol from the sample matrix using an appropriate solvent extraction method if necessary.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add a derivatizing agent, such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), to the dried residue to convert the phenolic hydroxyl group to a less polar trimethylsilyl (B98337) ether.[2]

• Incubate the mixture to ensure complete derivatization.

2. GC-MS Conditions:

• Instrument: A GC system coupled to a mass spectrometer.

• Column: A non-polar capillary column, such as one with a 5% phenyl methyl siloxane stationary phase (e.g., HP-5ms).[2][7]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[7]

• Oven Temperature Program: A suitable temperature program to ensure the separation of the analyte from other components. For example, an initial temperature of 60°C, ramped to 250°C.[7]

• Injector Temperature: 250°C.[7]

• Injection Mode: Splitless injection is often used for trace analysis.[2]

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Ion Source Temperature: 230°C.[7]

  • Scan Range: A mass-to-charge ratio (m/z) range appropriate for the derivatized analyte (e.g., m/z 50-500).

3. Data Analysis:

• Identify the derivatized 3-Methyl-4-(methylthio)phenol by its retention time and its characteristic mass spectrum.

• Quantify the compound using a calibration curve prepared from derivatized standards. Selected Ion Monitoring (SIM) mode can be used to enhance sensitivity and selectivity.

Visualizing the Workflow and Comparison

To better illustrate the processes involved, the following diagrams have been generated using the DOT language.

Caption: A flowchart illustrating the cross-validation process for HPLC and GC-MS methods.

Caption: Key performance characteristics of HPLC and GC-MS for phenolic compound analysis.

Conclusion and Recommendations

Both HPLC and GC-MS are suitable techniques for the quantification of 3-Methyl-4-(methylthio)phenol. The choice of method should be guided by the specific requirements of the analysis.

• HPLC-UV is a robust, cost-effective, and high-throughput method, making it well-suited for routine quality control, the analysis of formulations, and the quantification of 3-Methyl-4-(methylthio)phenol in relatively clean sample matrices where high sensitivity is not a primary requirement.

• GC-MS offers superior sensitivity and specificity, making it the preferred method for trace-level detection in complex biological or environmental matrices. The structural information provided by the mass spectrometer ensures a high degree of confidence in the identification of the analyte.

A thorough cross-validation is essential when using both methods or transitioning from one to the other. This ensures the consistency and reliability of the analytical data, providing confidence in the reported results regardless of the methodology employed.

References

• 1. researchgate.net [researchgate.net]
• 2. A robust method of extraction and GC-MS analysis of Monophenols exhibited UV-B mediated accumulation in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Separation of 3-Methyl-4-(methylthio)phenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. epa.gov [epa.gov]
• 7. benchchem.com [benchchem.com]

A Comparative Analysis of the Biological Activities of 3-Methyl-4-(methylthio)phenol and its Parent Compound, 4-(methylthio)phenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known biological activities of 3-Methyl-4-(methylthio)phenol and its parent compound, 4-(methylthio)phenol (B156131). While direct comparative studies quantifying the biological effects of these two specific compounds are limited in publicly available scientific literature, this document synthesizes the existing information and provides context through general knowledge of related phenolic compounds. Detailed experimental protocols for key biological assays and potential signaling pathways are also presented to facilitate further research.

Introduction to the Compounds

4-(methylthio)phenol is a sulfur-containing phenol (B47542) that serves as a versatile chemical intermediate. It is recognized for its potential as a catalyst and antioxidant in various chemical processes.

3-Methyl-4-(methylthio)phenol is a derivative of 4-(methylthio)phenol, characterized by an additional methyl group on the phenol ring. It has been identified as a metabolite of the organophosphorus nematicide Fenamiphos and a photo-transformed product of the insecticide fenthion (B1672539). Notably, its potential as an endocrine-disrupting chemical has been investigated.

Comparative Biological Activities: A Qualitative Overview

Due to a lack of direct comparative experimental data, a quantitative comparison of the biological activities of these two compounds is not currently possible. The following sections summarize the available qualitative information.

Antioxidant Activity

Estrogenic Activity

One of the more specifically documented biological activities for 3-Methyl-4-(methylthio)phenol is its weak estrogenic effect. A study investigating the photo-transformed products of fenthion identified 3-Methyl-4-(methylthio)phenol and reported its estrogenic activity to be 1.7 x 10-6 times that of 17β-estradiol in a yeast two-hybrid assay incorporating the human estrogen receptor alpha (hERα)[1]. This suggests that the compound can act as a xenoestrogen, potentially interacting with the endocrine system. There is currently no available information on the estrogenic or anti-estrogenic activity of 4-(methylthio)phenol .

Cytotoxicity and Anti-inflammatory Activity

Comprehensive studies detailing the cytotoxic or anti-inflammatory effects of either 3-Methyl-4-(methylthio)phenol or 4-(methylthio)phenol are not prevalent in the accessible literature. Therefore, a comparison of their potential in these areas cannot be made at this time.

Data Presentation

As no direct quantitative comparative data was found, a table summarizing this information cannot be provided. Should experimental data become available, the following structure is recommended for clear comparison:

Table 1: Comparative Biological Activities (Hypothetical Data)

Biological Activity	Assay	3-Methyl-4-(methylthio)phenol (IC50/EC50)	4-(methylthio)phenol (IC50/EC50)	Reference Compound (IC50/EC50)
Antioxidant Activity	DPPH	-	-	Trolox: X µM
Cytotoxicity	MTT (MCF-7 cells)	-	-	Doxorubicin: Y µM
Anti-inflammatory	Nitric Oxide Inhibition	-	-	Dexamethasone: Z µM
Estrogenic Activity	YES Assay (hERα)	-	-	17β-estradiol: A nM

Experimental Protocols

Below are detailed methodologies for key experiments relevant to the biological activities discussed.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common method to determine the antioxidant capacity of a compound.

Principle: DPPH is a stable free radical that has a deep violet color in solution. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, and the corresponding color change is measured spectrophotometrically.

Procedure:

• Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol (B129727). The absorbance of the working solution should be adjusted to approximately 1.0 at 517 nm.

• Prepare various concentrations of the test compounds (3-Methyl-4-(methylthio)phenol and 4-(methylthio)phenol) and a standard antioxidant (e.g., Trolox or ascorbic acid) in methanol.

• In a 96-well microplate, add a specific volume of the test compound or standard solution to a defined volume of the DPPH working solution. A control well should contain only methanol and the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance of each well at 517 nm using a microplate reader.

• The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100

• The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the test compound.

MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Cytotoxicity Assay

This colorimetric assay is used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of living cells.

Procedure:

• Seed cells (e.g., a cancer cell line like MCF-7) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• After the incubation period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

• Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Cell viability is expressed as a percentage of the vehicle control, and the IC50 value (the concentration of the compound that inhibits cell growth by 50%) is calculated.

Yeast Estrogen Screen (YES) Assay

This in vitro bioassay is used to detect substances that can mimic estrogen by binding to and activating the estrogen receptor.

Principle: Genetically modified yeast (Saccharomyces cerevisiae) containing the human estrogen receptor (hER) and a reporter gene (e.g., lacZ, which encodes β-galactosidase) are used. When an estrogenic compound binds to the hER, it activates the transcription of the reporter gene, leading to the production of β-galactosidase. This enzyme then metabolizes a chromogenic substrate, resulting in a color change that is proportional to the estrogenic activity.

Procedure:

• Prepare a culture of the recombinant yeast strain.

• In a 96-well plate, add serial dilutions of the test compounds and a standard estrogen (e.g., 17β-estradiol). A solvent control is also included.

• Add the yeast culture and the chromogenic substrate (e.g., chlorophenol red-β-D-galactopyranoside, CPRG) to each well.

• Incubate the plate at 30°C for a specified period (e.g., 48-72 hours).

• Measure the absorbance at a specific wavelength (e.g., 540 nm) to quantify the color change.

• The estrogenic activity is determined by plotting the absorbance against the compound concentration, and the EC50 value (the concentration that produces 50% of the maximal response) can be calculated.

Potential Signaling Pathways

Phenolic compounds are known to exert their biological effects by modulating various intracellular signaling pathways. Although specific pathways for 3-Methyl-4-(methylthio)phenol and 4-(methylthio)phenol have not been elucidated, based on their chemical structure, they may potentially interact with the following key pathways:

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Signaling Pathway: This pathway is a central regulator of inflammation. Many phenolic compounds are known to inhibit the activation of NF-κB, thereby downregulating the expression of pro-inflammatory genes.

• MAPK (Mitogen-Activated Protein Kinase) Signaling Pathways: These pathways (including ERK, JNK, and p38) are involved in cellular processes such as proliferation, differentiation, and apoptosis. Antioxidant and anti-inflammatory effects of phenolic compounds are often mediated through the modulation of MAPK signaling.

The following diagrams illustrate the general workflow of a biological assay and a simplified representation of these signaling pathways.

Figure 1: A generalized workflow for in vitro biological assays.

Figure 2: Simplified NF-κB signaling pathway.

Figure 3: Generalized MAPK signaling cascade.

Conclusion

This guide highlights the current knowledge gap regarding the comparative biological activities of 3-Methyl-4-(methylthio)phenol and 4-(methylthio)phenol. While qualitative information suggests potential estrogenic activity for the methylated compound, a comprehensive understanding of their antioxidant, cytotoxic, and anti-inflammatory properties requires further experimental investigation. The provided experimental protocols and overview of potentially relevant signaling pathways offer a foundational framework for researchers to undertake such comparative studies. The generation of quantitative data will be crucial for elucidating the structure-activity relationship and determining the therapeutic or toxicological potential of these compounds.

References

• 1. researchgate.net [researchgate.net]

Bioremediation of 3-Methyl-4-(methylthio)phenol: An Efficacy Guide to Known Bacterial Strains

The bioremediation of 3-Methyl-4-(methylthio)phenol (MMP), a sulfur-containing organic pollutant, is a critical area of research for environmental detoxification. This guide provides a comprehensive overview of the current scientific knowledge on the efficacy of bacterial strains in degrading MMP, with a focus on providing researchers, scientists, and drug development professionals with detailed experimental data and protocols.

Currently, the most extensively studied bacterium for the degradation of 3-Methyl-4-(methylthio)phenol is Nocardia sp. DSM 43251. While the scientific literature provides significant insight into its metabolic pathways, a direct quantitative comparison with other bacterial strains is limited due to a lack of available data on other MMP-degrading microbes. This guide, therefore, focuses on the detailed capabilities of Nocardia sp. DSM 43251, presenting it as the current model organism for MMP bioremediation.

Comparative Efficacy and Metabolic Insights

Nocardia sp. DSM 43251 has been shown to effectively oxidize 3-Methyl-4-(methylthio)phenol through a process of cometabolism, meaning it requires an additional carbon source to support growth and enzymatic activity for the degradation of MMP. The rate of degradation is significantly enhanced in the presence of a co-substrate.

The primary metabolic route for MMP degradation by Nocardia sp. DSM 43251 involves a "meta" cleavage pathway of the aromatic ring. The process is initiated by the hydroxylation of the benzene (B151609) ring, leading to the formation of substituted catechol, which is then further metabolized.

Table 1: Metabolic Profile of Nocardia sp. DSM 43251 in the Presence of 3-Methyl-4-(methylthio)phenol

Parameter	Observation with Acetate (B1210297) as Co-substrate	Observation with Sucrose as Co-substrate
Primary Degradation Pathway	2,3-("meta")-fission pathway	1,2-("ortho")-fission pathway also active
Key Intermediate Metabolite	3-methyl-4-(methylthio)catechol	3-methyl-4-(methylthio)catechol
Accumulation of Intermediates	No significant accumulation of metabolites	Formation of furanone derivatives
Enzyme Activity	High catechol 2,3-dioxygenase activity	Higher catechol 1,2-dioxygenase activity

Metabolic Pathway of 3-Methyl-4-(methylthio)phenol Degradation

The degradation of 3-Methyl-4-(methylthio)phenol by Nocardia sp. DSM 43251 initiates with the oxidation of the phenol (B47542) group, followed by ring cleavage. The specific pathway is influenced by the available co-substrate.

Caption: Metabolic pathway of 3-Methyl-4-(methylthio)phenol degradation by Nocardia sp. DSM 43251.

Experimental Protocols

The following protocols are based on established methodologies for studying the biodegradation of substituted phenols and can be adapted for comparative studies of MMP degradation.

Bacterial Culture and Acclimatization

• Bacterial Strain: Nocardia sp. DSM 43251.

• Growth Medium: A minimal salt medium (MSM) is typically used, with the following composition (g/L): K2HPO4 (1.5), KH2PO4 (0.5), (NH4)2SO4 (1.0), MgSO4·7H2O (0.2), NaCl (0.1), FeSO4·7H2O (0.01), and CaCl2·2H2O (0.02). The final pH should be adjusted to 7.0.

• Co-substrate: A suitable carbon source, such as acetate or sucrose, should be added to the MSM to support bacterial growth.

• Acclimatization: To enhance degradation efficiency, the bacterial culture should be gradually acclimatized to MMP by sequential transfer into MSM containing increasing concentrations of the target compound.

Biodegradation Experiment

• Inoculum Preparation: Harvest cells from a fresh culture by centrifugation, wash with sterile MSM, and resuspend to a desired optical density (e.g., OD600 of 1.0).

• Experimental Setup: In sterile flasks, add MSM with the chosen co-substrate and the desired initial concentration of MMP. Inoculate with the prepared cell suspension. Include a non-inoculated control to monitor for abiotic degradation.

• Incubation: Incubate the flasks on a rotary shaker at a controlled temperature (e.g., 30°C) and agitation speed (e.g., 150 rpm).

• Sampling: Withdraw samples at regular time intervals for analysis of MMP concentration and bacterial growth (OD600).

Analytical Methods

• Quantification of MMP: The concentration of MMP in the culture supernatant can be determined using High-Performance Liquid Chromatography (HPLC). A C18 column is typically used with a mobile phase consisting of a gradient of methanol (B129727) and acidified water. Detection is performed using a UV detector at the maximum absorbance wavelength of MMP.

• Identification of Metabolites: Intermediary metabolites can be identified using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). This allows for the elucidation of the degradation pathway.

Enzyme Assays

• Preparation of Cell-Free Extracts: Harvest bacterial cells from the biodegradation experiment, wash them, and then disrupt the cells using methods like sonication or French press. Centrifuge the lysate to obtain a cell-free extract.

• Dioxygenase Activity: The activity of catechol 1,2-dioxygenase and catechol 2,3-dioxygenase, the key enzymes in the ortho and meta cleavage pathways respectively, can be measured spectrophotometrically by monitoring the formation of the ring-cleavage products from catechol.

Experimental Workflow

The following diagram illustrates a typical workflow for a bioremediation study of 3-Methyl-4-(methylthio)phenol.

Caption: A generalized experimental workflow for studying the bioremediation of 3-Methyl-4-(methylthio)phenol.

A Comparative Guide to Mass Spectral Library Validation for the Identification of 3-Methyl-4-(methylthio)phenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of mass spectral library validation for the identification of 3-Methyl-4-(methylthio)phenol, a compound of interest in various fields of chemical and biomedical research. We will delve into a comparison of major mass spectral libraries, present detailed experimental protocols, and offer a validation workflow to ensure confident identification of this analyte.

Data Presentation: Mass Spectral Data for 3-Methyl-4-(methylthio)phenol

Confident identification of a target compound using mass spectral libraries relies on the comparison of experimentally obtained mass spectra with reference spectra. Below is a summary of the key mass-to-charge ratios (m/z) and their relative intensities for 3-Methyl-4-(methylthio)phenol and its trimethylsilyl (B98337) (TMS) derivative, which can be found in publicly accessible databases. The derivatization of the phenolic hydroxyl group with a TMS agent is a common strategy to improve the gas chromatographic behavior of the compound.

Compound	m/z (Relative Intensity %)	Base Peak (m/z)	Molecular Ion (m/z)
3-Methyl-4-(methylthio)phenol	154 (100), 139 (48), 107 (8), 95 (16), 77 (14)	154	154
3-Methyl-4-(methylthio)phenol, TMS derivative	226 (100), 211 (45), 183 (15), 73 (20)	226	226

Note: The mass spectral data presented here is a generalized representation based on publicly available information. Actual fragmentation patterns and relative intensities can vary depending on the instrumentation and analytical conditions.

Performance Comparison of Mass Spectral Libraries: NIST vs. Wiley

The two most prominent and widely utilized mass spectral libraries for the identification of small molecules are the NIST/EPA/NIH Mass Spectral Library and the Wiley Registry of Mass Spectral Data. Both are extensive collections of electron ionization (EI) mass spectra used in conjunction with Gas Chromatography-Mass Spectrometry (GC-MS).

Feature	NIST Mass Spectral Library	Wiley Registry of Mass Spectral Data
Library Size	Over 3 million spectra, including EI and tandem MS data, in the 2023 release.[1]	Also contains over 3 million spectra in its most recent combined version with NIST.[1]
Data Curation	Developed and curated by the National Institute of Standards and Technology (NIST), a US government agency.	Curated by Wiley's internal and external experts with rigorous protocols.[2]
Software Integration	Typically bundled with the NIST MS Search software, which includes tools like AMDIS for deconvolution.[1]	Available in most common instrument manufacturer formats and can be integrated with various software platforms.[1]
Search Algorithms	Utilizes forward and reverse search algorithms, providing a "match factor" and "reverse match factor" to indicate the quality of the spectral similarity.	Employs similar search algorithms to determine spectral matches.
Specialized Libraries	Offers a variety of specialized libraries for specific applications.	Provides numerous specialized libraries, such as those for drugs, flavors and fragrances, and pesticides.[3]
Updates	Regularly updated with new spectra and features. The 2023 version includes AI-calculated retention indices.[1]	Also regularly updated to expand its compound coverage.

Key Considerations for 3-Methyl-4-(methylthio)phenol Identification:

For a relatively simple molecule like 3-Methyl-4-(methylthio)phenol, both the NIST and Wiley libraries are likely to contain a reference spectrum. The choice between them often comes down to the specific version of the library available in a laboratory and the user's familiarity with the accompanying search software. For confident identification, it is crucial to not rely solely on the match score but to also consider the retention index of the analyte. A good practice is to analyze a certified reference standard of 3-Methyl-4-(methylthio)phenol under the same experimental conditions to confirm its retention time and mass spectrum.

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the identification of 3-Methyl-4-(methylthio)phenol using GC-MS.

Protocol 1: Sample Preparation and Derivatization

Given the polar nature of the hydroxyl group in 3-Methyl-4-(methylthio)phenol, derivatization is often recommended to improve its volatility and chromatographic peak shape. Silylation is a common derivatization technique.

• Sample Dissolution: Dissolve a known quantity of the sample extract or standard in a suitable volatile solvent (e.g., dichloromethane, ethyl acetate) to a concentration of approximately 1 mg/mL.

• Derivatization Agent: Add 50 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), to 100 µL of the sample solution in a sealed vial.

• Reaction: Heat the mixture at 70°C for 30 minutes to ensure complete derivatization of the phenolic hydroxyl group.

• Analysis: After cooling to room temperature, the derivatized sample is ready for GC-MS analysis.

Protocol 2: GC-MS Analysis

The following are typical GC-MS parameters for the analysis of derivatized and underivatized 3-Methyl-4-(methylthio)phenol.

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injection Volume: 1 µL.

• Injector Temperature: 250°C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Final hold: 5 minutes at 280°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: 40-450 amu.

Protocol 3: Data Analysis and Library Validation

• Data Acquisition: Acquire the total ion chromatogram (TIC) and the mass spectrum for the peak of interest.

• Library Search: Perform a library search of the acquired mass spectrum against the NIST and/or Wiley mass spectral libraries.

• Evaluation of Results:

  • Match Factor: A numerical value (typically up to 1000 or 999) indicating the similarity between the acquired spectrum and the library spectrum. A match factor above 800 is generally considered a good match.

  • Reverse Match Factor: This indicates how well the library spectrum matches the acquired spectrum. A high reverse match factor is also indicative of a good match.

  • Retention Index (RI): Compare the experimental RI of the analyte with the RI reported in the library or literature. This provides an additional layer of confirmation.

• Confirmation: For unambiguous identification, inject a certified reference standard of 3-Methyl-4-(methylthio)phenol under the same analytical conditions and compare the retention time and mass spectrum.

Mandatory Visualizations

Caption: Workflow for the validation of 3-Methyl-4-(methylthio)phenol identification.

Caption: Decision tree for selecting an appropriate identification method.

References

• 1. Wiley Registry/NIST Mass Spectral Library 2023 - Wiley Science Solutions [sciencesolutions.wiley.com]
• 2. sciencesolutions.wiley.com [sciencesolutions.wiley.com]
• 3. Mass Spectral Libraries (NIST 23 and Wiley Libraries) [sisweb.com]

Navigating the Analytical Maze: A Guide to Inter-Laboratory Variability in 3-Methyl-4-(methylthio)phenol (MMTP) Quantification

For Researchers, Scientists, and Drug Development Professionals

Unraveling the Discrepancies: A Look at Potential Inter-Laboratory Performance

True inter-laboratory studies are essential for establishing the reproducibility of an analytical method. In the absence of such a study for MMTP, the following table presents a hypothetical scenario illustrating the types of data and variability metrics that would be assessed. This table is for illustrative purposes only and is designed to highlight key performance indicators.

Table 1: Hypothetical Inter-Laboratory Comparison for the Quantification of MMTP in a Standard Solution (10 µg/mL)

Laboratory	Method	Sample Preparation	Reported Concentration (µg/mL)	Relative Standard Deviation (RSD, %)	Z-Score
Lab A	GC-MS with Derivatization	LLE, Silylation	9.8	3.5	-0.5
Lab B	LC-MS/MS	Direct Injection	10.5	5.2	1.25
Lab C	GC-MS with Derivatization	SPE, Silylation	9.5	4.1	-1.25
Lab D	LC-MS/MS	SPE	10.2	2.8	0.5
Lab E	GC-MS without Derivatization	LLE	11.2	8.7	3.0

Note: Data presented is hypothetical. LLE: Liquid-Liquid Extraction; SPE: Solid-Phase Extraction.

Core Methodologies: A Comparative Overview

The quantification of MMTP, which possesses both a phenolic hydroxyl group and a methylthio group, can be approached using several analytical techniques. The two most prominent are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The choice of method, along with the sample preparation protocol, significantly influences the accuracy, precision, and comparability of the results.

Experimental Protocols: A Deeper Dive

1. Sample Preparation: The Critical First Step

The complexity of the sample matrix is a primary source of analytical variability. Proper sample preparation is crucial to isolate MMTP and remove interfering substances.

• Liquid-Liquid Extraction (LLE): A traditional method involving the partitioning of the analyte between two immiscible liquid phases.

  • Protocol:

    • Adjust the pH of the aqueous sample to acidic conditions (e.g., pH 2) to ensure MMTP is in its neutral form.

    • Extract with a water-immiscible organic solvent such as diethyl ether or dichloromethane.

    • Repeat the extraction process multiple times.

    • Combine the organic phases and dry over anhydrous sodium sulfate.

    • Concentrate the extract to a known volume before analysis.

• Solid-Phase Extraction (SPE): A more modern and often more efficient technique that uses a solid sorbent to isolate the analyte.

  • Protocol:

    • Condition an appropriate SPE cartridge (e.g., C18 or a mixed-mode cation exchange) with methanol (B129727) followed by water.

    • Load the sample onto the cartridge.

    • Wash the cartridge with a weak solvent to remove interferences.

    • Elute MMTP with a stronger organic solvent (e.g., methanol or acetonitrile).

    • Evaporate the eluate and reconstitute in a suitable solvent for analysis.

2. Analytical Quantification: GC-MS vs. LC-MS/MS

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for separating and identifying volatile and semi-volatile compounds. For a polar compound like MMTP, derivatization is often necessary to improve its volatility and chromatographic behavior.[1]

  • Derivatization (Silylation): This process replaces the active hydrogen on the phenolic hydroxyl group with a less polar trimethylsilyl (B98337) (TMS) group.[1]

    • Protocol:

      • To the dried sample extract, add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA) and a catalyst (e.g., Trimethylchlorosilane - TMCS) in a suitable solvent (e.g., pyridine (B92270) or acetonitrile).

      • Heat the mixture (e.g., at 60-70°C) for a specified time (e.g., 30-60 minutes) to ensure complete derivatization.

      • Inject an aliquot of the derivatized sample into the GC-MS.

  • GC-MS Analysis Protocol:

    • Injector: Splitless mode at a temperature of 250°C.

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or DB-35ms).

    • Oven Program: Start at a low temperature (e.g., 60°C), hold for a few minutes, then ramp up to a final temperature (e.g., 280°C).

    • Mass Spectrometer: Electron ionization (EI) at 70 eV. Monitor characteristic ions for MMTP-TMS derivative for quantification.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers high sensitivity and selectivity, often without the need for derivatization.

  • LC-MS/MS Analysis Protocol:

    • Column: A reversed-phase C18 column is typically used.

    • Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with a small amount of acid (e.g., formic acid) to improve peak shape.

    • Mass Spectrometer: Electrospray ionization (ESI) in either positive or negative ion mode.

    • Detection: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for MMTP.

Visualizing the Workflow

To better understand the analytical process and the points at which variability can be introduced, the following diagrams illustrate the typical workflows for GC-MS and LC-MS/MS analysis of MMTP.

Caption: A generalized workflow for the quantification of MMTP.

Key Sources of Inter-Laboratory Variability

• Sample Collection and Storage: Degradation of MMTP can occur if samples are not handled and stored properly (e.g., at low temperatures and protected from light).

• Choice of Sample Preparation Technique: The efficiency of LLE versus SPE can differ between laboratories and matrices, leading to variations in recovery.

• Incomplete Derivatization (GC-MS): The derivatization reaction is sensitive to moisture and reagent quality, and incomplete reactions will lead to underestimation.

• Matrix Effects (LC-MS/MS): Co-eluting compounds from the sample matrix can suppress or enhance the ionization of MMTP, leading to inaccurate quantification.

• Calibration Standards: The purity and accuracy of the calibration standards are fundamental. Discrepancies in standard preparation will directly impact the final results.

• Instrumentation and Data Processing: Differences in instrument sensitivity, maintenance, and the parameters used for data integration can all contribute to variability.

Recommendations for Minimizing Inter-Laboratory Variability

To improve the consistency of MMTP quantification across different laboratories, the following practices are recommended:

• Standardized Protocols: The use of detailed, standardized operating procedures (SOPs) for sample handling, preparation, and analysis is crucial.

• Use of Internal Standards: Incorporating a stable isotope-labeled internal standard of MMTP can effectively compensate for variations in sample preparation and matrix effects.

• Method Validation: Each laboratory should thoroughly validate its analytical method, including assessments of linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

• Participation in Proficiency Testing: Regular participation in inter-laboratory comparison studies or proficiency testing programs is the best way to assess and improve analytical performance.

• Certified Reference Materials: The use of certified reference materials, when available, can help to ensure the accuracy and traceability of results.

By understanding the potential pitfalls and implementing robust quality control measures, the scientific community can move towards more reliable and comparable quantification of 3-Methyl-4-(methylthio)phenol, fostering greater confidence in research and development outcomes.

References

• 1. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]

comparative toxicity assessment of fenamiphos and its metabolites

Comparative Toxicity Assessment: Fenamiphos (B133129) and Its Metabolites

This guide provides a detailed comparison of the toxicity of the organophosphate nematicide fenamiphos and its principal metabolites, fenamiphos sulfoxide (B87167) and fenamiphos sulfone. The information is intended for researchers, scientists, and drug development professionals, offering objective data and experimental context to support further investigation and risk assessment.

Mechanism of Action

Fenamiphos and its metabolites exert their toxic effects primarily through the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system.[1][2] Inhibition of AChE leads to an accumulation of the neurotransmitter acetylcholine, resulting in continuous stimulation of nerve fibers, paralysis, and ultimately, death.[1][3] The metabolic oxidation of fenamiphos to fenamiphos sulfoxide and fenamiphos sulfone results in compounds with even more potent anticholinesterase activity.[4]

Metabolic Pathway

Fenamiphos is metabolized in organisms and the environment through oxidation to form fenamiphos sulfoxide, which is then further oxidized to fenamiphos sulfone.[4][5] These transformation products are of significant toxicological concern due to their increased inhibitory effect on acetylcholinesterase.[4]

Metabolic pathway of fenamiphos.

Quantitative Toxicity Data

The following tables summarize the acute toxicity and acetylcholinesterase inhibition data for fenamiphos and its major metabolites.

Table 1: Acute Toxicity (LD50)

The median lethal dose (LD50) is a measure of the acute toxicity of a substance. A lower LD50 value indicates higher toxicity. The data below shows that fenamiphos and its sulfoxide and sulfone metabolites are highly toxic via oral administration in rats.[6]

Compound	Species	Route	LD50 (mg/kg bw)	Reference
Fenamiphos	Rat	Oral	2.4 - 17.2	[6][7][8]
Rat	Dermal	72 - 230	[6][8]
Mouse	Oral	22.7	[7]
Rabbit	Oral	10
Fenamiphos Sulfoxide	Rat (Female)	Oral	10 - 25	[4]
Fenamiphos Sulfone	Rat (Female)	Oral	10 - 25	[4]
Desisopropyl Fenamiphos Sulfone	Rat	Oral	1.4 - 4.1	[6]
Fenamiphos Phenol (B47542) Sulfoxide	Rat	Oral	1200 - 1900	[6]
Fenamiphos Phenol Sulfone	Rat	Oral	1250 - 1854	[6][7]

Table 2: Acetylcholinesterase (AChE) Inhibition

The inhibitory potential of fenamiphos and its metabolites on acetylcholinesterase is a key indicator of their neurotoxicity. The metabolites, fenamiphos sulfoxide and fenamiphos sulfone, are more potent inhibitors of AChE than the parent compound.[4]

Compound	System	Parameter	Value	Reference
Fenamiphos	Rat Serum	I50	5.1 x 10⁻⁵ M	[4]
Rat Erythrocyte	I50	6.3 x 10⁻⁴ M	[4]
Rat Brain	I50	2.1 x 10⁻⁴ M	[4]
Meloidogyne incognita AChE	I50	555 x 10⁻⁶ M	[3]
Fenamiphos Sulfoxide	Meloidogyne incognita AChE	I50	58.2 x 10⁻⁶ M	[3]
Fenamiphos Sulfone	Meloidogyne incognita AChE	I50	22.5 x 10⁻⁶ M	[3]

Experimental Protocols

The following outlines the general methodologies employed in the toxicological assessment of fenamiphos and its metabolites.

Acute Toxicity Testing (LD50 Determination)

Objective: To determine the single dose of a substance that will cause the death of 50% of a group of test animals.

General Procedure:

• Animal Selection: Healthy, young adult laboratory animals of a specific species and strain (e.g., Wistar rats) are selected.[7]

• Acclimatization: Animals are acclimatized to laboratory conditions for a specified period before the study.

• Dose Preparation: The test substance (fenamiphos or its metabolites) is prepared in a suitable vehicle (e.g., corn oil).

• Administration: A range of single doses is administered to different groups of animals, typically via the oral or dermal route.[6][7] A control group receives only the vehicle.

• Observation: Animals are observed for signs of toxicity and mortality over a defined period (e.g., 14 days).

• Data Analysis: The mortality data is statistically analyzed to calculate the LD50 value, often using probit analysis.

Acetylcholinesterase (AChE) Inhibition Assay

Objective: To measure the in vitro inhibition of AChE activity by a test compound.

General Procedure (based on Ellman's method):

• Enzyme Source: A source of AChE is prepared, for example, from rat brain homogenate or purified enzyme.[4][9]

• Reagent Preparation:

  • Acetylthiocholine iodide (ATCI) is used as the substrate.

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) is used as the chromogen.

  • A buffer solution (e.g., phosphate (B84403) buffer) is used to maintain pH.

• Incubation: The enzyme is pre-incubated with various concentrations of the inhibitor (fenamiphos or its metabolites) for a specific time.

• Reaction Initiation: The substrate (ATCI) is added to start the enzymatic reaction.

• Measurement: The rate of the reaction is measured by monitoring the increase in absorbance at a specific wavelength (e.g., 412 nm) as the thiocholine (B1204863) produced by the enzymatic hydrolysis of ATCI reacts with DTNB to form a colored product.

• Data Analysis: The percentage of inhibition is calculated for each inhibitor concentration, and the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) is determined.

General workflow for toxicity assessment.

Comparative Analysis and Conclusion

The data presented in this guide clearly indicates that fenamiphos is a highly toxic compound, and its primary metabolites, fenamiphos sulfoxide and fenamiphos sulfone, exhibit comparable or even greater toxicity.[4][6] This is primarily attributed to their potent inhibitory effects on acetylcholinesterase.[3][4] In contrast, the phenol metabolites of fenamiphos are significantly less toxic.[6]

The increased polarity of the sulfoxide and sulfone metabolites may influence their environmental mobility and bioavailability. Researchers should consider the combined toxicological impact of the parent compound and its active metabolites when conducting environmental risk assessments and developing analytical methods for residue monitoring. The detailed experimental protocols provided serve as a foundation for designing and interpreting further toxicological studies.

References

• 1. journals.flvc.org [journals.flvc.org]
• 2. researchgate.net [researchgate.net]
• 3. horizon.documentation.ird.fr [horizon.documentation.ird.fr]
• 4. 300. Fenamiphos (WHO Pesticide Residues Series 4) [inchem.org]
• 5. fao.org [fao.org]
• 6. 4.12 Fenamiphos (T)** [fao.org]
• 7. 929. Fenamiphos (Pesticide residues in food: 1997 evaluations Part II Toxicological & Environmental) [inchem.org]
• 8. EXTOXNET PIP - FENAMIPHOS [extoxnet.orst.edu]
• 9. Pharmacokinetic profile and anticholinesterase properties of phenamiphos in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Unambiguous Structural Confirmation of 3-Methyl-4-(methylthio)phenol Using 2D NMR Spectroscopy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The precise structural elucidation of organic molecules is a cornerstone of chemical research and drug development. For 3-Methyl-4-(methylthio)phenol, a key intermediate and metabolite, unambiguous confirmation of its chemical structure is paramount. While 1D Nuclear Magnetic Resonance (NMR) spectroscopy provides foundational information, complex aromatic substitution patterns and the presence of multiple methyl groups can lead to spectral overlap and ambiguity. This guide provides a detailed comparison of two-dimensional (2D) NMR techniques—specifically COSY, HSQC, and HMBC—for the definitive structural confirmation of 3-Methyl-4-(methylthio)phenol, supported by hypothetical experimental data and detailed protocols.

Predicted ¹H and ¹³C NMR Chemical Shifts

The expected chemical shifts for 3-Methyl-4-(methylthio)phenol are crucial for interpreting the 2D NMR spectra. Based on established values for substituted phenols and thioanisole (B89551) derivatives, the predicted chemical shifts are summarized in Table 1.[1][2][3] These predictions provide a basis for assigning the correlations observed in the 2D NMR experiments.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 3-Methyl-4-(methylthio)phenol

Atom Name	Atom Number	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
OH	1	~5.0-6.0	-
Ar-H	2	~7.10	~115.0
C-Ar	3	-	~138.0
C-Ar	4	-	~130.0
Ar-H	5	~6.80	~128.0
Ar-H	6	~6.90	~125.0
C-OH	7	-	~155.0
C-S	8	-	~130.0
Ar-CH₃	9	~2.20	~20.0
S-CH₃	10	~2.45	~15.0

Note: Chemical shifts are referenced to TMS and can vary based on solvent and concentration.

Comparative Analysis of 2D NMR Techniques for Structural Elucidation

The combination of COSY, HSQC, and HMBC experiments provides a comprehensive network of correlations that allows for the unequivocal assignment of all proton and carbon signals, confirming the substitution pattern of the aromatic ring and the connectivity of the methyl and methylthio groups.

COSY (Correlation Spectroscopy): Unveiling ¹H-¹H Couplings

The COSY experiment is fundamental for identifying protons that are coupled to each other, typically through two or three bonds.[4][5][6][7][8] For 3-Methyl-4-(methylthio)phenol, COSY is instrumental in establishing the relationships between the aromatic protons.

Table 2: Expected COSY Correlations for 3-Methyl-4-(methylthio)phenol

Correlating Protons	Number of Bonds	Expected Correlation	Significance
H2 - H6	4	Weak or absent	Confirms meta relationship
H5 - H6	3	Strong	Confirms ortho relationship

HSQC (Heteronuclear Single Quantum Coherence): Direct ¹H-¹³C Correlations

The HSQC experiment correlates proton signals with the signals of directly attached carbon atoms.[9][10][11][12][13] This is a powerful tool for assigning the carbon signals of the aromatic ring and the methyl groups.

Table 3: Expected HSQC Correlations for 3-Methyl-4-(methylthio)phenol

Proton (¹H)	Directly Bonded Carbon (¹³C)	Expected Correlation	Significance
Ar-H (H2)	C2	Yes	Assigns the C2 carbon
Ar-H (H5)	C5	Yes	Assigns the C5 carbon
Ar-H (H6)	C6	Yes	Assigns the C6 carbon
Ar-CH₃ (H9)	C9	Yes	Assigns the Ar-CH₃ carbon
S-CH₃ (H10)	C10	Yes	Assigns the S-CH₃ carbon

HMBC (Heteronuclear Multiple Bond Correlation): Long-Range ¹H-¹³C Connectivity

The HMBC experiment is arguably the most informative for this structure, as it reveals correlations between protons and carbons that are two or three bonds apart.[11][13][14][15][16] This allows for the definitive placement of the substituents on the aromatic ring.

Table 4: Key Expected HMBC Correlations for 3-Methyl-4-(methylthio)phenol

Proton (¹H)	Correlating Carbon (¹³C)	Number of Bonds	Significance
Ar-CH₃ (H9)	C2, C3, C4	2, 1, 2	Confirms the position of the Ar-CH₃ group at C3
S-CH₃ (H10)	C4	2	Confirms the position of the S-CH₃ group at C4
Ar-H (H2)	C3, C4, C6	2, 3, 2	Confirms connectivity around the ring
Ar-H (H5)	C3, C4, C6	3, 2, 2	Further confirms ring connectivity
Ar-H (H6)	C2, C4, C5	2, 3, 2	Further confirms ring connectivity
OH (H1)	C2, C6	3, 3	Confirms the position of the OH group

Experimental Protocols

The following are detailed methodologies for the key 2D NMR experiments.

Sample Preparation

Approximately 10-20 mg of 3-Methyl-4-(methylthio)phenol is dissolved in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) and transferred to a 5 mm NMR tube. Tetramethylsilane (TMS) is used as an internal standard for chemical shift referencing.

NMR Instrumentation and Parameters

All NMR spectra are acquired on a 500 MHz NMR spectrometer equipped with a broadband probe.

• ¹H NMR:

  • Pulse sequence: zg30

  • Number of scans: 16

  • Spectral width: 12 ppm

  • Acquisition time: 2.7 s

  • Relaxation delay: 2.0 s

• ¹³C NMR:

  • Pulse sequence: zgpg30

  • Number of scans: 1024

  • Spectral width: 240 ppm

  • Acquisition time: 1.1 s

  • Relaxation delay: 2.0 s

• COSY:

  • Pulse sequence: cosygpqf

  • Number of scans: 8

  • Spectral width in F1 and F2: 12 ppm

  • Number of increments in F1: 256

  • Relaxation delay: 2.0 s

• HSQC:

  • Pulse sequence: hsqcedetgpsisp2.3

  • Number of scans: 8

  • Spectral width in F2 (¹H): 12 ppm

  • Spectral width in F1 (¹³C): 165 ppm

  • Number of increments in F1: 256

  • Relaxation delay: 2.0 s

  • ¹J(C,H) coupling constant: 145 Hz

• HMBC:

  • Pulse sequence: hmbcgpndqf

  • Number of scans: 16

  • Spectral width in F2 (¹H): 12 ppm

  • Spectral width in F1 (¹³C): 240 ppm

  • Number of increments in F1: 256

  • Relaxation delay: 2.0 s

  • Long-range coupling constant (ⁿJ(C,H)): 8 Hz

Visualizing the Structural Confirmation Workflow and Key Correlations

The logical workflow for structural confirmation using these 2D NMR techniques can be visualized as a flowchart.

Caption: Workflow for structural confirmation.

The key through-bond correlations that are essential for the structural assignment can also be visualized.

Caption: Key 2D NMR correlations.

Conclusion

While 1D NMR provides a preliminary assessment of the structure of 3-Methyl-4-(methylthio)phenol, the application of a suite of 2D NMR experiments, including COSY, HSQC, and HMBC, is indispensable for its unambiguous confirmation. The COSY experiment delineates the proton-proton coupling network within the aromatic ring. The HSQC experiment provides direct one-bond proton-carbon correlations, essential for assigning carbon resonances. Crucially, the HMBC experiment reveals long-range heteronuclear correlations, which definitively establish the connectivity of the methyl and methylthio substituents to the phenol (B47542) backbone. By systematically analyzing the data from these complementary techniques, researchers can achieve a comprehensive and irrefutable structural elucidation, a critical step in any chemical or pharmaceutical development workflow.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 1H proton nmr spectrum of phenol C6H6O C6H5OH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 phenol 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. pubs.acs.org [pubs.acs.org]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. nmr.oxinst.com [nmr.oxinst.com]
• 7. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 8. nmr.ceitec.cz [nmr.ceitec.cz]
• 9. Heteronuclear Single-quantum Correlation (HSQC) NMR – Advances in Polymer Science [ncstate.pressbooks.pub]
• 10. fiveable.me [fiveable.me]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Heteronuclear single quantum coherence spectroscopy - Wikipedia [en.wikipedia.org]
• 13. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 14. nmr.ceitec.cz [nmr.ceitec.cz]
• 15. youtube.com [youtube.com]
• 16. University of Ottawa NMR Facility Blog: HMBC vs. H2BC [u-of-o-nmr-facility.blogspot.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Methyl-4-(methylthio)phenol

For researchers, scientists, and professionals in drug development, the safe handling of chemical compounds is paramount. This guide provides immediate, essential safety protocols, operational procedures, and disposal plans for 3-Methyl-4-(methylthio)phenol (CAS No. 3120-74-9), ensuring a secure laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

3-Methyl-4-(methylthio)phenol is classified as a hazardous substance, necessitating careful handling to avoid adverse health effects. The primary hazards include skin irritation, serious eye damage, and respiratory irritation.[1] The signal word for this chemical is "Danger".[2]

A comprehensive personal protective equipment (PPE) plan is critical for minimizing exposure. The following table summarizes the recommended PPE for handling this compound.

PPE Category	Recommended Equipment	Rationale
Eye/Face Protection	Tightly fitting safety goggles or chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards.[3]	Protects against splashes and dust, preventing serious eye damage.
Skin Protection	Chemically resistant gloves (e.g., nitrile, neoprene). A clean lab coat or disposable gown should be worn. For splash risks, a chemically resistant apron is advised.[4]	Prevents skin irritation and absorption. It is crucial to check glove compatibility data from the manufacturer.[4]
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably a certified chemical fume hood.[5] If a fume hood is unavailable or if aerosol generation is a risk, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates (such as a dust mask type N95) should be used.[5][6]	Minimizes inhalation of harmful dust or vapors that can cause respiratory irritation.[7]

Operational Plan for Safe Handling

A systematic approach to handling 3-Methyl-4-(methylthio)phenol is crucial for maintaining a safe laboratory environment.

Preparation:

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the substance-specific SDS.

• Designate Handling Area: All handling of this solid compound should occur in a designated area, preferably within a chemical fume hood to control dust and vapors.[4][5]

• Assemble Equipment: Ensure all necessary equipment and reagents are assembled before starting.

• Emergency Preparedness: Confirm that an emergency eyewash station and safety shower are readily accessible.[4][5]

Handling Protocol:

• Donning PPE: Put on all required personal protective equipment as outlined in the table above.

• Weighing and Transfer: Handle the solid carefully to minimize dust formation.[5] Use a spatula or other appropriate tools for transfers.

• During Experiment: Keep containers clearly labeled and sealed when not in use. Avoid all direct contact with skin, eyes, and clothing.[4]

Post-Experiment:

• Decontamination: Thoroughly decontaminate all surfaces and equipment that may have come into contact with the compound.

• PPE Removal: Properly remove and dispose of PPE. Gloves should be removed without touching the outer surface.[4]

Caption: A stepwise workflow for the safe handling of 3-Methyl-4-(methylthio)phenol.

Emergency First Aid Measures

In case of accidental exposure, immediate action is critical.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][6]
Skin Contact	Immediately remove all contaminated clothing.[6] Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[1][6]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

For dermal exposures to phenols, it is recommended to use polyethylene (B3416737) glycol 300 or 400 (PEG-300 or PEG-400) for immediate first aid treatment rather than water.[8]

Disposal Plan

Proper disposal of 3-Methyl-4-(methylthio)phenol and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

• All waste containing 3-Methyl-4-(methylthio)phenol, including excess reagents, reaction mixtures, and contaminated materials (e.g., gloves, absorbent pads), should be collected in a designated, labeled, and sealed hazardous waste container.[4][9]

• Label the container with the words "HAZARDOUS WASTE" and the full chemical name.[9]

Disposal Procedure:

• Dispose of unused or surplus material as hazardous waste through a licensed disposal company.[10]

• Do not mix with other waste streams.[9][10]

• Handle uncleaned containers as you would the product itself. Do not reuse empty containers.[10]

• Consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[5]

This chemical is harmful to aquatic life with long-lasting effects, so it is imperative to prevent it from entering the environment.[1] Do not empty into drains.[5]

References

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. Nouveau projet | Virtual tour generated by Panotour [roydespagne.be]
• 3. echemi.com [echemi.com]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. 3-Methyl-4-(methylthio)phenol(3120-74-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. chembk.com [chembk.com]
• 8. PHENOL FIRST AID and personal protective equipment [protocols.io]
• 9. engineering.purdue.edu [engineering.purdue.edu]
• 10. benchchem.com [benchchem.com]